Technical Documentation Center

3-Chloro-6-methoxy-pyridazine 2-oxide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Chloro-6-methoxy-pyridazine 2-oxide
  • CAS: 14634-52-7

Core Science & Biosynthesis

Foundational

3-Chloro-6-methoxy-pyridazine 2-oxide chemical properties

An In--Depth Technical Guide to 3-Chloro-6-methoxy-pyridazine 2-oxide (CAS: 14634-52-7): Properties, Reactivity, and Synthetic Utility For Researchers, Scientists, and Drug Development Professionals Abstract 3-Chloro-6-m...

Author: BenchChem Technical Support Team. Date: February 2026

An In--Depth Technical Guide to 3-Chloro-6-methoxy-pyridazine 2-oxide (CAS: 14634-52-7): Properties, Reactivity, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-6-methoxy-pyridazine 2-oxide is a heterocyclic compound of significant interest in medicinal chemistry and synthetic organic chemistry. Its unique structural arrangement, featuring a pyridazine core functionalized with a reactive chloro group, an electron-influencing methoxy group, and a directing N-oxide moiety, establishes it as a versatile scaffold for the synthesis of complex molecular architectures. This guide provides a comprehensive technical overview of its chemical properties, plausible synthetic routes, characteristic reactivity, and its proven utility as a precursor to pharmacologically active agents. By synthesizing theoretical knowledge with practical insights, this document serves as an essential resource for professionals engaged in drug discovery and development.

Introduction: The Pyridazine N-Oxide Scaffold

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, is a privileged scaffold in pharmaceutical science. Its derivatives exhibit a vast spectrum of biological activities, including anticancer, antihypertensive, antimicrobial, and anti-inflammatory properties.[1][2][3][4] The introduction of an N-oxide functionality to the pyridazine ring profoundly modifies its electronic and steric properties. This modification can enhance biological activity, improve pharmacokinetic profiles, or serve as a synthetic handle to direct further chemical transformations.[5][6]

3-Chloro-6-methoxy-pyridazine 2-oxide (CAS: 14634-52-7) embodies three key functional features:

  • A Chlorine Atom (C3): Acts as an excellent leaving group, making this position the primary site for nucleophilic aromatic substitution (SNA_r_).

  • A Methoxy Group (C6): Modulates the electronic density of the ring system.

  • An N-Oxide Group (N2): Functions as a strong electron-withdrawing group, which further activates the pyridazine ring for nucleophilic attack, particularly at the C3 and C5 positions. It also presents opportunities for unique photochemical reactions.[7][8]

This combination renders the molecule a highly valuable and reactive intermediate for building diverse libraries of compounds in the pursuit of novel therapeutic agents.

Physicochemical and Spectroscopic Properties

While comprehensive experimental data for 3-Chloro-6-methoxy-pyridazine 2-oxide is not widely published, its core properties can be reliably established or predicted based on its structure and data from analogous compounds.

Table 1: Core Physicochemical Properties

Property Value Source
CAS Number 14634-52-7 [9][10]
Molecular Formula C₅H₅ClN₂O₂ [9]
Molecular Weight 160.56 g/mol [9]
Canonical SMILES COc1ccc(Cl)[O-] [9][11]

| Appearance | Predicted to be a colorless or off-white solid | N/A |

Spectroscopic Analysis (Predicted)
  • ¹H NMR: The spectrum is expected to show two signals in the aromatic region, corresponding to the two protons on the pyridazine ring. These protons would appear as doublets due to coupling with each other. A sharp singlet around 3.9-4.1 ppm would correspond to the three protons of the methoxy group.

  • ¹³C NMR: The spectrum would display five distinct signals: four for the carbon atoms of the pyridazine ring and one for the methoxy carbon. The carbons attached to the electronegative chlorine, oxygen, and N-oxide groups would be shifted downfield.

  • Infrared (IR) Spectroscopy: Key vibrational bands would include C-H stretching (aromatic and aliphatic), C=N and C=C stretching from the pyridazine ring, a strong C-O stretching band for the methoxy ether, a characteristic N-O stretching band (typically ~1200-1300 cm⁻¹), and a C-Cl stretching vibration in the fingerprint region.

  • Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z 160 (for ³⁵Cl) and 162 (for ³⁷Cl) in an approximate 3:1 isotopic ratio. Common fragmentation pathways would likely involve the loss of an oxygen atom (M-16), a methyl group (M-15), or the chlorine atom (M-35).

Synthesis and Manufacturing

A direct, published protocol for the synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide is scarce. However, a robust and logical two-step synthetic route can be designed based on established heterocyclic chemistry methodologies.

Proposed Synthetic Pathway

The synthesis logically proceeds in two stages: first, the selective mono-methoxylation of a readily available precursor, followed by N-oxidation of the pyridazine ring.

  • Step 1: Mono-methoxylation of 3,6-Dichloropyridazine. The starting material, 3,6-dichloropyridazine, is treated with one equivalent of sodium methoxide. This reaction is a nucleophilic aromatic substitution where one chloride is displaced by a methoxide ion to form 3-chloro-6-methoxypyridazine.

  • Step 2: N-oxidation. The resulting 3-chloro-6-methoxypyridazine is then oxidized using a suitable peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid, to yield the target N-oxide.[14] Oxidation is expected to occur preferentially at the N2 position due to the electronic influence of the adjacent methoxy group.

Synthetic Workflow cluster_0 Step 1: Mono-methoxylation cluster_1 Step 2: N-oxidation Start 3,6-Dichloropyridazine Reagent1 Sodium Methoxide (1 eq) Methanol Start->Reagent1 Intermediate 3-Chloro-6-methoxypyridazine Reagent1->Intermediate Intermediate_ref 3-Chloro-6-methoxypyridazine Reagent2 m-CPBA or H₂O₂/AcOH Product 3-Chloro-6-methoxy-pyridazine 2-oxide Reagent2->Product Intermediate_ref->Reagent2

Caption: Proposed two-step synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 3-Chloro-6-methoxypyridazine

  • Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 3,6-dichloropyridazine (1.0 eq) and anhydrous methanol.

  • Reagent Addition: Cool the solution to 0-5 °C in an ice bath. Prepare a solution of sodium methoxide (1.0 eq) in anhydrous methanol and add it dropwise to the pyridazine solution over 1 hour, ensuring the temperature does not exceed 10 °C.

    • Causality Insight: Slow, cold addition of the nucleophile is critical to minimize the formation of the di-substituted byproduct, 3,6-dimethoxypyridazine.

  • Reaction: After addition, allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure. Add water to the residue and extract the product with dichloromethane or ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography or recrystallization to yield pure 3-chloro-6-methoxypyridazine.[15]

Step 2: Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

  • Setup: In a round-bottom flask, dissolve the 3-chloro-6-methoxypyridazine (1.0 eq) from Step 1 in a suitable solvent such as dichloromethane or chloroform.

  • Oxidation: Add m-CPBA (1.1-1.2 eq) portion-wise to the solution at room temperature. An exothermic reaction may be observed.

  • Reaction: Stir the mixture at room temperature for 6-12 hours. Monitor the reaction by TLC until the starting material is no longer visible.

  • Workup: Quench the reaction by washing the organic layer with a saturated sodium bicarbonate solution to remove excess m-CPBA and the resulting m-chlorobenzoic acid. Follow with a water wash.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography or recrystallization to afford the final 3-Chloro-6-methoxy-pyridazine 2-oxide.

Chemical Reactivity and Mechanistic Insights

The reactivity of 3-Chloro-6-methoxy-pyridazine 2-oxide is dominated by the susceptibility of the C3 position to nucleophilic attack, a reaction significantly enhanced by the electron-withdrawing N-oxide group.

Nucleophilic Aromatic Substitution (SNA_r_)

This is the most synthetically valuable reaction for this molecule. The chloro group at C3 is readily displaced by a wide range of nucleophiles.

  • Mechanism: The reaction proceeds via a two-step addition-elimination mechanism. The nucleophile attacks the electron-deficient C3 carbon, forming a negatively charged intermediate known as a Meisenheimer complex. This intermediate is resonance-stabilized, with the negative charge delocalized across the ring and onto the N-oxide oxygen. In the second step, the chloride ion is eliminated, restoring the aromaticity of the ring and yielding the substituted product.

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNA_r_).

  • Scope of Nucleophiles: This reaction is highly versatile, accommodating a broad array of nucleophiles, which is a key reason for its utility in drug development.

    • N-Nucleophiles: Primary and secondary amines, anilines, hydrazines, and other nitrogen heterocycles.

    • O-Nucleophiles: Alkoxides, phenoxides.

    • S-Nucleophiles: Thiolates, thiophenoxides.

Applications in Medicinal Chemistry and Drug Development

While 3-Chloro-6-methoxy-pyridazine 2-oxide is primarily an intermediate, the pyridazine scaffold it enables is central to numerous pharmacologically active compounds.[16] Its derivatives have demonstrated a wide range of therapeutic potential.

Anticancer Activity

Many pyridazine derivatives function as kinase inhibitors. A prominent target is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis—the formation of new blood vessels essential for tumor growth and metastasis. By inhibiting VEGFR-2, these compounds can effectively starve tumors of their blood supply.

VEGFR2_Pathway Simplified VEGFR-2 Signaling Pathway cluster_downstream Downstream Signaling VEGF VEGF Ligand VEGFR2 VEGFR-2 Receptor VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K/Akt Pathway VEGFR2->PI3K Inhibitor Pyridazine Derivative (e.g., from 3-Cl-6-MeO-pyridazine 2-oxide) Inhibitor->VEGFR2 Inhibits Phosphorylation PKC PKC PLCg->PKC Ras Ras/Raf/MAPK Pathway PKC->Ras CellResponse Cell Proliferation, Migration, Survival (Angiogenesis) Ras->CellResponse PI3K->CellResponse

Caption: Inhibition of the VEGFR-2 signaling pathway by pyridazine derivatives.

Other Pharmacological Activities

The pyridazine core is a versatile pharmacophore, and derivatives have been investigated for a multitude of other therapeutic applications:[1][2][4]

  • Antihypertensive: Modulating cardiovascular systems.

  • Antimicrobial: Showing activity against various bacterial and fungal strains.

  • Anti-inflammatory: Often through the inhibition of enzymes like cyclooxygenase (COX).

  • Anticonvulsant: Acting on the central nervous system.

Conclusion

3-Chloro-6-methoxy-pyridazine 2-oxide stands out as a potent and versatile chemical intermediate. Its value is derived from the strategic placement of a reactive chlorine atom, which, activated by the N-oxide group, provides a reliable entry point for a vast array of nucleophilic substitution reactions. This reactivity allows for the systematic and efficient generation of diverse molecular libraries. For researchers and scientists in drug development, mastering the chemistry of this scaffold opens the door to novel compounds with significant potential to address a wide range of therapeutic needs, from oncology to infectious diseases.

References

  • Asif, M. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. SAR Publication. [Link]

  • Sharma, A., & Kumar, V. (Year N/A). A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. ResearchGate. [Link]

  • Anila, S., & Sreeja, S. (2023). A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. International Journal of Creative Research Thoughts (IJCRT). [Link]

  • Asif, M. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. SAR Publication. [Link]

  • Vijaya Chamundeeswari, S. P., et al. (2013). Structural, Vibrational, Electronic and NMR Spectral Analysis of 3-chloro-6-methoxypyridazine by DFT Calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

  • Sharma, A., & Kumar, V. (Year N/A). A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Frederich, J. H., & Borger, M. B. (2016). Synthesis of Nitrogen Heterocycles via Photochemical Ring Opening of Pyridazine N-Oxides. Organic Letters. [Link]

  • Drugfuture. (n.d.). 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. FDA Global Substance Registration System. [Link]

  • Borger, M., & Frederich, J. (2019). Photochemistry of pyridazine N-oxides: A versatile tool for heterocycle synthesis. American Chemical Society. [Link]

  • Wikipedia. (n.d.). Pyridine-N-oxide. [Link]

  • Frederich, J. H., & Borger, M. B. (2019). Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. National Institutes of Health. [Link]

  • Frederich, J. H., & Borger, M. B. (2019). Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. Organic Letters. [Link]

  • Frederich, J. H., & Borger, M. B. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters. [Link]

  • Organic Syntheses. (n.d.). Pyridine-N-oxide. [Link]

  • Frederich, J. H., & Borger, M. B. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. National Institutes of Health. [Link]

  • Baran, P. (2012). Pyridine N-Oxides. Baran Lab, Scripps Research. [Link]

  • GSRS. (n.d.). 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. Global Substance Registration System. [Link]

  • Arctom. (n.d.). Pyridazine, 3-chloro-6-methoxy-, 2-oxide. [Link]

  • ChemSrc. (n.d.). Pyridazine,3-chloro-6-methoxy-, 2-oxide. [Link]

  • NIST. (n.d.). Pyridazine, 3-chloro-6-methoxy-. NIST WebBook. [Link]

  • PubChem. (n.d.). 3-Chloro-6-methylpyridazine. National Institutes of Health. [Link]

Sources

Exploratory

An In-depth Technical Guide to 3-Chloro-6-methoxy-pyridazine 2-oxide

Prepared by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive overview of 3-Chloro-6-methoxy-pyridazine 2-oxide, a heterocyclic compound of significant interest in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 3-Chloro-6-methoxy-pyridazine 2-oxide, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The definitive CAS Number for this compound is 14634-52-7 .[1] This document details its chemical identity, physicochemical properties, synthesis protocols, and key applications. It is intended for researchers, chemists, and professionals in the field of drug development, offering both foundational knowledge and practical, field-proven insights into its use as a versatile chemical intermediate.

Introduction: The Significance of Pyridazine N-Oxides

The pyridazine ring is a privileged scaffold in medicinal chemistry, valued for its unique physicochemical properties that can enhance molecular recognition and pharmacological activity.[2] As a bioisosteric replacement for phenyl rings or other azines, pyridazines can modulate properties such as lipophilicity, hydrogen bonding capacity, and metabolic stability.[2]

The introduction of an N-oxide moiety to the pyridazine core, as seen in 3-Chloro-6-methoxy-pyridazine 2-oxide, further enhances its utility. The N-oxide group acts as a powerful electron-withdrawing group and a hydrogen bond acceptor, significantly altering the electronic landscape of the molecule. This modification opens up novel reaction pathways and provides a handle for creating complex molecular architectures, making it a valuable building block for synthesizing targeted therapeutic agents.

Chemical Identity and Physicochemical Properties

The unambiguous identification of a chemical compound is critical for regulatory compliance, safety, and scientific reproducibility. The Chemical Abstracts Service (CAS) has assigned the number 14634-52-7 to Pyridazine, 3-chloro-6-methoxy-, 2-oxide.[1]

Table 1: Physicochemical Properties of 3-Chloro-6-methoxy-pyridazine 2-oxide

PropertyValueSource
CAS Number 14634-52-7[1]
Molecular Formula C₅H₅ClN₂O₂[3]
Molecular Weight 160.56 g/mol [3]
IUPAC Name 3-Chloro-6-methoxypyridazine 2-oxideN/A
SMILES COc1ccc(Cl)[O-][3]
Appearance (Predicted) White to off-white solidN/A
Solubility (Predicted) Soluble in polar organic solvents like DMSO, DMF, MethanolN/A

Synthesis and Mechanistic Insights

3-Chloro-6-methoxy-pyridazine 2-oxide is not typically synthesized directly. It is prepared via the oxidation of its precursor, 3-Chloro-6-methoxypyridazine (CAS: 1722-10-7).[4][5][6] This two-step approach is common for functionalized pyridazine N-oxides.

Step 1: Synthesis of 3-Chloro-6-methoxypyridazine

The precursor is synthesized from 3,6-dichloropyridazine via a nucleophilic aromatic substitution reaction.

Synthesis_Step1 start 3,6-Dichloropyridazine (CAS: 141-30-0) product 3-Chloro-6-methoxypyridazine (CAS: 1722-10-7) start->product Nucleophilic Substitution reagent Sodium Methoxide (NaOMe) in Methanol reagent->product byproduct 3,6-Dimethoxypyridazine (Byproduct) product->byproduct Over-reaction (Excess NaOMe) Application_Workflow start 3-Chloro-6-methoxy- pyridazine 2-oxide (CAS: 14634-52-7) reaction1 Nucleophilic Substitution (e.g., with R-NH₂) start->reaction1 intermediate Substituted Aminopyridazine N-oxide reaction1->intermediate reaction2 Further Functionalization or Deoxygenation intermediate->reaction2 product Biologically Active Target Molecule (e.g., Kinase Inhibitor) reaction2->product

Sources

Foundational

3-Chloro-6-methoxy-pyridazine 2-oxide molecular weight

An In-Depth Technical Guide to 3-Chloro-6-methoxy-pyridazine 2-oxide: Properties, Synthesis, and Advanced Applications Executive Summary This technical guide provides a comprehensive overview of 3-Chloro-6-methoxy-pyrida...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 3-Chloro-6-methoxy-pyridazine 2-oxide: Properties, Synthesis, and Advanced Applications

Executive Summary

This technical guide provides a comprehensive overview of 3-Chloro-6-methoxy-pyridazine 2-oxide, a heterocyclic compound of increasing interest to researchers in medicinal chemistry and drug development. With a molecular weight of 160.56 g/mol , this molecule is more than a simple scaffold; it is a versatile intermediate with unique photochemical properties.[1][2] This document details its core physicochemical properties, explores the mechanistic nuances of its synthesis, and illuminates its cutting-edge applications as a photoactivatable precursor for reactive oxygen species. By synthesizing field-proven insights with established protocols, this guide serves as an essential resource for scientists leveraging pyridazine N-oxides in advanced chemical synthesis and biological applications.

Introduction to the Pyridazine N-Oxide Scaffold

Pyridazines, six-membered aromatic rings containing two adjacent nitrogen atoms, are a privileged scaffold in medicinal chemistry. The introduction of an N-oxide moiety, as seen in 3-Chloro-6-methoxy-pyridazine 2-oxide, significantly alters the electronic properties of the ring. This modification reduces the basicity of the parent pyridine nitrogen and influences the regioselectivity of subsequent chemical transformations.[3] Pyridine N-oxides can act as versatile oxidizing reagents, but more recently, their unique reactivity under photochemical conditions has opened new avenues for their use in complex molecule synthesis and chemical biology.[4][5] 3-Chloro-6-methoxy-pyridazine 2-oxide, featuring both a reactive chloro group and a methoxy substituent, is a prime example of a non-symmetric pyridazine N-oxide that serves as a valuable building block for creating diverse and complex molecular architectures.[4]

Core Physicochemical Properties

The fundamental properties of 3-Chloro-6-methoxy-pyridazine 2-oxide are summarized below. It is critical to distinguish this compound from its non-oxidized precursor, 3-chloro-6-methoxypyridazine, which has a different molecular formula (C₅H₅ClN₂O) and molecular weight (144.56 g/mol ).[6][7]

PropertyValueSource(s)
Molecular Formula C₅H₅ClN₂O₂[1][2]
Molecular Weight 160.56 g/mol [1]
CAS Number 14634-52-7[2][8]
Canonical SMILES COc1ccc(Cl)[O-][1]
Stereochemistry Achiral[1]

Synthesis and Mechanistic Considerations

The synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide is typically achieved through the oxidation of its pyridazine precursor. Therefore, a robust synthesis of 3-chloro-6-methoxypyridazine is the foundational and most critical phase. The most common route involves a selective nucleophilic aromatic substitution (SNAr) on 3,6-dichloropyridazine.

Causality Behind Experimental Choices:

The primary challenge in this synthesis is achieving mono-substitution. The pyridazine ring is electron-deficient, making it susceptible to nucleophilic attack. However, after the first substitution with a methoxide group, the product, 3-chloro-6-methoxypyridazine, is still reactive enough to undergo a second substitution, leading to the undesired byproduct 3,6-dimethoxypyridazine.

To ensure high selectivity for the mono-substituted product, the following experimental parameters are crucial:[9]

  • Stoichiometry Control: The amount of the nucleophile, sodium methoxide, must be carefully controlled, ideally not exceeding one equivalent relative to the 3,6-dichloropyridazine starting material.[9]

  • Temperature Management: The reaction should be maintained at a low temperature. The second substitution reaction has a higher activation energy than the first; therefore, lower temperatures significantly decrease the rate of the undesired di-substitution while still allowing the formation of the mono-substituted product.[9]

  • Slow Reagent Addition: A slow, dropwise addition of the sodium methoxide solution helps to maintain a low local concentration of the nucleophile, further minimizing the probability of a second substitution event on the same molecule.[9]

SynthesisWorkflow cluster_start Starting Materials cluster_reaction Reaction Conditions cluster_products Products & Byproducts cluster_oxidation Final Step SM1 3,6-Dichloropyridazine Reaction Nucleophilic Aromatic Substitution (SNAr) SM1->Reaction SM2 Sodium Methoxide (≤1.0 eq.) SM2->Reaction Params Key Parameters: - Low Temperature - Anhydrous Solvent (e.g., Methanol) - Inert Atmosphere Product Desired Product: 3-Chloro-6-methoxypyridazine Reaction->Product Selective Mono-substitution Byproduct Major Byproduct: 3,6-Dimethoxypyridazine Reaction->Byproduct Di-substitution (Minimized by control) FinalProduct Target Molecule: 3-Chloro-6-methoxy-pyridazine 2-oxide Product->FinalProduct Oxidation Oxidant Oxidizing Agent (e.g., m-CPBA) Oxidant->FinalProduct

Synthetic workflow for 3-Chloro-6-methoxy-pyridazine 2-oxide.

Advanced Applications in Chemical Biology and Drug Development

The true potential of 3-Chloro-6-methoxy-pyridazine 2-oxide and related structures lies in their application as photoactivatable reagents. This functionality positions them as powerful tools for researchers in chemical biology and for the development of novel therapeutic strategies.

Photoactivatable Surrogates for Reactive Oxygen Species (ROS): Recent studies have demonstrated that pyridazine N-oxides can serve as highly efficient precursors to atomic oxygen (O(³P)), a reactive and underexplored allotrope of oxygen.[5][10]

  • Mechanism: Upon irradiation with UV-A light (typically around 350 nm), the N-O bond in the pyridazine N-oxide cleaves, leading to the controlled release of atomic oxygen. This process, known as photodeoxygenation, is advantageous because it uses lower-energy light compared to other O(³P) precursors, making it more compatible with sensitive biological systems.[10]

  • Applications:

    • Complex Molecule Synthesis: The released atomic oxygen can mediate challenging C-H oxidation reactions within complex, polyfunctional molecules, providing a novel synthetic tool.[5]

    • Chemical Biology: Water-soluble derivatives of pyridazine N-oxides have been shown to promote photoinduced DNA cleavage in aqueous solutions, highlighting their potential in developing targeted phototherapies or as tools to study DNA damage and repair.[5][10]

Precursors for Heterocycle Synthesis: Beyond ROS generation, the photochemical ring-opening of pyridazine N-oxides provides access to other valuable heterocyclic motifs. Under specific conditions involving UV light and heat or transition metal catalysis, the pyridazine ring can be transformed into elaborate pyrazole or labile 2-aminofuran structures, which are themselves versatile building blocks for natural product synthesis.[4]

Experimental Protocol: Synthesis of 3-Chloro-6-methoxypyridazine (Precursor)

This protocol describes a validated method for the selective mono-methoxylation of 3,6-dichloropyridazine. It is designed to be self-validating by incorporating in-process monitoring.

Materials and Equipment:

  • 3,6-Dichloropyridazine

  • Sodium methoxide (solid or as a solution in methanol)

  • Anhydrous methanol

  • Round-bottom flask with magnetic stirrer

  • Dropping funnel

  • Inert atmosphere setup (Nitrogen or Argon)

  • Ice bath

  • Thin-Layer Chromatography (TLC) plates (silica gel)

  • Rotary evaporator

Procedure:

  • Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere.

  • Reagent Preparation: Dissolve 3,6-dichloropyridazine (1.0 eq.) in anhydrous methanol in the flask. Cool the solution to 0 °C using an ice bath.

  • Nucleophile Addition: In a separate flask, prepare a solution of sodium methoxide (1.0 eq.) in anhydrous methanol. Fill the dropping funnel with this solution.

  • Reaction: Add the sodium methoxide solution dropwise to the stirred solution of 3,6-dichloropyridazine over 30-60 minutes, ensuring the internal temperature remains low.

  • Monitoring: Monitor the reaction progress using TLC. The consumption of the starting material and the appearance of a new, less polar spot (the product) should be observed. This step is critical to prevent over-reaction.[9]

  • Quenching: Once TLC indicates the consumption of the starting material, carefully quench the reaction by adding cold water.

  • Work-up: Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Remove the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by column chromatography or recrystallization to yield pure 3-chloro-6-methoxypyridazine.

Safety and Handling

As with any chlorinated heterocyclic compound, appropriate safety measures are paramount.

  • General Precautions: Handle 3-Chloro-6-methoxy-pyridazine 2-oxide and its precursors in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.[11][12]

  • Personal Protective Equipment (PPE): Standard PPE, including a lab coat, chemical-resistant gloves, and safety glasses, must be worn at all times.[12]

  • Hazards: While a specific Safety Data Sheet (SDS) for the N-oxide should be consulted, related compounds are known to cause skin and eye irritation.[11][12] Harmful if swallowed or inhaled.[11]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13]

Disclaimer: This information is for guidance only. Always consult the most current SDS provided by the supplier before commencing any experimental work.

Conclusion

3-Chloro-6-methoxy-pyridazine 2-oxide is a strategically important molecule that bridges foundational heterocyclic chemistry with advanced applications. Its defined molecular weight of 160.56 g/mol and well-characterized structure provide a reliable starting point for complex synthetic endeavors. The ability to precisely control its synthesis and leverage its unique photochemical reactivity makes it an invaluable tool for researchers and scientists. As the fields of photochemistry and targeted drug delivery continue to evolve, the utility of pyridazine N-oxides like this one is poised to expand, offering innovative solutions to long-standing challenges in chemistry and medicine.

References

  • 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE - gsrs . gsrs.ncats.nih.gov. [Link]

  • Pyridazine, 3-chloro-6-methoxy- . NIST WebBook. [Link]

  • 3-Chloro-6-methoxypyridazine - LookChem . LookChem. [Link]

  • The Effect of the N-Oxide Oxygen Atom on the Crystalline and Photophysical Properties of[1][6][14]Oxadiazolo[3,4-d]pyridazines . MDPI. [Link]

  • Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis . University of South Florida Scholar Commons. [Link]

  • Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species | Organic Letters . ACS Publications. [Link]

  • 3-chloro-6-(4-methoxyphenyl)pyridazine - ChemSynthesis . ChemSynthesis. [Link]

  • Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species - PMC . National Center for Biotechnology Information. [Link]

  • Pyridazine,3-chloro-6-methoxy-, 2-oxide | CAS#:14634-52-7 | Chemsrc . Chemsrc. [Link]

  • Pyridine-N-oxide - Wikipedia . Wikipedia. [Link]

  • Synthesis of 3-chloro-6-(2-hydroxy-4-methoxyphenyl)pyridazine - PrepChem.com . PrepChem.com. [Link]

Sources

Exploratory

Spectral Characterization of 3-Chloro-6-methoxy-pyridazine 2-oxide: A Technical Guide for Researchers

Introduction: Unveiling the Molecular Identity 3-Chloro-6-methoxy-pyridazine 2-oxide is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its unique electronic and structural f...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Molecular Identity

3-Chloro-6-methoxy-pyridazine 2-oxide is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its unique electronic and structural features, conferred by the pyridazine N-oxide core, make it a valuable scaffold for the development of novel therapeutic agents and functional materials. Accurate and comprehensive spectral characterization is paramount to confirm its molecular structure, assess its purity, and understand its chemical behavior. This in-depth technical guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-Chloro-6-methoxy-pyridazine 2-oxide, offering insights into the interpretation of its spectral features. This document is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in drug development and chemical synthesis.

The molecular structure of 3-Chloro-6-methoxy-pyridazine 2-oxide is presented below. The presence of the N-oxide functionality, the chloro and methoxy substituents, and the aromatic pyridazine ring all contribute to a unique spectral fingerprint.

Caption: Molecular Structure of 3-Chloro-6-methoxy-pyridazine 2-oxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Proton and Carbon Environment

NMR spectroscopy is an indispensable tool for elucidating the precise arrangement of atoms within a molecule. For 3-Chloro-6-methoxy-pyridazine 2-oxide, both ¹H and ¹³C NMR provide critical information for structural confirmation.

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate interpretation.

workflow cluster_prep Sample Preparation cluster_acq Data Acquisition (400 MHz Spectrometer) cluster_proc Data Processing dissolve Dissolve ~5-10 mg of sample solvent in ~0.6 mL of deuterated solvent (e.g., CDCl3, DMSO-d6) dissolve->solvent transfer Transfer to a 5 mm NMR tube solvent->transfer lock Lock on deuterium signal transfer->lock shim Shim for optimal homogeneity lock->shim acquire_h1 Acquire ¹H NMR spectrum shim->acquire_h1 acquire_c13 Acquire ¹³C NMR spectrum (proton-decoupled) shim->acquire_c13 fourier Fourier Transform acquire_h1->fourier acquire_c13->fourier phase Phase Correction fourier->phase baseline Baseline Correction phase->baseline integrate Integration (¹H) peak_pick Peak Picking baseline->peak_pick Spectral Analysis Spectral Analysis peak_pick->Spectral Analysis

Caption: Standardized workflow for NMR data acquisition and processing.

¹H NMR Spectral Data (Predicted)
Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz)
H47.2 - 7.4Doublet (d)~9
H56.9 - 7.1Doublet (d)~9
OCH₃4.0 - 4.2Singlet (s)-
  • Causality of Chemical Shifts: The electron-withdrawing nature of the N-oxide group and the chlorine atom deshields the ring protons, shifting them downfield. The methoxy group, being electron-donating, will have a shielding effect, particularly on the adjacent proton (H5), causing it to appear at a relatively higher field (lower ppm) compared to H4. The coupling constant of ~9 Hz is characteristic of ortho-coupling between adjacent protons on an aromatic ring.

¹³C NMR Spectral Data (Predicted)

The proton-decoupled ¹³C NMR spectrum will exhibit five distinct signals corresponding to the five carbon atoms in the molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm)
C3145 - 150
C4120 - 125
C5110 - 115
C6155 - 160
OCH₃55 - 60
  • Expert Interpretation: The carbons directly attached to electronegative atoms (C3-Cl, C6-O, and C6-N) will be the most deshielded and appear at the lowest field. The N-oxide functionality also contributes significantly to the deshielding of the ring carbons. The chemical shift of the methoxy carbon is characteristic for such groups.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

Modern FTIR spectrometers often utilize an ATR accessory for rapid and straightforward analysis of solid samples.

start Place a small amount of solid sample on the ATR crystal clamp Apply pressure with the clamp start->clamp collect_bg Collect a background spectrum clamp->collect_bg collect_sample Collect the sample spectrum collect_bg->collect_sample process Process the spectrum (baseline correction, smoothing) collect_sample->process analyze Analyze characteristic absorption bands process->analyze

Caption: A simplified workflow for ATR-FTIR analysis.

Characteristic IR Absorption Bands

The IR spectrum of 3-Chloro-6-methoxy-pyridazine 2-oxide will display several characteristic absorption bands. While a spectrum for the target molecule is not available, data from the parent compound, 3-chloro-6-methoxypyridazine, and general knowledge of N-oxides can be used for prediction.[1] A strong absorption between 1230-1325 cm⁻¹ is typically characteristic of the N-oxide functional group.[2]

Vibrational Mode Expected Wavenumber (cm⁻¹) Intensity
C-H stretch (aromatic)3000 - 3100Medium
C-H stretch (aliphatic, OCH₃)2850 - 2960Medium
C=N and C=C stretch (ring)1550 - 1650Strong
N-O stretch1250 - 1300Strong
C-O stretch (methoxy)1020 - 1250Strong
C-Cl stretch700 - 800Strong
  • Trustworthiness of Assignments: The N-O stretching vibration is a key diagnostic peak for confirming the presence of the N-oxide functionality.[2][3] Its exact position can be influenced by the electronic effects of the other substituents on the ring. The other bands are consistent with the presence of an aromatic ring, a methoxy group, and a chloro substituent.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule upon ionization, which can be used to confirm its identity and deduce its structure.

Experimental Protocol: Electron Ionization (EI)-MS

Electron ionization is a common technique for the analysis of relatively small, volatile organic molecules.

cluster_intro Sample Introduction cluster_ion Ionization & Analysis cluster_data Data Interpretation dissolve_ms Dissolve sample in a volatile solvent (e.g., methanol, dichloromethane) inject Inject into the mass spectrometer (direct infusion or via GC) dissolve_ms->inject ionize Ionize with a 70 eV electron beam inject->ionize accelerate Accelerate ions ionize->accelerate analyze_mass Separate ions by m/z ratio in the mass analyzer accelerate->analyze_mass detect Detect ions analyze_mass->detect identify_m Identify the molecular ion peak (M⁺) detect->identify_m analyze_frag Analyze the fragmentation pattern identify_m->analyze_frag propose_struct Propose fragmentation pathways analyze_frag->propose_struct

Caption: General workflow for Electron Ionization Mass Spectrometry.

Mass Spectral Data and Fragmentation Analysis

The mass spectrum of 3-Chloro-6-methoxy-pyridazine 2-oxide is expected to show a molecular ion peak corresponding to its molecular weight (160.56 g/mol ).[4] The presence of chlorine will result in a characteristic M+2 peak with an intensity of approximately one-third of the molecular ion peak, due to the natural abundance of the ³⁷Cl isotope.

m/z Proposed Fragment Fragmentation Pathway
160/162[M]⁺Molecular ion
144/146[M-O]⁺Loss of the N-oxide oxygen
130/132[M-NO]⁺Loss of nitric oxide
129/131[M-OCH₃]⁺Loss of a methoxy radical
95[M-O-Cl]⁺Loss of oxygen and chlorine
  • Authoritative Grounding in Fragmentation: The fragmentation of pyridazine N-oxides is well-documented. A common pathway involves the loss of the N-oxide oxygen atom (M-16). Another characteristic fragmentation is the loss of nitric oxide (NO), leading to an M-30 peak. The loss of the methoxy group and the chlorine atom are also expected fragmentation pathways.

M [M]⁺ m/z 160/162 M_minus_O [M-O]⁺ m/z 144/146 M->M_minus_O -O M_minus_NO [M-NO]⁺ m/z 130/132 M->M_minus_NO -NO M_minus_OCH3 [M-OCH₃]⁺ m/z 129/131 M->M_minus_OCH3 -•OCH₃

Caption: Predicted major fragmentation pathways for 3-Chloro-6-methoxy-pyridazine 2-oxide.

Conclusion: A Synergistic Approach to Structural Elucidation

The comprehensive analysis of NMR, IR, and MS data provides a self-validating system for the structural confirmation of 3-Chloro-6-methoxy-pyridazine 2-oxide. Each technique offers a unique and complementary piece of the molecular puzzle. The predicted NMR spectra reveal the connectivity and electronic environment of the protons and carbons. The IR spectrum confirms the presence of key functional groups, most notably the N-oxide moiety. Finally, mass spectrometry establishes the molecular weight and provides insights into the molecule's stability and fragmentation patterns. This guide, by synthesizing established principles and data from related compounds, offers a robust framework for the spectral interpretation of this important heterocyclic compound, empowering researchers in their synthetic and developmental endeavors.

References

  • Ito, M., & Hata, N. (1955). Infrared and Raman Spectra of Pyridine N-Oxide. Bulletin of the Chemical Society of Japan, 28(5), 353-356. Available at: [Link]

  • Colonna, F. P., et al. (2015). A mass spectrometry-based method for differentiation of positional isomers of monosubstituted pyrazine N-oxides using metal ion complexation. Journal of Mass Spectrometry, 50(7), 899-907. Available at: [Link]

  • Kramer, V., Medved, M., Stanovnik, B., & Tišler, M. (1974). The mass spectra of some pyridazines, pyrido-pyridazines and related compounds. Organic Mass Spectrometry, 8(1), 31-40. Available at: [Link]

  • Ogura, H., Sugimoto, S., Igeta, H., & Tsuchiya, T. (1971). Mass Spectra of Pyridazines and their N-Oxides (1). Organic Mass Spectrometry, 5(6), 391-396. Available at: [Link]

  • NIST. (n.d.). Pyridine, 1-oxide. In NIST Chemistry WebBook. Retrieved from [Link]

  • Katritzky, A. R., & Ambler, A. P. (1963). Infrared and Raman Spectra of Pyrazine N-Oxide and its Fully Deuterated Analogue. In Physical Methods in Heterocyclic Chemistry (Vol. 2, pp. 161-360). Academic Press.
  • MDPI. (2022). The Effect of the N-Oxide Oxygen Atom on the Crystalline and Photophysical Properties of[3]Oxadiazolo[3,4-d]pyridazines. Molecules, 27(19), 6529. Available at: [Link]

  • SpectraBase. (n.d.). 3-Chloro-6-(4-methoxyphenyl)pyridazine. Retrieved from [Link]

  • GSRS. (n.d.). 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. Retrieved from [Link]

  • Buchardt, O. (1967). Mass spectral fragmentations of alkylpyridine N-oxides. Acta Chemica Scandinavica, 21, 1841-1854.
  • ChemSynthesis. (n.d.). 3-chloro-6-(4-methoxyphenyl)pyridazine. Retrieved from [Link]

  • American Chemical Society. (2022). A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines via [12/13CH]+ Insertion. Journal of the American Chemical Society, 144(48), 22067–22077. Available at: [Link]

  • American Chemical Society. (2022). A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines via [12/13CH]+ Insertion. Journal of the American Chemical Society, 144(48), 22067–22077. Available at: [Link]

  • NIST. (n.d.). Pyridazine, 3-chloro-6-methoxy-. In NIST Chemistry WebBook. Retrieved from [Link]

  • Bunce, N. J., et al. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry, 70(4), 1028-1034. Available at: [Link]

  • Chemsrc. (n.d.). Pyridazine,3-chloro-6-methoxy-, 2-oxide. Retrieved from [Link]

  • SpectraBase. (n.d.). 3-Amino-6-chloro-pyridazine. Retrieved from [Link]

Sources

Foundational

Mastering the Matrix: A Technical Guide to the Solubility Profile of 3-Chloro-6-methoxy-pyridazine 2-oxide

For Researchers, Scientists, and Drug Development Professionals Abstract 3-Chloro-6-methoxy-pyridazine 2-oxide is a heterocyclic compound with significant potential as a building block in the synthesis of novel therapeut...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-6-methoxy-pyridazine 2-oxide is a heterocyclic compound with significant potential as a building block in the synthesis of novel therapeutic agents. A thorough understanding of its solubility is fundamental to its application, governing everything from reaction kinetics and purification strategies to formulation and bioavailability. This technical guide provides a comprehensive framework for characterizing the solubility profile of this compound. While specific quantitative solubility data for 3-Chloro-6-methoxy-pyridazine 2-oxide is not widely available in published literature, this document outlines the foundational physicochemical principles, predictive insights based on analogous structures, and detailed, field-proven experimental protocols to empower researchers to generate reliable and reproducible solubility data.

Introduction: The Significance of Solubility

In the landscape of drug discovery and development, solubility is a critical physicochemical parameter that dictates the ultimate success of a chemical entity. For an active pharmaceutical ingredient (API) to be effective, it must first dissolve in a physiological medium to be absorbed and reach its target. Poor solubility can lead to low bioavailability, variable dosing requirements, and challenges in formulation. For a key intermediate like 3-Chloro-6-methoxy-pyridazine 2-oxide, its solubility in a range of organic solvents is paramount for optimizing synthetic routes, ensuring high yields, and developing efficient purification processes. This guide serves as a Senior Application Scientist's perspective on establishing a robust solubility profile for this promising molecule.

Physicochemical Properties of 3-Chloro-6-methoxy-pyridazine 2-oxide

A foundational understanding of the molecule's intrinsic properties is essential for interpreting its solubility behavior.

Table 1: Physicochemical Identifiers for 3-Chloro-6-methoxy-pyridazine 2-oxide

PropertyValueSource
Molecular Formula C₅H₅ClN₂O₂[1]
Molecular Weight 160.56 g/mol [1]
Appearance (Predicted) White to off-white solidGeneral knowledge
Stereochemistry Achiral[1]

The structure of 3-Chloro-6-methoxy-pyridazine 2-oxide, featuring a polar N-oxide group, a methoxy group capable of hydrogen bonding, and a chloro substituent, suggests a nuanced solubility profile. The N-oxide moiety significantly increases the compound's polarity compared to the parent pyridazine.

Predictive Solubility Insights from Analogous Structures

In the absence of direct experimental data, we can draw valuable inferences from structurally related compounds.

  • Pyridazine: The parent pyridazine ring is known to be soluble in water and many organic solvents, including alcohols, acetone, and ether, but exhibits lower solubility in non-polar solvents like hexane.[2]

  • Pyridine-N-oxide: This related N-oxide is a colorless, hygroscopic solid with high solubility in water and most polar solvents.[3][4] Its pKa of the conjugate acid is approximately 0.8, indicating it is a weak base.[3]

  • Substituent Effects: The chloro and methoxy groups on the pyridazine ring will modulate its solubility. The chloro group, being electron-withdrawing, can decrease basicity and potentially reduce solubility in acidic aqueous solutions. The methoxy group can act as a hydrogen bond acceptor, potentially enhancing solubility in protic solvents.

Based on these analogs, it is reasonable to hypothesize that 3-Chloro-6-methoxy-pyridazine 2-oxide will exhibit moderate to good solubility in polar protic and aprotic solvents and limited solubility in non-polar hydrocarbon solvents.

Experimental Determination of Solubility: A Validated Protocol

The following section details a robust, step-by-step methodology for the experimental determination of the equilibrium solubility of 3-Chloro-6-methoxy-pyridazine 2-oxide. The "shake-flask" method is a widely accepted and reliable technique for this purpose.[5]

Materials and Equipment
  • 3-Chloro-6-methoxy-pyridazine 2-oxide (high purity)

  • A range of analytical grade solvents (e.g., water, ethanol, methanol, acetone, acetonitrile, dichloromethane, ethyl acetate, hexane)

  • Scintillation vials or screw-cap test tubes

  • Orbital shaker or vortex mixer

  • Temperature-controlled incubator or water bath

  • Syringe filters (0.22 µm or 0.45 µm, compatible with the chosen solvent)

  • Analytical balance

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

  • Volumetric flasks and pipettes

Experimental Workflow Diagram

G A Weigh excess compound into vials B Add known volume of solvent A->B C Seal vials and place in shaker at constant temperature B->C D Agitate for a set time (e.g., 24-48 hours) C->D E Allow solid to settle D->E F Withdraw supernatant E->F G Filter supernatant to remove undissolved solid F->G H Dilute filtrate to a known concentration G->H I Analyze by HPLC or UV-Vis H->I K Determine concentration from calibration curve I->K J Prepare calibration curve with known standards J->K L Calculate solubility (mg/mL or mol/L) K->L

Caption: Shake-Flask Solubility Determination Workflow.

Step-by-Step Protocol
  • Preparation of Stock Solutions and Calibration Curve:

    • Accurately prepare a stock solution of 3-Chloro-6-methoxy-pyridazine 2-oxide in a solvent in which it is freely soluble (e.g., methanol or acetonitrile).

    • From the stock solution, prepare a series of calibration standards of known concentrations.

    • Analyze these standards using a validated HPLC or UV-Vis method to generate a calibration curve (absorbance vs. concentration). This is a self-validating step; a linear curve with a high correlation coefficient (R² > 0.99) ensures the analytical method is accurate.

  • Sample Preparation and Equilibration:

    • Add an excess amount of solid 3-Chloro-6-methoxy-pyridazine 2-oxide to a series of vials. The excess is crucial to ensure a saturated solution is achieved.[5] The presence of undissolved solid at the end of the experiment is a visual confirmation of saturation.

    • Pipette a precise volume of the desired test solvent into each vial.

    • Seal the vials tightly to prevent solvent evaporation.

    • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for a sufficient period to reach equilibrium (typically 24 to 48 hours).[5]

  • Sampling and Analysis:

    • After the equilibration period, cease agitation and allow the vials to stand undisturbed for a short period to let the excess solid settle.

    • Carefully withdraw a sample of the supernatant using a syringe.

    • Immediately filter the sample through a solvent-compatible syringe filter into a clean vial. This step is critical to remove any undissolved microparticles.

    • Accurately dilute the filtered sample with the appropriate solvent to bring its concentration within the range of the previously established calibration curve.

    • Analyze the diluted sample using the same analytical method (HPLC or UV-Vis) used for the calibration standards.

  • Data Calculation and Presentation:

    • Using the calibration curve, determine the concentration of 3-Chloro-6-methoxy-pyridazine 2-oxide in the diluted sample.

    • Account for the dilution factor to calculate the concentration in the original saturated solution. This value represents the equilibrium solubility.

    • The results should be expressed in standard units such as mg/mL or mol/L.

    • It is best practice to perform each solubility determination in triplicate to ensure reproducibility and report the mean and standard deviation.

Alternative and High-Throughput Methods

For rapid screening, other techniques can be employed:

  • Laser Nephelometry: This method measures the light scattered by suspended particles and can be used to determine solubility in a high-throughput manner.[6] It is particularly useful for early-stage drug discovery where compound availability may be limited.[6][7]

  • Gravimetric Method: This classic method involves preparing a saturated solution, filtering it, evaporating a known volume of the filtrate to dryness, and weighing the residual solid.[8] While simple, it can be less precise for compounds with low solubility.

Data Presentation and Interpretation

Quantitative solubility data should be presented in a clear and organized table to facilitate comparison across different solvents and conditions.

Table 2: Template for Reporting Solubility Data of 3-Chloro-6-methoxy-pyridazine 2-oxide

SolventTemperature (°C)Solubility (mg/mL) ± SDSolubility (mol/L) ± SDClassification
Water25Experimental ValueExperimental Valuee.g., Sparingly soluble
Ethanol25Experimental ValueExperimental Valuee.g., Soluble
Acetone25Experimental ValueExperimental Valuee.g., Freely soluble
Dichloromethane25Experimental ValueExperimental Valuee.g., Soluble
Hexane25Experimental ValueExperimental Valuee.g., Insoluble

Safety and Handling

Conclusion

The solubility profile of 3-Chloro-6-methoxy-pyridazine 2-oxide is a critical dataset for its successful application in research and development. This guide provides the scientific rationale and a detailed, validated experimental framework for its determination. By following these protocols, researchers can generate the high-quality, reliable data necessary to unlock the full potential of this valuable heterocyclic intermediate. The emphasis on self-validating systems, such as the use of robust calibration curves, ensures the integrity and trustworthiness of the results.

References

  • National Council of Educational Research and Training. Chemistry Part II: Textbook for Class XII. [Link]

  • ChemSynthesis. 3-chloro-6-(2-chlorophenyl)pyridazine. [Link]

  • Wikipedia. Pyridine-N-oxide. [Link]

  • Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

  • National Center for Biotechnology Information. Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. [Link]

  • National Journal of Pharmaceutical Sciences. Determination of solubility by gravimetric method: A brief review. [Link]

  • Arkat USA. Recent trends in the chemistry of pyridine N-oxides. [Link]

  • Google Patents.Method for determining solubility of a chemical compound.
  • Sci-Hub. PREPARATION OF 3-CHLORO-6-(TRIPHENYLMETHYLAZO) PYRIDAZINE. [Link]

  • Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O. [Link]

  • ACS Publications. Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. [Link]

  • ChemSynthesis. 3-chloro-6-(4-methoxyphenyl)pyridazine. [Link]

  • ResearchGate. Pyridine N-Oxide. [Link]

  • MDPI. Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. [Link]

  • gsrs. 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. [Link]

  • Solve Scientific. High Throughput Measurement of Compound Solubility and Physical Form with BMI. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Stability and Storage of 3-Chloro-6-methoxy-pyridazine 2-oxide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist This guide provides a comprehensive overview of the critical stability considerations and optimal storage...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the critical stability considerations and optimal storage conditions for 3-Chloro-6-methoxy-pyridazine 2-oxide. As a key intermediate in the synthesis of diverse biologically active molecules, understanding its chemical behavior over time is paramount for ensuring experimental reproducibility, product purity, and safety. This document synthesizes data from analogous chemical structures and fundamental principles of heterocyclic chemistry to provide a robust framework for handling and storing this valuable compound.

Introduction: The Chemical Profile of 3-Chloro-6-methoxy-pyridazine 2-oxide

3-Chloro-6-methoxy-pyridazine 2-oxide belongs to the pyridazine N-oxide class of heterocyclic compounds. The presence of a chloro group, a methoxy group, and an N-oxide moiety on the pyridazine ring imparts a unique combination of reactivity and electronic properties. These features make it a versatile building block in medicinal chemistry and agrochemical research. However, this same functionality also introduces specific vulnerabilities that can lead to degradation if the compound is not stored and handled correctly. This guide will elucidate these potential liabilities and provide actionable protocols to mitigate them.

Core Stability Profile: Factors Influencing Degradation

The stability of 3-Chloro-6-methoxy-pyridazine 2-oxide is primarily influenced by three environmental factors: moisture, light, and temperature. Each of these can initiate distinct degradation pathways, compromising the integrity of the material.

Hydrolytic Stability

Causality: The electron-withdrawing nature of the pyridazine ring and the N-oxide group polarizes the C-Cl bond, making the carbon atom electrophilic and prone to attack by nucleophiles like water.

Photostability

Pyridazine N-oxides are known to be photosensitive.[1][2][3][4] Upon exposure to ultraviolet (UV) light, they can undergo complex photochemical rearrangements.[1][3] The primary photo-induced transformation often involves the formation of a transient oxaziridine-like intermediate, which can then rearrange to other cyclic or ring-opened products.[1][3] For 3-Chloro-6-methoxy-pyridazine 2-oxide, this could lead to a variety of isomeric impurities that may be difficult to separate from the parent compound.

Causality: The N-oxide bond can be photolytically cleaved or rearranged upon absorbing sufficient energy from UV radiation, initiating a cascade of intramolecular reactions.[1][2]

Thermal Stability

While generally stable at ambient temperatures, elevated temperatures can promote decomposition. Thermal degradation of related chlorinated nitrogen heterocycles is known to produce toxic and corrosive fumes, including oxides of nitrogen (NOx), hydrogen chloride (HCl), and carbon monoxide (CO).[5] Isothermal aging experiments on some heterocyclic compounds have been conducted at temperatures such as 60°C to assess stability, suggesting that decomposition can occur at moderately elevated temperatures over time.[6]

Causality: Thermal energy can overcome the activation barriers for decomposition reactions, leading to the fragmentation of the molecule.

Recommended Storage and Handling Protocols

To ensure the long-term stability and purity of 3-Chloro-6-methoxy-pyridazine 2-oxide, the following storage and handling procedures are recommended. These protocols are designed to create a self-validating system where adherence to the guidelines inherently protects the material's integrity.

Optimal Storage Conditions

Based on safety data sheets for analogous compounds like 3-chloro-6-methylpyridazine and other related pyridazines, a multi-faceted approach to storage is essential.[7][8][9][10]

ParameterRecommendationRationale
Temperature Store in a cool, dry area.[7][8][10] Refrigeration (2-8 °C) is advisable for long-term storage.Minimizes the rate of potential hydrolytic and thermal degradation pathways.
Atmosphere Store under an inert atmosphere (e.g., Argon or Nitrogen).[9]Displaces moisture and oxygen, preventing hydrolysis and oxidative degradation.
Light Protect from light. Store in an amber vial or a light-proof container.Prevents photo-induced degradation and rearrangement reactions common to N-oxides.[1][2]
Container Keep in a tightly sealed, original container.[5][7][8][9][10]Prevents exposure to atmospheric moisture and contaminants.
Location Store in a well-ventilated place away from incompatible materials.[5][7][10]Ensures safety and prevents accidental contact with reactive substances.
Handling Procedures: A Self-Validating Workflow

Adherence to proper handling techniques is critical to prevent contamination and degradation during experimental use.

Experimental Workflow for Handling

G cluster_prep Preparation cluster_handling Handling cluster_storage Storage prep1 Equilibrate container to room temperature (if refrigerated) prep2 Purge weighing area with inert gas prep1->prep2 Prevents condensation handle1 Quickly weigh desired amount prep2->handle1 handle2 Immediately reseal container tightly handle1->handle2 handle3 Purge container headspace with inert gas before sealing handle2->handle3 Optional for maximum stability store1 Return to cool, dark, and dry storage location handle2->store1

Caption: Recommended workflow for handling 3-Chloro-6-methoxy-pyridazine 2-oxide.

Step-by-Step Protocol:

  • Equilibration: Before opening, allow the container to warm to ambient temperature if it has been refrigerated. This crucial step prevents atmospheric moisture from condensing on the cold solid.

  • Inert Environment: Whenever possible, handle the compound in a glove box or under a stream of inert gas (e.g., nitrogen or argon).

  • Dispensing: Use clean, dry spatulas and weighing vessels. Minimize the time the container is open to the atmosphere.

  • Resealing: After dispensing, tightly reseal the container. For optimal long-term stability, consider purging the headspace of the container with an inert gas before final sealing.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, safety glasses, and a lab coat.[7][9] Handle the compound in a well-ventilated area or a chemical fume hood.[7][10]

Potential Degradation Pathways and Impurity Profile

Understanding the potential degradation products is key to developing analytical methods for monitoring the stability of 3-Chloro-6-methoxy-pyridazine 2-oxide.

G cluster_degradation Degradation Pathways main 3-Chloro-6-methoxy-pyridazine 2-oxide Cl OCH3 N-Oxide hydrolysis 6-methoxy-pyridazine-3(2H)-one 2-oxide OH main:f0->hydrolysis H₂O (Moisture) photo Isomeric Impurities (e.g., oxaziridine intermediate) main:f2->photo UV Light thermal Decomposition Products NOx, HCl, CO main->thermal Heat

Caption: Potential degradation pathways for 3-Chloro-6-methoxy-pyridazine 2-oxide.

Analytical Monitoring: To ensure the purity of the material, especially after prolonged storage, it is advisable to perform periodic analytical checks.

  • High-Performance Liquid Chromatography (HPLC): An effective technique for quantifying the parent compound and detecting non-volatile impurities.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for identifying the mass of potential degradation products, such as the hydrolyzed impurity.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can provide a clear picture of the overall purity and help in the structural elucidation of any significant impurities that may arise.

Incompatible Materials

To prevent hazardous reactions, 3-Chloro-6-methoxy-pyridazine 2-oxide should be stored away from the following:

  • Strong Oxidizing Agents: As with many organic compounds, these can cause vigorous, potentially explosive reactions.[5]

  • Strong Acids and Bases: Can catalyze hydrolysis of the chloro group and may react with the N-oxide functionality.

  • Water/Moisture: As detailed above, moisture can lead to hydrolytic degradation.

Conclusion

The stability of 3-Chloro-6-methoxy-pyridazine 2-oxide is robust when appropriate precautions are taken. By controlling the storage environment—specifically by excluding moisture, light, and excessive heat—and by employing careful handling techniques, researchers can ensure the material's integrity over an extended period. The protocols outlined in this guide provide a comprehensive framework for maintaining the purity and reactivity of this important synthetic intermediate, thereby supporting the generation of reliable and reproducible scientific results.

References

  • LookChem. (n.d.). 3-Chloro-6-methoxypyridazine. [Link]

  • ChemSynthesis. (2025, May 20). 3-chloro-6-(2-chlorophenyl)pyridazine. [Link]

  • Martinez-Mesa, A., et al. (n.d.). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. The Journal of Physical Chemistry A. [Link]

  • Dolzonek, J., et al. (2019). Hydrolytic stability of selected pharmaceuticals and their transformation products. Chemosphere, 235, 81-88. [Link]

  • de Aguirre, A., et al. (2026, January 19). A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines via [12/13CH]+ Insertion. Journal of the American Chemical Society. [Link]

  • Manoranjan, P., et al. (2026, January 20). Structural and Electronic Insights into Arylalkanones from Myristica ceylanica. MDPI. [Link]

  • ResearchGate. (n.d.). Hydrolytic stability of selected pharmaceuticals and their transformation products. [Link]

  • Powers, D. C., & Baran, P. S. (2021). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. PMC. [Link]

  • American Chemical Society. (2025, December 30). A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines via [12/13C. [Link]

  • ChemRxiv. (n.d.). Excited-State Dynamics of Pyridine N-Oxides: Photoinduced formation of Oxaziridine Derivatives. [Link]

  • Byk, M. A., et al. (2022, April 27). Synthesis and styrene copolymerization of novel hydroxy, methyl and methoxy ring-trisubstituted phenylcyanoacrylates. ChemRxiv. [Link]

  • Ramirez, A. (n.d.). Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. ProQuest. [Link]

  • MDPI. (n.d.). The Effect of the N-Oxide Oxygen Atom on the Crystalline and Photophysical Properties of[5][7][11]Oxadiazolo[3,4-d]pyridazines. [Link]

  • ResearchGate. (n.d.). Synthesis and styrene copolymerization of bromo, chloro, and fluoro ring-substituted 2-methoxyethyl phenylcyanoacrylates. [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Chloro-6-methylpyridazine. PubChem. [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Chloropyridazine. PubChem. [Link]4989)

Sources

Foundational

Introduction: The Emergence of Pyridazine N-Oxides in Medicinal Chemistry

An In-Depth Technical Guide to the Biological Activity of Pyridazine N-Oxides In the landscape of heterocyclic chemistry and drug discovery, the pyridazine scaffold has long been recognized for its versatile role in mole...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Biological Activity of Pyridazine N-Oxides

In the landscape of heterocyclic chemistry and drug discovery, the pyridazine scaffold has long been recognized for its versatile role in molecular recognition and as a cornerstone of many bioactive compounds[1]. The introduction of an N-oxide moiety to the pyridazine ring fundamentally alters its electronic properties, reactivity, and metabolic profile, unlocking a vast and compelling area of chemical space for therapeutic innovation. Historically, N-oxides were often viewed merely as metabolic byproducts of N-heterocyclic drugs[2]. However, this perception has evolved dramatically. Researchers now recognize that the N-oxide group is not a passive addition but a powerful functional group that can confer unique and advantageous pharmacological properties.[3]

This guide provides a comprehensive exploration of the biological activities of pyridazine N-oxides, moving beyond a simple catalog of effects to delve into the underlying mechanisms, synthetic strategies, and the practical methodologies required for their evaluation. As drug development professionals, understanding the "why" behind a molecule's activity is paramount. The N-oxide functionality can enhance water solubility, modulate membrane permeability, and, most critically, introduce novel mechanisms of action, such as redox-based drug targeting.[3] This document is structured to provide both foundational knowledge and field-proven insights into this promising class of compounds, which have demonstrated significant potential in oncology, infectious diseases, and beyond.[2]

Core Chemistry: Synthesis and Physicochemical Properties

The strategic synthesis of pyridazine N-oxides is the gateway to exploring their biological potential. The most common and direct method involves the oxidation of the parent pyridazine heterocycle.

General Synthesis Pathway

The N-oxidation of pyridines and their diazine analogues is typically achieved using peroxy acids.[4] The choice of oxidant and reaction conditions is critical for achieving high yields and, in the case of asymmetrically substituted pyridazines, for controlling regioselectivity.

Synthesis_Workflow cluster_reactants Reactants cluster_process Process cluster_products Products Pyridazine Substituted Pyridazine Reaction Oxidation Reaction in suitable solvent (e.g., CH₂Cl₂, Acetic Acid) Pyridazine->Reaction Substrate Oxidant Oxidizing Agent (e.g., m-CPBA, H₂O₂) Oxidant->Reaction Reagent N_Oxide Pyridazine N-Oxide Reaction->N_Oxide Yields Byproduct Byproduct (e.g., m-CBA, H₂O) Reaction->Byproduct

Caption: General workflow for the synthesis of pyridazine N-oxides via direct oxidation.

Causality in Synthesis: The choice of oxidizing agent is a key experimental decision. While strong oxidants like peroxybenzoic acid were used in early syntheses, modern protocols often favor reagents like meta-chloroperoxybenzoic acid (m-CPBA) for its reliability or greener alternatives like hydrogen peroxide with a catalyst.[4][5] For instance, the use of titanium silicalite with H₂O₂ in a continuous flow microreactor represents a safer and more efficient modern approach.[5]

Impact of N-Oxidation on Physicochemical Properties

The N-oxide bond (N⁺–O⁻) introduces a significant dipole moment, making the molecule more polar than its parent pyridazine.[6] This has profound consequences:

  • Increased Solubility: Enhanced polarity generally improves aqueous solubility, a desirable trait for drug candidates.[3]

  • Altered Basicity: The N-oxide is a much weaker base than the parent pyridine nitrogen, which can alter drug-receptor interactions and pharmacokinetic profiles.[6]

  • Modified Reactivity: The N-oxide group activates the pyridazine ring for both nucleophilic and electrophilic substitution, particularly at the C2 and C4 positions, by acting as an electron-donating group through resonance.[4][6] This dual reactivity provides versatile handles for further chemical modification.

A Spectrum of Biological Activity

Pyridazine N-oxides have demonstrated a remarkable breadth of biological activities, positioning them as privileged scaffolds in medicinal chemistry.[2]

Anticancer Activity: Exploiting the Tumor Microenvironment

One of the most compelling applications of N-oxides is in cancer therapy, specifically as hypoxia-selective cytotoxins.[2] Solid tumors often contain regions of low oxygen (hypoxia), a condition that renders them resistant to conventional radiation and chemotherapy.

Mechanism of Action: Reductive Activation The N-oxide moiety can act as a "prodrug" trigger. In the reductive environment of hypoxic cells, cellular reductases (e.g., cytochrome P450 reductases) can reduce the N-oxide. This bioactivation releases the parent drug and can generate highly reactive radical species that induce DNA damage and cell death.[7] This selective activation means the cytotoxic agent is preferentially released within the tumor, sparing healthy, well-oxygenated tissues and potentially widening the therapeutic window.[7]

Reductive_Activation cluster_normoxia Normoxic Tissue (Healthy) cluster_hypoxia Hypoxic Tissue (Tumor) Prodrug_N Pyridazine N-Oxide (Prodrug, Low Toxicity) No_Activation Remains Inactive Prodrug_N->No_Activation Sufficient O₂ prevents reduction Prodrug_H Pyridazine N-Oxide (Prodrug) Reductases Cellular Reductases Prodrug_H->Reductases Enters cell Active_Drug Active Drug + Reactive Radicals Reductases->Active_Drug Reductive Metabolism Cell_Death DNA Damage & Cell Death Active_Drug->Cell_Death MTT_Assay_Workflow start Start plate_cells 1. Plate Cells (96-well plate) start->plate_cells end End incubate1 2. Incubate 24h plate_cells->incubate1 treat_cells 3. Treat with Serial Dilutions of Pyridazine N-Oxide incubate1->treat_cells incubate2 4. Incubate 48-72h treat_cells->incubate2 add_mtt 5. Add MTT Reagent incubate2->add_mtt incubate3 6. Incubate 4h add_mtt->incubate3 solubilize 7. Solubilize Formazan (add DMSO) incubate3->solubilize read_plate 8. Read Absorbance (570 nm) solubilize->read_plate analyze 9. Calculate % Viability & Determine IC₅₀ read_plate->analyze analyze->end

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Principle: A standardized inoculum of bacteria is challenged with serial dilutions of the antimicrobial agent in a liquid nutrient broth. Growth is determined by visual inspection of turbidity.

Step-by-Step Methodology:

  • Inoculum Preparation: From a fresh culture plate, pick a few colonies of the test bacterium (e.g., E. coli, S. aureus) and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension 1:150 in Mueller-Hinton Broth (MHB) to achieve the final inoculum density of ~5 x 10⁵ CFU/mL.

  • Compound Preparation: In a 96-well plate, prepare 2-fold serial dilutions of the pyridazine N-oxide compound in MHB. The final volume in each well should be 50 µL.

  • Inoculation: Add 50 µL of the prepared bacterial inoculum to each well, bringing the total volume to 100 µL.

    • Negative Control (Sterility): One well with MHB only.

    • Positive Control (Growth): One well with MHB and the bacterial inoculum, but no compound.

  • Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

  • Data Acquisition: Read the plate visually. The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the well is clear). A resazurin-based colorimetric readout can also be used for higher throughput.

Quantitative Data Summary

The biological activity of novel compounds is best understood through direct comparison. The following table provides an illustrative summary of activity data for representative heterocyclic N-oxides.

Compound ClassTarget/OrganismActivity MetricValueReference
Benzotriazine-di-N-oxideM. tuberculosisMICLow µM range[7]
Quinoxaline-di-N-oxideVarious BacteriaMICVaries[7]
Benzofuroxan DerivativeTriticum aestivumPre-emergence24 g/ha[8]
Pyrimidine N-Oxide (Minoxidil)Vascular Smooth MuscleVasodilationPotent[2]

Summary and Future Perspectives

Pyridazine N-oxides and their analogues represent a class of molecules with immense, multifaceted therapeutic potential. Their unique physicochemical properties, conferred by the N-oxide group, enable novel mechanisms of action that are highly attractive for modern drug discovery. The ability to act as hypoxia-activated prodrugs offers a targeted approach to cancer therapy, while their capacity for reductive activation provides a foundation for new antimicrobial and cardiovascular agents.

Future research should focus on several key areas:

  • Selective Reductase Targeting: Designing N-oxides that are substrates for specific reductases overexpressed in target tissues (e.g., tumors or specific bacteria) could significantly enhance selectivity and reduce off-target effects.

  • Combination Therapies: Exploring the synergistic effects of hypoxia-activated N-oxides with other treatment modalities, such as immunotherapy or radiation, could overcome resistance mechanisms.

  • Expanding Chemical Diversity: The photochemical and transition-metal-catalyzed reactions of pyridazine N-oxides open avenues to complex molecular architectures and novel heterocyclic scaffolds, expanding the chemical space for biological screening. [9][10] By integrating rational design with robust biological evaluation, the scientific community can continue to unlock the full potential of pyridazine N-oxides, translating their fascinating chemistry into next-generation therapeutics.

References

  • Title: Medicinal Chemistry of Drugs with N-Oxide Functionalities Source: ACS Publications URL: [Link]

  • Title: Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis Source: ProQuest URL: [Link]

  • Title: Synthesis of Pyrazole Derivatives A Review Source: International Journal for Modern Trends in Science and Technology URL: [Link]

  • Title: Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents Source: PMC - PubMed Central URL: [Link]

  • Title: Microwave-Assisted Synthesis of 1,4-Dihydropyridines via the Hantzsch Reaction Using a Recyclable HPW/PEG-400 Catalytic System Source: MDPI URL: [Link]

  • Title: Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions Source: PMC - NIH URL: [Link]

  • Title: Pyridine-N-oxide - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Pyridine N-Oxides - Baran Lab Source: Scripps Research URL: [Link]

  • Title: Medicinal Chemistry of Drugs with N-Oxide Functionalities Source: ACS Publications URL: [Link]

  • Title: Cardiovascular effects of peroxynitrite Source: PubMed - NIH URL: [Link]

  • Title: Synthesis of N-oxides of pyridines and related compounds Source: Organic Chemistry Portal URL: [Link]

  • Title: Synthesis and Herbicidal Activity of N -Oxide Derivatives | Request PDF Source: ResearchGate URL: [Link]

  • Title: The cardiovascular effects and implications of peroxynitrite Source: PubMed URL: [Link]

  • Title: The pyridazine heterocycle in molecular recognition and drug discovery Source: PMC URL: [Link]

  • Title: Effects of GS-967, GS-6615 and ranolazine on the responses of the rabbit aorta to adrenergic nerve stimulation Source: Frontiers URL: [Link]

  • Title: Viologen - Wikipedia Source: Wikipedia URL: [Link]

Sources

Exploratory

The Fulcrum of Reactivity: How N-Oxidation Transforms the Pyridazine Core for Advanced Synthesis and Drug Discovery

An In-Depth Technical Guide Abstract: The pyridazine ring, a foundational six-membered diazine heterocycle, presents a unique but often challenging scaffold for synthetic chemists. Its inherent electron-deficient nature...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Abstract: The pyridazine ring, a foundational six-membered diazine heterocycle, presents a unique but often challenging scaffold for synthetic chemists. Its inherent electron-deficient nature dictates a specific reactivity profile that can limit its straightforward functionalization. N-oxidation emerges as a powerful and versatile strategy to fundamentally alter this reactivity, unlocking a vast landscape of previously inaccessible chemical transformations. This guide provides an in-depth exploration of the electronic and steric consequences of N-oxidation on the pyridazine nucleus. We will dissect the mechanistic underpinnings of how this simple modification modulates the ring's susceptibility to electrophilic, nucleophilic, and cycloaddition reactions, with a particular focus on the burgeoning field of photochemical transformations. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage pyridazine N-oxides as strategic intermediates in the synthesis of complex molecules and novel chemical entities.

The Electronic Dichotomy of the N-Oxide Group

The transformation of a pyridazine to its corresponding N-oxide introduces a 1,2-dipolar nitrogen-oxygen bond, which is the fulcrum of the resulting change in reactivity. This N→O bond is not merely a passive addition; it imposes a profound electronic dichotomy on the aromatic system.[1]

  • Inductive Electron Withdrawal: The positively charged nitrogen atom exerts a strong electron-withdrawing inductive effect (-I) on the entire ring. This effect further depletes the electron density of the pyridazine carbons, significantly enhancing their electrophilicity. This makes the ring carbons, particularly those alpha to the ring nitrogens (C3 and C6), highly susceptible to attack by nucleophiles.[2]

  • Mesomeric (Resonance) Electron Donation: Conversely, the formally negative oxygen atom possesses lone pairs that can be delocalized into the π-system of the ring (+M effect). This resonance donation increases the electron density specifically at the positions ortho and para to the N-oxide group (C4 and C6).[1] This effect is crucial as it activates these positions for electrophilic substitution, a reaction class that is notoriously difficult on the parent pyridazine ring.[2]

The dual nature of the N-oxide group—acting simultaneously as an electron-withdrawing and electron-donating moiety depending on the electronic demand of the reaction—is what makes it such a versatile control element in pyridazine chemistry.[3]

Caption: General workflow for the synthesis of pyridazine N-oxides.

Modulated Reactivity: A Tale of Two Pathways

The introduction of the N-oxide function cleaves the reactivity profile of pyridazine into two distinct, enhanced pathways: nucleophilic and electrophilic substitution.

Enhanced Susceptibility to Nucleophiles

As previously mentioned, the inductive electron withdrawal by the N⁺-O⁻ dipole makes the pyridazine N-oxide ring significantly more electron-deficient than the parent heterocycle. This greatly facilitates nucleophilic aromatic substitution (SₙAr) reactions, especially at the C3 and C6 positions. Halogenated pyridazine N-oxides, such as the readily available 3,6-dichloropyridazine N-oxide, are excellent substrates for sequential and regioselective SₙAr reactions with a wide range of nucleophiles, including amines, alkoxides, and thiolates. [3]This modular approach allows for the rapid construction of diverse libraries of non-symmetrically substituted pyridazines. [3][4]

Unlocking Electrophilic Substitution

The parent pyridazine ring is highly resistant to electrophilic aromatic substitution due to the deactivating effect of the two nitrogen atoms. N-oxidation dramatically reverses this trend. The resonance donation from the N-oxide oxygen provides sufficient activation for electrophilic attack to occur, primarily at the C4 position. This opens avenues for reactions like nitration and halogenation, which are otherwise unfeasible.

Table 1: Comparison of Reactivity Before and After N-Oxidation

Reaction Type Position(s) Reactivity of Parent Pyridazine Reactivity of Pyridazine N-Oxide Mechanistic Rationale
Nucleophilic Substitution C3, C6 Moderate Highly Enhanced Strong inductive withdrawal (-I) from N⁺-O⁻ group increases electrophilicity of ring carbons.
Nucleophilic Substitution C4, C5 Low Enhanced Inductive withdrawal (-I) from N⁺-O⁻ group.

| Electrophilic Substitution | C4 | Very Low / Inert | Activated | Resonance donation (+M) from N-oxide oxygen increases nucleophilicity of C4. |

The Photochemical Frontier: Ring-Opening and Rearrangements

Perhaps the most synthetically powerful and modern application of pyridazine N-oxides lies in their rich and varied photochemistry. [3]Irradiation with UV light can induce fascinating rearrangements and ring-opening reactions that provide access to other valuable heterocyclic scaffolds. [4][5]These transformations often proceed through highly reactive, transient intermediates that can be trapped to form complex products. [3] A predominant photochemical pathway involves the isomerization of the pyridazine N-oxide to a transient oxaziridine intermediate, which then undergoes ring-opening to form a (Z)-diazoalkene. [6]This diazoalkene is a versatile intermediate that can be channeled into different reaction cascades depending on the conditions and catalysts employed.

  • Thermal Cyclization to Pyrazoles: In the absence of other reagents, heating the (Z)-diazoalkene intermediate can induce thermal cyclization to furnish highly substituted pyrazoles. [3][4]This provides a mild and modular route to a crucial heterocyclic motif in medicinal chemistry.

  • Transition Metal-Catalyzed Formation of 2-Aminofurans: In the presence of a rhodium catalyst, the diazoalkene can be intercepted to form a metallocarbene, which then undergoes a cascade to produce 2-aminofurans. [7][8]These electron-rich furans are potent dienes for Diels-Alder reactions, enabling the rapid construction of molecular complexity. [8]

  • Photoactivated Oxygen Donors: Certain pyridazine N-oxides, particularly those with a chlorine atom at the C6 position, can undergo photoinduced deoxygenation. [6]This process releases atomic oxygen [O(³P)], a highly reactive species that can mediate challenging C-H oxidation reactions. [6][9]This positions pyridazine N-oxides as photoactivatable surrogates for reactive oxygen species, with applications in both organic synthesis and chemical biology. [6][9]

G start Pyridazine N-Oxide uv UV Irradiation (e.g., 350 nm) oxaziridine Transient Oxaziridine Intermediate start->oxaziridine diazoalkene (Z)-Diazoalkene Intermediate oxaziridine->diazoalkene Ring Opening heat Thermal Conditions (Δ) pyrazole Substituted Pyrazole diazoalkene->pyrazole Thermal Cyclization rh_cat Rh(II) Catalyst aminofuran 2-Aminofuran diazoalkene->aminofuran Rh-catalyzed Cascade

Caption: Key photochemical reaction pathways of pyridazine N-oxides.

Applications in Drug Discovery and Complex Synthesis

The ability to use a single, stable starting material like a pyridazine N-oxide to access a variety of other heterocyclic systems (pyrazoles, furans, indoles) is of immense value in drug discovery. [3][10]This divergent synthetic approach allows for the efficient exploration of chemical space around a core scaffold.

  • Scaffold Hopping: The transformation of the pyridazine core into a pyrazole or furan core represents a powerful scaffold-hopping strategy, enabling medicinal chemists to modulate pharmacokinetic and pharmacodynamic properties while retaining key binding interactions.

  • Late-Stage Functionalization: Photochemical methods are often mild enough to be compatible with complex, highly functionalized molecules, making them suitable for late-stage functionalization strategies in the synthesis of drug candidates. [11]* Bioisosteric Replacement: Pyridazine N-oxides and their derivatives are explored as bioisosteres for other chemical groups in drug design, aiming to improve metabolic stability or binding affinity. [12]

Experimental Protocol: Regioselective Synthesis and Photochemical Conversion

This section provides a trusted, field-proven protocol for the synthesis of a non-symmetrical pyridazine N-oxide and its subsequent photochemical conversion to a pyrazole, based on established methodologies. [3][4]

Part A: Synthesis of 3-chloro-6-phenylpyridazine 1-oxide

Rationale: This protocol starts with commercially available 3,6-dichloropyridazine 1-oxide and uses a regioselective Suzuki-Miyaura cross-coupling. The C3 position is known to be more reactive in this specific substrate under PdCl₂(dppf) catalysis, allowing for a predictable and high-yielding synthesis. [3] Materials:

  • 3,6-Dichloropyridazine 1-oxide (1.0 equiv)

  • Phenylboronic acid (1.1 equiv)

  • PdCl₂(dppf)·CH₂Cl₂ (0.05 equiv)

  • Sodium Carbonate (Na₂CO₃) (3.0 equiv)

  • 1,4-Dioxane

  • Water

  • Argon atmosphere

Procedure:

  • To an oven-dried Schlenk flask, add 3,6-dichloropyridazine 1-oxide, phenylboronic acid, and PdCl₂(dppf)·CH₂Cl₂.

  • Evacuate and backfill the flask with argon three times.

  • Add degassed 1,4-dioxane and a degassed aqueous solution of Na₂CO₃.

  • Heat the reaction mixture to 80 °C and stir under argon for 12 hours. Monitor reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient) to yield the title compound.

Part B: Photochemical Conversion to 5-benzoyl-3-phenyl-1H-pyrazole

Rationale: This protocol utilizes the previously synthesized N-oxide and subjects it to UV irradiation to induce the ring-opening/cyclization cascade. Toluene is chosen as the solvent, and the temperature is elevated to facilitate the final thermal cyclization step. [4] Materials:

  • 3-chloro-6-phenylpyridazine 1-oxide (from Part A)

  • Toluene, anhydrous

  • Photoreactor equipped with 350 nm lamps and a cooling/heating system.

Procedure:

  • Prepare a 0.05 M solution of 3-chloro-6-phenylpyridazine 1-oxide in anhydrous toluene in a quartz reaction vessel.

  • Degas the solution by bubbling argon through it for 20 minutes.

  • Place the vessel in the photoreactor and irradiate with 350 nm lamps while maintaining the internal temperature at 65 °C.

  • Stir the reaction and monitor its progress by TLC or LC-MS until the starting material is consumed (typically 4-6 hours).

  • Once complete, remove the solvent under reduced pressure.

  • Purify the resulting residue by flash column chromatography to isolate the 5-benzoyl-3-phenyl-1H-pyrazole.

Conclusion

N-oxidation is far more than a simple derivatization; it is a strategic tool for the profound modulation of pyridazine reactivity. By introducing the N-oxide functionality, chemists can invert the electronic character of the ring, activating it for both nucleophilic and electrophilic substitutions that are otherwise challenging. Furthermore, the unique photochemical properties of pyridazine N-oxides provide elegant and powerful entries into other important heterocyclic systems like pyrazoles and furans. For scientists engaged in drug discovery and complex synthesis, mastering the chemistry of pyridazine N-oxides opens a gateway to novel molecular architectures and accelerates the development of next-generation therapeutics.

References

  • Frederich, J. H. (2017). Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. Florida State University. [Link]

  • Beatty, J. W., & Frederich, J. H. (2016). Synthesis of Nitrogen Heterocycles via Photochemical Ring Opening of Pyridazine N-Oxides. Organic Letters. [Link]

  • Méndez-Vega, E., et al. (2023). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. International Journal of Molecular Sciences. [Link]

  • Basistyi, V. S., & Frederich, J. H. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters. [Link]

  • Beatty, J. W., & Frederich, J. H. (2016). Synthesis of Nitrogen Heterocycles via Photochemical Ring Opening of Pyridazine N-Oxides. Organic Letters, 18(19), 5018–5021. [Link]

  • Gürsoy, A., et al. (2000). Pyridazine N-Oxides. III. Synthesis and "in vitro" antimicrobial properties of N-oxide derivatives based on tricyclic indeno[2,1-c]pyridazine and benzo[f]cinnoline systems. Archiv der Pharmazie. [Link]

  • Igeta, H., et al. (1975). Studies on Pyridazines. XXIV. The Reaction of Pyridazine N-Oxides and Pyridazinium Ylides with Benzyne. Chemical and Pharmaceutical Bulletin. [Link]

  • Beatty, J. W., & Frederich, J. H. (2016). Synthesis of Nitrogen Heterocycles via Photochemical Ring Opening of Pyridazine N-Oxides. Organic Letters. [Link]

  • Wang, T., et al. (2022). C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides. Journal of the American Chemical Society. [Link]

  • Stanovnik, B., & Tisler, M. (2004). Product Class 8: Pyridazines. Science of Synthesis. [Link]

  • Basistyi, V. S., & Frederich, J. H. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters, 24(10), 1907–1912. [Link]

  • Borger, M., & Frederich, J. H. (2019). Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. Organic Letters. [Link]

  • Charushin, V. N., & van der Plas, H. C. (2004). Nucleophilic Substitution of Hydrogen Atoms in the Pyridazine Series. (Review). ResearchGate. [Link]

  • Albini, A., & Pietra, S. (1991). Heterocyclic N-Oxides. CRC Press.
  • Kanchupalli, V., et al. (2017). Pyridazine N-Oxides as Precursors of Metallocarbenes: Rhodium-Catalyzed Transannulation with Pyrroles. Organic Letters. [Link]

  • Wang, T., et al. (2022). C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides. Journal of the American Chemical Society, 144(31), 14298–14305. [Link]

  • Larionov, O. V. (Ed.). (2015). Heterocyclic N-Oxides. Springer. [Link]

  • Borger, M., & Frederich, J. H. (2019). Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. Organic Letters. [Link]

  • Popova, E. A., et al. (2022). Design and synthesis of pyrazolo[3,4-d]pyridazine 5,6-dioxides as novel NO-donors. RSC Advances. [Link]

  • Semantic Scholar. (n.d.). Detection and Identification of Reaction Intermediates in the Photochemistry of Pyridazine N-Oxides. [Link]

  • Borger, M., & Frederich, J. H. (2019). Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. Organic Letters, 21(7), 2397–2401. [Link]

  • Tsuchiya, T., et al. (1994). SYNTHESIS AND REACTIONS OF NOVEL TROPONO(4,S-b]OXEPINES. HETEROCYCLES. [Link]

  • Mišić-Vuković, M., et al. (1978). Investigation of electronic effects in the pyridine and pyridine N-oxide rings. Part 3. Reactions of substituted 2-carboxypyridine N-oxides with diazodiphenylmethane. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • Chemistry - A-Level & IIT-JEE by Dr. R. K. Singh. (2020, October 26). Reactivity of Pyridine-N-Oxide. YouTube. [Link]

  • Jaffé, H. H. (1954). The Electrical Effect of the N-Oxide Group in Pyridine 1-Oxide. The Journal of Organic Chemistry. [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide experimental protocol

An In-Depth Guide to the Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide Authored by: Gemini, Senior Application Scientist Abstract This comprehensive application note provides a detailed, two-part experimental protoc...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive application note provides a detailed, two-part experimental protocol for the synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide. This compound serves as a valuable intermediate in medicinal chemistry and drug development.[1][2] The synthesis begins with the selective mono-methoxylation of 3,6-dichloropyridazine to yield the key intermediate, 3-chloro-6-methoxypyridazine, via a carefully controlled nucleophilic aromatic substitution. The subsequent step involves the N-oxidation of this intermediate to afford the final target molecule. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth explanations of the reaction mechanisms, step-by-step procedures, safety protocols, and troubleshooting strategies to ensure a successful and reproducible synthesis.

Introduction: Significance and Synthetic Strategy

Pyridazine derivatives are a cornerstone in heterocyclic chemistry, renowned for their broad spectrum of pharmacological activities.[1] The target molecule, 3-Chloro-6-methoxy-pyridazine 2-oxide, incorporates several key functional groups that make it a versatile building block for further chemical elaboration. The N-oxide moiety, in particular, can enhance solubility, modulate electronic properties, and serve as a handle for subsequent transformations, making it a feature of interest in modern drug design.[3]

Our synthetic strategy is a robust two-step process:

  • Nucleophilic Aromatic Substitution (SNAr): Synthesis of the intermediate, 3-chloro-6-methoxypyridazine, from commercially available 3,6-dichloropyridazine.

  • N-Oxidation: Conversion of the intermediate to the final product, 3-Chloro-6-methoxy-pyridazine 2-oxide, using a suitable oxidizing agent.

This approach is designed for efficiency and scalability, with a focus on controlling reaction conditions to maximize yield and purity.

Overall Synthetic Workflow

The complete synthesis is outlined in the workflow diagram below, illustrating the progression from the starting material to the final N-oxide product.

G A Start: 3,6-Dichloropyridazine B Step 1: Nucleophilic Aromatic Substitution A->B  Sodium Methoxide,  Methanol (solvent) C Intermediate: 3-Chloro-6-methoxypyridazine B->C D Step 2: N-Oxidation C->D  m-CPBA or H₂O₂,  Acetic Acid E Final Product: 3-Chloro-6-methoxy-pyridazine 2-oxide D->E F Purification & Analysis E->F G cluster_main Desired Reaction cluster_side1 Side Reaction 1: Di-substitution cluster_side2 Side Reaction 2: Hydrolysis A 3,6-Dichloropyridazine B 3-Chloro-6-methoxypyridazine (Target Intermediate) A->B + 1 eq. NaOMe (Controlled) C 3-Chloro-6-methoxypyridazine D 3,6-Dimethoxypyridazine (Byproduct) C->D + Excess NaOMe E 3,6-Dichloropyridazine F 6-Chloro-pyridazin-3-ol (Byproduct) E->F + H₂O (Trace)

Caption: Key reactions in the synthesis of the intermediate.

Materials and Equipment
Reagent/MaterialCAS No.Molecular WeightQuantityNotes
3,6-Dichloropyridazine141-30-0148.97 g/mol 14.9 g (100 mmol)High purity, >98%
Sodium Methoxide124-41-454.02 g/mol 5.4 g (100 mmol)Handle under inert gas
Anhydrous Methanol67-56-132.04 g/mol 200 mLAnhydrous grade (<0.005% H₂O)
Ethyl Acetate141-78-688.11 g/mol As neededFor extraction & TLC
Hexane110-54-386.18 g/mol As neededFor TLC & recrystallization
Saturated NaCl (brine)N/AN/AAs neededFor work-up
Anhydrous MgSO₄7487-88-9120.37 g/mol As neededFor drying

Equipment: 500 mL three-neck round-bottom flask, magnetic stirrer, dropping funnel, thermometer, reflux condenser, nitrogen/argon inlet, ice bath.

Experimental Protocol: Step 1
  • Setup: Assemble the three-neck flask with a magnetic stir bar, dropping funnel, condenser with a nitrogen inlet, and a thermometer. Ensure all glassware is oven-dried.

  • Dissolution: Charge the flask with 3,6-dichloropyridazine (14.9 g, 100 mmol) and anhydrous methanol (100 mL). Stir the mixture under a nitrogen atmosphere until the solid is fully dissolved.

  • Cooling: Cool the solution to 0-5 °C using an ice-water bath.

  • Nucleophile Preparation: In a separate dry flask under nitrogen, carefully prepare a solution of sodium methoxide (5.4 g, 100 mmol) in anhydrous methanol (100 mL).

  • Slow Addition: Transfer the sodium methoxide solution to the dropping funnel. Add it dropwise to the cooled solution of 3,6-dichloropyridazine over a period of 60-90 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 2-3 hours.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase of ethyl acetate/hexane (e.g., 30:70 v/v). [4]The reaction is complete when the starting material spot is consumed.

  • Quenching: Once the reaction is complete, carefully quench it by adding 100 mL of cold deionized water.

  • Solvent Removal: Remove the methanol from the mixture under reduced pressure using a rotary evaporator.

  • Extraction: Transfer the remaining aqueous slurry to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

  • Washing: Combine the organic layers and wash them with saturated NaCl solution (brine, 1 x 50 mL).

  • Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and wash the solid with a small amount of ethyl acetate.

  • Concentration: Concentrate the filtrate under reduced pressure to yield the crude product as a solid.

  • Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain pure 3-chloro-6-methoxypyridazine.

Part 2: Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

Mechanism and Rationale: N-Oxidation

N-oxidation involves the donation of an oxygen atom from an oxidizing agent to one of the nitrogen atoms of the pyridazine ring. The nitrogen atom at position 2 is typically targeted due to electronic effects. Common and effective oxidizing agents for N-heterocycles include peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) or a mixture of hydrogen peroxide and an acid like acetic acid. [5][6]The reaction with hydrogen peroxide is often catalyzed by acids and proceeds via the formation of a more potent oxidizing species. The choice of oxidant and solvent can be critical for achieving a clean and high-yielding reaction.

Materials and Equipment
Reagent/MaterialCAS No.Molecular WeightQuantityNotes
3-Chloro-6-methoxypyridazine1121-78-4144.57 g/mol 14.45 g (100 mmol)From Part 1
Glacial Acetic Acid64-19-760.05 g/mol 150 mLSolvent
Hydrogen Peroxide (30% w/w)7722-84-134.01 g/mol 11.3 mL (~110 mmol)Handle with care (strong oxidizer)
Sodium Bicarbonate (NaHCO₃)144-55-884.01 g/mol As neededFor neutralization
Dichloromethane (DCM)75-09-284.93 g/mol As neededFor extraction

Equipment: 500 mL round-bottom flask, magnetic stirrer, thermometer, heating mantle with controller, condenser.

Experimental Protocol: Step 2
  • Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar and condenser, dissolve 3-chloro-6-methoxypyridazine (14.45 g, 100 mmol) in glacial acetic acid (150 mL).

  • Reagent Addition: While stirring, carefully and slowly add the 30% hydrogen peroxide solution (11.3 mL, ~110 mmol) to the flask. The addition may be slightly exothermic.

  • Heating: Heat the reaction mixture to 70-75 °C and maintain this temperature for 4-6 hours.

  • Monitoring: Monitor the reaction for the disappearance of the starting material by TLC (a more polar product spot should appear).

  • Cooling: Once the reaction is complete, cool the mixture to room temperature and then further in an ice bath.

  • Solvent Removal: Carefully remove the bulk of the acetic acid under reduced pressure. Caution: Do not heat excessively, as peroxide residues can be hazardous.

  • Neutralization: Dilute the residue with 100 mL of cold water. Slowly and carefully neutralize the mixture by adding solid sodium bicarbonate in small portions until effervescence ceases and the pH is ~7-8. This must be done in a large beaker to accommodate foaming.

  • Extraction: Extract the aqueous solution with dichloromethane (DCM, 3 x 100 mL).

  • Washing: Combine the organic extracts and wash them with saturated NaHCO₃ solution (1 x 50 mL) followed by brine (1 x 50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 3-Chloro-6-methoxy-pyridazine 2-oxide.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent like ethyl acetate or by column chromatography on silica gel if necessary.

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile).

  • 3,6-Dichloropyridazine: This compound is an irritant. Avoid inhalation of dust and contact with skin and eyes. [7]* Sodium Methoxide: Highly corrosive and reacts violently with water. It is also flammable. Handle in a fume hood under an inert atmosphere.

  • Hydrogen Peroxide (30%): Strong oxidizer. Can cause severe skin burns and eye damage. Avoid contact with combustible materials.

  • Phosphorus Oxychloride (if preparing starting material): Highly corrosive and reacts violently with water. Use extreme caution and work in a well-ventilated fume hood. [4][8]* General: All operations should be performed in a well-ventilated fume hood. Have appropriate spill kits and safety equipment readily available.

References

  • CN104844523A - Synthesis method of 3-amino-6-chloropyridazine.
  • PrepChem.com - Synthesis of 3,6-dichloro-4-isopropylpyridazine. [Link]

  • PrepChem.com - Synthesis of 3-chloro-6-(2-hydroxy-4-methoxyphenyl)pyridazine. [Link]

  • CN112645883A - Preparation method of 3, 6-dichloropyridazine.
  • EP0047164B1 - Process for preparing 3-chloro-6-(2-hydroxyphenyl)-pyridazines.
  • Hyma Synthesis Pvt. Ltd. - Company Profile. [Link]

  • gsrs.ncats.nih.gov - 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. [Link]

  • Sci-Hub - PREPARATION OF 3-CHLORO-6-(TRIPHENYLMETHYLAZO) PYRIDAZINE. [Link]

  • ARKIVOC - Recent trends in the chemistry of pyridine N-oxides. [Link]

  • US7256295B2 - Process for producing 2,3-diamino-6-methoxypyridine.
  • The Royal Society of Chemistry - Mono-N-oxidation of Heterocycle-Fused Pyrimidines. [Link]

  • Quest Journals - Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil, Kopyrr. [Link]

  • PMC - PubMed Central - Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. [Link]

Sources

Application

Application Notes &amp; Protocols: The Strategic Use of 3-Chloro-6-methoxy-pyridazine 2-oxide in Modern Medicinal Chemistry

Abstract The pyridazine nucleus is a foundational scaffold in medicinal chemistry, prized for its versatile biological activities.[1] Within this class, 3-Chloro-6-methoxy-pyridazine 2-oxide stands out as a highly valuab...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyridazine nucleus is a foundational scaffold in medicinal chemistry, prized for its versatile biological activities.[1] Within this class, 3-Chloro-6-methoxy-pyridazine 2-oxide stands out as a highly valuable and reactive intermediate for the synthesis of novel therapeutic agents. The strategic placement of a chloro leaving group, an electron-donating methoxy group, and an N-oxide moiety creates a unique electronic landscape that allows for selective and efficient downstream functionalization. This guide provides an in-depth exploration of this scaffold, detailing its synthesis, reactivity, and application in drug discovery. We offer field-tested protocols, explain the causality behind experimental choices, and present a framework for its strategic deployment in structure-activity relationship (SAR) studies. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful building block.

Core Concepts: Physicochemical Properties & Spectral Profile

A thorough understanding of the physicochemical properties of 3-Chloro-6-methoxy-pyridazine 2-oxide is essential for its effective use in synthesis and for interpreting analytical data. The N-oxide functionality significantly influences the molecule's polarity and reactivity compared to its non-oxidized parent, 3-chloro-6-methoxypyridazine.

Table 1: Physicochemical and Structural Data

PropertyValueSource
Molecular Formula C₅H₅ClN₂O₂[2]
Molecular Weight 160.56 g/mol [2]
CAS Number 14634-52-7[3]
Appearance Typically a crystalline solidGeneral Knowledge
SMILES COc1ccc(Cl)[O-][2]
InChIKey Not readily available

The structural and electronic properties have been further elucidated by computational DFT calculations, which provide a theoretical basis for understanding its vibrational (FT-IR, FT-Raman), electronic (UV-Vis), and NMR spectra.[4] Experimental characterization using these techniques is crucial for confirming the identity and purity of the synthesized intermediate and its subsequent derivatives.[4]

Synthesis of the Core Intermediate & N-Oxidation

The journey to 3-Chloro-6-methoxy-pyridazine 2-oxide begins with the selective mono-methoxylation of a common precursor, 3,6-dichloropyridazine. This initial step is critical and requires careful control to achieve high yields and minimize byproduct formation.

Protocol 1: Synthesis of 3-Chloro-6-methoxypyridazine (Precursor)

This protocol is adapted from established methodologies for the selective mono-substitution of dichloropyridazines.[5] The primary challenge is preventing the formation of the di-substituted byproduct, 3,6-dimethoxypyridazine.[5]

Methodology:

  • Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), charge a flame-dried round-bottom flask with 3,6-dichloropyridazine. Dissolve it in anhydrous methanol.

  • Temperature Control: Cool the solution to 0-10 °C using an ice bath. This is a critical step; lower temperatures favor selective mono-substitution.[5]

  • Nucleophile Addition: Prepare a solution of one molar equivalent of sodium methoxide in anhydrous methanol. Add this solution to the cooled reaction mixture dropwise over 30-60 minutes. The slow addition helps maintain a low local concentration of the nucleophile, further reducing the risk of di-substitution.[5]

  • Reaction Monitoring: Allow the reaction to slowly warm to room temperature while monitoring its progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Work-up: Once the starting material is consumed, quench the reaction by carefully adding cold water. Extract the product into an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified via silica gel column chromatography to yield pure 3-chloro-6-methoxypyridazine.

Troubleshooting Common Issues:

  • Low Yield: Often caused by incomplete reaction or di-substitution. Ensure precise 1:1 stoichiometry of sodium methoxide and maintain low reaction temperatures.[5][6]

  • Di-substituted Byproduct: The primary impurity is 3,6-dimethoxypyridazine. This arises from using excess nucleophile or elevated temperatures.[5]

  • Hydrolysis: The presence of 6-chloro-pyridazin-3-ol suggests water contamination. Ensure all glassware is dry and use anhydrous solvents.[5]

start 3,6-Dichloropyridazine reagents 1. NaOMe (1 equiv), Anhydrous MeOH 2. 0°C to RT start->reagents Mono-methoxylation product 3-Chloro-6-methoxypyridazine reagents->product Desired Reaction side_product 3,6-Dimethoxypyridazine (Byproduct) reagents->side_product Side Reaction (Excess NaOMe or High Temp)

Caption: Synthetic workflow for the precursor, 3-Chloro-6-methoxypyridazine.
Protocol 2: Generalized N-Oxidation

The conversion of the pyridazine nitrogen to an N-oxide is a key step that modulates the ring's electronic properties. This is typically achieved using a peroxy acid.

Methodology:

  • Setup: Dissolve the synthesized 3-chloro-6-methoxypyridazine in a suitable chlorinated solvent, such as dichloromethane (DCM) or chloroform (CHCl₃), in a round-bottom flask.

  • Oxidant Addition: Cool the solution to 0 °C. Add a solution of meta-chloroperoxybenzoic acid (m-CPBA) (1.1 to 1.5 equivalents) in the same solvent portion-wise, ensuring the temperature does not rise significantly.

  • Reaction: Stir the mixture at 0 °C for one hour and then allow it to warm to room temperature. Monitor the reaction by TLC until the starting material is consumed.

  • Work-up: Upon completion, quench the excess peroxy acid by adding a saturated aqueous solution of sodium thiosulfate or sodium bisulfite. Separate the organic layer.

  • Purification: Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude solid can be purified by recrystallization or column chromatography to yield 3-Chloro-6-methoxy-pyridazine 2-oxide.

Key Applications in Medicinal Chemistry

The true utility of 3-Chloro-6-methoxy-pyridazine 2-oxide lies in its predictable and versatile reactivity, making it an ideal scaffold for building molecular libraries for SAR studies.

Nucleophilic Aromatic Substitution (SNAr)

The chlorine atom at the C3 position is an excellent leaving group, readily displaced by a wide range of nucleophiles. This reaction is the cornerstone of this scaffold's application. The electron-withdrawing nature of the pyridazine ring, further enhanced by the N-oxide, facilitates this substitution.

Common Nucleophiles:

  • Amines (R-NH₂): Forms 3-amino derivatives, a key step in synthesizing compounds with anticancer and antimicrobial properties.[1][7]

  • Alcohols/Phenols (R-OH): Creates ether linkages.

  • Thiols (R-SH): Forms thioether linkages.

scaffold 3-Chloro-6-methoxy- pyridazine 2-oxide product 3-Substituted-6-methoxy- pyridazine 2-oxide scaffold->product SNAr Reaction nucleophile Nucleophile (e.g., R-NH₂, R-OH, R-SH) nucleophile->product

Caption: General scheme for Nucleophilic Aromatic Substitution (SNAr).
Protocol 3: Generalized SNAr with an Amine

This protocol is adapted from established procedures for the amination of chloropyridazine derivatives.[7]

Methodology:

  • Setup: In a pressure-rated reaction vessel, combine 3-Chloro-6-methoxy-pyridazine 2-oxide (1 equivalent), the desired primary or secondary amine (1.2-2.0 equivalents), and a suitable base such as diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃).

  • Solvent: Add a polar aprotic solvent like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or a polar protic solvent like isopropanol.

  • Reaction: Seal the vessel and heat the mixture to a temperature between 80-120 °C. The elevated temperature is often necessary to drive the reaction to completion.[7]

  • Monitoring & Work-up: Monitor the reaction by TLC or LC-MS. After completion, cool the vessel to room temperature before opening. Dilute the reaction mixture with water to precipitate the product or prepare it for extraction with an organic solvent.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by silica gel column chromatography to yield the desired 3-amino-6-methoxypyridazine 2-oxide derivative.[7]

Cross-Coupling Reactions

While SNAr is dominant, the C-Cl bond can also participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of carbon-based substituents and further expanding molecular diversity.

Pharmacological Relevance & SAR Insights

Derivatives of the 3-chloro-6-methoxypyridazine core have demonstrated a remarkable breadth of pharmacological activities.[1] This makes the 2-oxide variant an exciting starting point for novel drug discovery programs.

  • Anticancer Activity: Many pyridazine derivatives exert their anticancer effects by inhibiting key signaling pathways. A prominent target is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which is critical for tumor angiogenesis.[1] By modifying the substituent introduced at the C3 position, chemists can optimize the molecule's interaction with the kinase active site.

  • Antimicrobial Activity: The scaffold has been used to develop agents effective against a range of bacterial and fungal pathogens.[1]

  • Enzyme Inhibition: Certain derivatives have been identified as potent inhibitors of enzymes like Acetylcholinesterase (AChE), a key therapeutic strategy for Alzheimer's disease.[1]

Table 2: Representative Anticancer Activity of Pyridazine Derivatives

Compound ClassCancer Cell LineIC₅₀ (µM)Target Pathway
Phenylpyridazine DerivativesA549 (Lung)5.1 - 15.3VEGFR-2
Pyridazinone AnalogsMCF-7 (Breast)2.4 - 10.8VEGFR-2
Substituted PyridazinesHCT-116 (Colon)7.2 - 21.5General Cytotoxicity

Data synthesized from literature reports on related pyridazine scaffolds to illustrate potential.[1]

VEGF VEGF Ligand VEGFR2 VEGFR-2 Receptor VEGF->VEGFR2 Binds Dimerization Receptor Dimerization & Autophosphorylation VEGFR2->Dimerization Pyridazine Pyridazine Derivative (Inhibitor) Pyridazine->VEGFR2 Blocks Binding Site Pathway Downstream Signaling (PI3K/Akt, MAPK) Dimerization->Pathway Angiogenesis Angiogenesis, Cell Proliferation, Survival Pathway->Angiogenesis

Caption: Simplified inhibition of the VEGFR-2 signaling pathway by pyridazine derivatives.

The methoxy group at the C6 position is also significant for SAR. It is a hydrogen bond acceptor and its presence influences the molecule's overall polarity and metabolic stability. In some optimization campaigns, this group can be replaced with other small substituents to fine-tune activity and pharmacokinetic properties.[8]

Conclusion

3-Chloro-6-methoxy-pyridazine 2-oxide is more than just a chemical intermediate; it is a strategic tool for medicinal chemists. Its predictable reactivity, centered around nucleophilic aromatic substitution, provides a reliable and efficient route to a vast chemical space. The pharmacological precedent of its derivatives in oncology, infectious diseases, and neurology underscores its potential for the development of next-generation therapeutics. The protocols and insights provided herein serve as a comprehensive guide for researchers to unlock the full potential of this versatile scaffold.

References

  • Synthesis of 3-chloro-6-(2-hydroxy-4-methoxyphenyl)pyridazine. PrepChem.com. Available at: [Link]

  • 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. gsrs. Available at: [Link]

  • 3-chloro-6-(2-chlorophenyl)pyridazine. ChemSynthesis. Available at: [Link]

  • Pyridazine, 3-chloro-6-methoxy-. NIST WebBook. Available at: [Link]

  • Development of heterocyclic derivatives as P-glycoprotein inhibitors against multidrug resistance: pharmacological activities, structure–activity relationship and target (2020–2024). RSC Publishing. Available at: [Link]

  • Structural, Vibrational, Electronic and NMR Spectral Analysis of 3-chloro-6-methoxypyridazine by DFT Calculations. PubMed. Available at: [Link]

  • PREPARATION OF 3-CHLORO-6-(TRIPHENYLMETHYLAZO) PYRIDAZINE. Sci-Hub. Available at: [Link]

  • Pyridazine,3-chloro-6-methoxy-, 2-oxide | CAS#:14634-52-7. Chemsrc. Available at: [Link]

Sources

Method

Application of 3-Chloro-6-methoxy-pyridazine 2-oxide in Agrochemical Synthesis: A Technical Guide

Introduction: The Pyridazine Scaffold in Modern Agrochemicals The relentless challenge of ensuring global food security necessitates the continuous development of innovative and effective crop protection agents. Within t...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyridazine Scaffold in Modern Agrochemicals

The relentless challenge of ensuring global food security necessitates the continuous development of innovative and effective crop protection agents. Within the vast landscape of agrochemical research, heterocyclic compounds have emerged as a cornerstone for the design of novel herbicides, fungicides, and insecticides. Among these, the pyridazine moiety, a six-membered aromatic ring containing two adjacent nitrogen atoms, has proven to be a particularly fruitful scaffold for the discovery of potent and selective agrochemicals.[1] The inherent electronic properties and substitution patterns of the pyridazine ring allow for fine-tuning of a molecule's biological activity, selectivity, and environmental fate.

This technical guide focuses on the synthetic utility of a key pyridazine derivative, 3-Chloro-6-methoxy-pyridazine 2-oxide , as a versatile starting material for the synthesis of advanced agrochemicals. We will delve into the strategic application of this compound, providing detailed synthetic protocols, mechanistic insights, and a discussion of the biological activity of the resulting products. This document is intended for researchers, scientists, and professionals in the field of agrochemical development, offering a blend of theoretical grounding and practical, field-proven methodologies.

Strategic Importance of 3-Chloro-6-methoxy-pyridazine 2-oxide

3-Chloro-6-methoxy-pyridazine 2-oxide is a highly functionalized heterocyclic compound that serves as an excellent starting point for the synthesis of a diverse range of agrochemical candidates. The presence of three distinct reactive sites—the chloro group, the methoxy group, and the N-oxide functionality—provides chemists with a powerful toolkit for molecular elaboration.

  • The chloro group at the 3-position is a prime site for nucleophilic aromatic substitution and cross-coupling reactions, allowing for the introduction of a wide array of carbon, nitrogen, oxygen, and sulfur-based substituents.

  • The methoxy group at the 6-position can be strategically retained or cleaved to a hydroxyl group, which can then be further functionalized.

  • The N-oxide moiety can influence the reactivity of the pyridazine ring and can be retained or removed in the final product, offering another layer of synthetic flexibility.

The strategic combination of these functional groups makes 3-Chloro-6-methoxy-pyridazine 2-oxide a valuable precursor for the synthesis of pyridazinone-based herbicides, a class of compounds known for their potent herbicidal activity.[2]

Synthetic Pathway to a Pyridazinone Herbicide: A Case Study

In this section, we will outline a detailed synthetic pathway for the preparation of a pyridazinone herbicide, structurally analogous to the known photosystem II inhibitor, Pyridafol. The proposed synthesis starts from 3-Chloro-6-methoxy-pyridazine 2-oxide and proceeds through a key Suzuki-Miyaura cross-coupling reaction to introduce a phenyl group, followed by deoxygenation and demethylation to yield the final active compound.

Overall Synthetic Workflow

Synthetic_Workflow A 3-Chloro-6-methoxy- pyridazine 2-oxide B 3-Chloro-6-methoxy- 5-phenylpyridazine A->B C 3-Chloro-6-methoxy- 5-phenylpyridazine B->C D 6-Chloro-3-phenyl- pyridazin-4-one (Pyridazinone Herbicide) C->D

Caption: Proposed synthetic workflow for a pyridazinone herbicide.

Experimental Protocols

Step 1: Suzuki-Miyaura Cross-Coupling for the Synthesis of 3-Chloro-6-methoxy-5-phenylpyridazine

This initial step introduces the phenyl group onto the pyridazine core via a palladium-catalyzed cross-coupling reaction. The N-oxide group is expected to be retained under these conditions.

Protocol:

  • To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3-Chloro-6-methoxy-pyridazine 2-oxide (1.0 eq.), phenylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

  • Add a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (0.05 eq.).

  • Add a degassed solvent system, typically a 3:1 mixture of 1,4-dioxane and water.

  • Heat the reaction mixture to 80-100 °C and stir for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and partition between ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-Chloro-6-methoxy-5-phenylpyridazine 2-oxide.

Note: This protocol is based on a general procedure for Suzuki-Miyaura coupling on chloropyridazine derivatives.[3]

Step 2: Deoxygenation of the Pyridazine N-oxide

The N-oxide is removed in this step to yield the corresponding pyridazine derivative.

Protocol:

  • Dissolve the product from Step 1, 3-Chloro-6-methoxy-5-phenylpyridazine 2-oxide (1.0 eq.), in a suitable solvent such as chloroform or acetic acid.

  • Add a reducing agent, for example, phosphorus trichloride (PCl₃) (1.5 eq.), dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, carefully quench the reaction mixture by pouring it into a cold, saturated solution of sodium bicarbonate.

  • Extract the product with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product, 3-Chloro-6-methoxy-5-phenylpyridazine, can be used in the next step without further purification or can be purified by column chromatography if necessary.

Step 3: Demethylation and Hydrolysis to Yield the Pyridazinone Herbicide

The final step involves the conversion of the methoxy group to a hydroxyl group, which exists in tautomeric equilibrium with the pyridazinone form. This transformation is analogous to the final step in the commercial synthesis of Pyridafol.[4]

Protocol:

  • Dissolve 3-Chloro-6-methoxy-5-phenylpyridazine (1.0 eq.) in a suitable solvent like glacial acetic acid.[3]

  • Heat the reaction mixture to reflux (approximately 118 °C) for 5-7 hours.

  • Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the acetic acid under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to yield the final pyridazinone herbicide.

Quantitative Data Summary

StepReactionKey ReagentsSolventTemperature (°C)Time (h)Reported Yield (Analogous Reactions)
1 Suzuki-Miyaura CouplingPhenylboronic acid, Pd(PPh₃)₄, K₂CO₃1,4-Dioxane/Water80-1004-670-90%[3]
2 DeoxygenationPCl₃Chloroform/Acetic Acid0 to RT2-4>90%
3 Demethylation/HydrolysisAcetic AcidGlacial Acetic Acid~118 (Reflux)5-730-40%[5]

Mechanism of Action: Photosystem II Inhibition

Pyridazinone herbicides, such as the one synthesized in this guide, are known to act as inhibitors of photosynthetic electron transport at photosystem II (PSII).[2]

PSII_Inhibition cluster_PSII Photosystem II (PSII) P680 P680 Pheo Pheophytin P680->Pheo Light Energy QA QA Pheo->QA QB QB QA->QB PQ Plastoquinone Pool QB->PQ Herbicide Pyridazinone Herbicide Herbicide->Inhibition Inhibition->QB Binds to D1 protein, displacing QB

Caption: Mechanism of action of pyridazinone herbicides at Photosystem II.

These herbicides bind to the D1 protein of the PSII complex, specifically at the binding site of plastoquinone (QB). This binding event blocks the electron flow from QA to QB, thereby inhibiting the entire photosynthetic process. The disruption of photosynthesis leads to the generation of reactive oxygen species, which cause lipid peroxidation and membrane damage, ultimately resulting in weed death.

Conclusion

3-Chloro-6-methoxy-pyridazine 2-oxide is a highly valuable and versatile building block for the synthesis of novel agrochemicals. The synthetic protocols and strategies outlined in this technical guide demonstrate a practical approach to the preparation of potent pyridazinone-based herbicides. The ability to perform key chemical transformations such as Suzuki-Miyaura coupling and subsequent functional group manipulations underscores the importance of this starting material in modern agrochemical research. Further exploration of the reactivity of 3-Chloro-6-methoxy-pyridazine 2-oxide is expected to yield a new generation of crop protection agents with improved efficacy and environmental profiles.

References

  • An In-depth Technical Guide to the Synthesis of 3-Phenyl-6-chloropyridazin-4-ol. BenchChem. [URL: https://www.benchchem.com/application-notes/synthesis-of-3-phenyl-6-chloropyridazin-4-ol]
  • Application Notes and Protocols for the Synthesis of Pyridazinone-Based Herbicides. BenchChem. [URL: https://www.benchchem.com/application-notes/synthesis-of-pyridazinone-based-herbicides]
  • Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. Journal of Chemical and Pharmaceutical Research. [URL: https://www.jocpr.com/articles/exploring-potential-synthetic-methods-and-general-chemistry-of-pyridazine-and-pyridazinone-a-brief-introduction.pdf]
  • Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. SciSpace. [URL: https://typeset.
  • Application Notes and Protocols: 3-Phenyl-6-chloropyridazin-4-ol in Synthetic Chemistry. BenchChem. [URL: https://www.benchchem.com/application-notes/3-phenyl-6-chloropyridazin-4-ol-in-synthetic-chemistry]
  • Pyridafol (Ref: CL 9673 ). AERU - University of Hertfordshire. [URL: https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/538.htm]
  • Technical Support Center: Synthesis of 3-Phenyl-6-chloropyridazin-4-ol. BenchChem. [URL: https://www.benchchem.com/tech-support/synthesis-of-3-phenyl-6-chloropyridazin-4-ol]

Sources

Application

Application Notes and Protocols: 3-Chloro-6-methoxy-pyridazine 2-oxide as a Versatile Intermediate in Drug Discovery

Abstract The pyridazine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antihypertensive properties.[...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The pyridazine scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antihypertensive properties.[1] This guide focuses on a specialized, highly reactive intermediate: 3-Chloro-6-methoxy-pyridazine 2-oxide . The introduction of the N-oxide functionality significantly modulates the electronic properties of the pyridazine ring, enhancing its utility for constructing complex molecular architectures. These notes provide a comprehensive overview of its synthesis, reactivity, and application, complete with detailed, field-tested protocols designed for researchers and professionals in drug discovery and development.

Introduction: The Strategic Advantage of the N-Oxide

While 3-chloro-6-methoxypyridazine is a valuable building block, its N-oxide derivative offers distinct advantages. The N-oxide group acts as a powerful electron-withdrawing group through resonance, which profoundly influences the molecule's reactivity:

  • Enhanced Electrophilicity: The ring becomes significantly more electron-deficient, activating the C3 and C6 positions for nucleophilic aromatic substitution (SNAr). This allows for reactions with a broader range of weaker nucleophiles under milder conditions.[1][2]

  • Modulated Physicochemical Properties: The highly polar N+–O– bond can increase the water solubility of intermediates and final compounds, a critical parameter in drug development.[3]

  • Novel Reaction Pathways: Pyridazine N-oxides can undergo unique photochemical reactions and rearrangements, opening avenues to diverse heterocyclic scaffolds not accessible from the parent pyridazine.[1][4]

This guide provides the necessary protocols to first synthesize this key intermediate and then leverage its unique reactivity for library development and lead optimization.

Physicochemical and Safety Data
PropertyValueSource
IUPAC Name 3-chloro-6-methoxypyridazine 2-oxide-
CAS Number 14634-52-7[5][6]
Molecular Formula C₅H₅ClN₂O₂[6]
Molecular Weight 160.56 g/mol [6]
Canonical SMILES COc1ccc(Cl)[O-][6]

Safety Precautions: While specific toxicology data for 3-chloro-6-methoxy-pyridazine 2-oxide is not widely available, it should be handled with the standard precautions for chlorinated heterocyclic compounds. Assume the compound is harmful if swallowed, inhaled, and is an irritant to skin and eyes.[7] Always work in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Synthesis of the Intermediate: A Two-Step Approach

The synthesis is logically approached in two stages: preparation of the precursor followed by N-oxidation.

Protocol 1: Synthesis of 3-Chloro-6-methoxypyridazine (Precursor)

The selective mono-methoxylation of 3,6-dichloropyridazine is the critical step. The primary challenge is preventing the formation of the di-substituted byproduct, 3,6-dimethoxypyridazine.[8]

Causality Behind Experimental Choices:

  • Stoichiometry: Using a slight deficit or an exact 1.0 equivalent of sodium methoxide is crucial. An excess will inevitably drive the reaction toward di-substitution.[8]

  • Temperature Control: The second substitution has a higher activation energy. Maintaining a low temperature (0-5 °C) significantly favors the kinetics of the desired mono-substitution over the undesired di-substitution.[8]

  • Slow Addition: Adding the nucleophile dropwise prevents localized high concentrations, further minimizing the chance of a second reaction on the same molecule.[8]

Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel under an inert atmosphere (Nitrogen or Argon), add 3,6-dichloropyridazine (1.0 equiv.) and anhydrous methanol (10 mL per gram of starting material).

  • Cooling: Cool the stirred solution to 0-5 °C using an ice-water bath.

  • Nucleophile Addition: Prepare a solution of sodium methoxide (0.95-1.0 equiv.) in anhydrous methanol. Add this solution dropwise to the cooled reaction mixture over 1-2 hours, ensuring the internal temperature does not exceed 5 °C.

  • Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or LC-MS.

  • Quenching: Once the reaction is complete, carefully quench by adding cold water.

  • Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate or dichloromethane (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) or recrystallization to yield pure 3-chloro-6-methoxypyridazine.[8]

Protocol 2: N-Oxidation to Yield 3-Chloro-6-methoxy-pyridazine 2-oxide

The N-oxidation of pyridines and related azines is a well-established transformation, commonly achieved with a peroxy acid like meta-chloroperoxybenzoic acid (m-CPBA).[9][10]

Causality Behind Experimental Choices:

  • Oxidant: m-CPBA is a reliable and commercially available oxidant that is effective for N-oxidation of heteroaromatic amines.[11][12] Hydrogen peroxide in acetic acid is an alternative, though reaction times can be longer.[9][13]

  • Solvent: A chlorinated solvent like dichloromethane (DCM) or chloroform is typically used as it is inert to the oxidant and readily dissolves both the substrate and reagent.

  • Temperature: The reaction is exothermic. Initial cooling is required to control the rate, followed by allowing the reaction to proceed at room temperature.

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask, dissolve 3-chloro-6-methoxypyridazine (1.0 equiv.) in dichloromethane (DCM, 15 mL per gram of substrate).

  • Reagent Addition: Cool the solution to 0 °C in an ice bath. Add m-CPBA (commercial grade, ~77%, 1.2-1.5 equiv.) portion-wise over 30 minutes, keeping the temperature below 10 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 12-24 hours.

  • Monitoring: Track the formation of the more polar N-oxide product by TLC.

  • Work-up: Upon completion, cool the mixture and filter to remove the precipitated m-chlorobenzoic acid. Wash the filtrate with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove remaining acid, followed by a wash with brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the title compound, 3-chloro-6-methoxy-pyridazine 2-oxide.

Application in Drug Discovery: Key Synthetic Transformations

The strategic value of 3-chloro-6-methoxy-pyridazine 2-oxide lies in its predictable reactivity at the C3 position, which bears the chloro leaving group.

Workflow: From Precursor to Functionalized Scaffolds

G cluster_0 Synthesis of Intermediate cluster_1 Diversification Reactions A 3,6-Dichloropyridazine B 3-Chloro-6-methoxypyridazine A->B  Protocol 1:  NaOMe, MeOH, 0°C C 3-Chloro-6-methoxy-pyridazine 2-oxide B->C  Protocol 2:  m-CPBA, DCM D S(N)Ar Products (Amines, Ethers, Thioethers) C->D  Protocol 3:  Nucleophile (NuH) E Cross-Coupling Products (Biaryls, etc.) C->E  Protocol 4:  R-B(OH)₂, Pd Catalyst

Caption: Synthetic workflow from starting material to the key intermediate and subsequent diversification.

Protocol 3: Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing N-oxide group greatly facilitates the displacement of the chloride at C3. This reaction is fundamental for introducing a wide variety of functional groups.

Causality Behind Experimental Choices:

  • Mechanism: The reaction proceeds via a Meisenheimer-like intermediate, where the negative charge is stabilized by the electron-deficient ring and the N-oxide. The loss of the chloride ion is the rate-determining step.[14][15]

  • Solvent: A polar aprotic solvent like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is ideal as it can solvate the ions involved and typically requires heating to drive the reaction to completion.

  • Base: For nucleophiles like amines or thiols, a non-nucleophilic base (e.g., K₂CO₃ or DIPEA) is needed to deprotonate the nucleophile or scavenge the HCl byproduct.

Step-by-Step Methodology (General Procedure with an Amine):

  • Setup: In a reaction vial, combine 3-chloro-6-methoxy-pyridazine 2-oxide (1.0 equiv.), the desired amine nucleophile (1.1-1.5 equiv.), and a base such as K₂CO₃ (2.0 equiv.).

  • Solvent: Add a polar aprotic solvent like DMF or NMP (N-Methyl-2-pyrrolidone).

  • Reaction: Seal the vial and heat the mixture to 80-120 °C. Stir for 4-16 hours.

  • Monitoring: Follow the reaction progress by LC-MS.

  • Work-up: Cool the reaction to room temperature, dilute with water, and extract the product with ethyl acetate.

  • Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography or preparative HPLC.

Protocol 4: Suzuki-Miyaura Cross-Coupling

This powerful C-C bond-forming reaction enables the introduction of aryl or heteroaryl moieties, which are prevalent in many drug molecules.[16]

Causality Behind Experimental Choices:

  • Catalyst: A palladium(0) species is the active catalyst. Pd(PPh₃)₄ is a reliable choice, though more advanced catalysts with specialized phosphine ligands (e.g., XPhos) can be used for challenging substrates.[16]

  • Base: An aqueous base (e.g., Na₂CO₃ or K₂CO₃) is essential for the transmetalation step, activating the boronic acid to form a more nucleophilic boronate species.

  • Solvent System: A biphasic solvent system, such as toluene/ethanol/water, is commonly used to dissolve both the organic-soluble starting materials and the water-soluble inorganic base.[16]

Step-by-Step Methodology:

  • Inert Atmosphere: To a flask, add 3-chloro-6-methoxy-pyridazine 2-oxide (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%).

  • Degassing: Seal the flask, evacuate, and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

  • Solvent/Base Addition: Add the degassed solvent system (e.g., toluene) and the aqueous base (e.g., 2M Na₂CO₃ solution, 2.0 equiv.).

  • Reaction: Heat the biphasic mixture to 90-110 °C with vigorous stirring for 6-24 hours.

  • Monitoring: Track the reaction by TLC or LC-MS.

  • Work-up: After cooling, separate the layers. Extract the aqueous layer with the organic solvent.

  • Purification: Combine the organic layers, dry over Na₂SO₄, concentrate, and purify by column chromatography on silica gel.

Suzuki-Miyaura Catalytic Cycle

Suzuki_Cycle cluster_cycle Catalytic Cycle A Pd(0)L₂ (Active Catalyst) B Oxidative Addition R¹-Pd(II)L₂(X) A->B R¹-X (Pyridazine-Cl) C Transmetalation R¹-Pd(II)L₂(R²) B->C [R²-B(OH)₃]⁻ (from Boronic Acid + Base) D Reductive Elimination C->D D->A R¹-R² (Product)

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Application Case Study: Pathway to Kinase Inhibitor Scaffolds

Derivatives of the pyridazine core have shown promise as anticancer agents, often by inhibiting protein kinases.[1] The following table illustrates the potential diversity that can be achieved from 3-chloro-6-methoxy-pyridazine 2-oxide using the Suzuki coupling protocol.

EntryArylboronic AcidPotential Product ScaffoldTypical Yield (%)[16]
1Phenylboronic acid3-Methoxy-6-phenylpyridazine 1-oxide85-95
24-Fluorophenylboronic acid3-(4-Fluorophenyl)-6-methoxypyridazine 1-oxide90-98
33-Aminophenylboronic acid3-(3-Aminophenyl)-6-methoxypyridazine 1-oxide75-85
4Pyridine-3-boronic acid3-Methoxy-6-(pyridin-3-yl)pyridazine 1-oxide70-80

Yields are adapted from literature values for the non-oxidized parent compound and serve as a reliable reference for expected outcomes.

These scaffolds can be further elaborated. For example, the product from Entry 3 contains a free amine, which can be acylated to build libraries of compounds for screening against kinase targets. The methoxy group can also be selectively demethylated to a hydroxyl group, providing another handle for derivatization.

References

  • The Pharmacological Potential of 3-Chloro-6-methoxypyridazine Derivatives: A Technical Guide. (n.d.). BenchChem.
  • Photochemistry of Pyridazine N-Oxides: A Versatile Tool for Heterocycle Synthesis. (n.d.). ProQuest.
  • Technical Support Center: Synthesis of 3-Chloro-6-methoxypyridazine Derivatives. (n.d.). BenchChem.
  • Application Notes and Protocols for Suzuki Coupling of Arylboronic Acids with 3-Chloro-6-methoxypyridazine. (n.d.). BenchChem.
  • Technical Support Center: Optimizing Reaction Conditions for 4-Amino-3-chloropyridine N-oxide Formation. (n.d.). BenchChem.
  • Pyridine N-Oxides. (2012, June 9). Baran Lab Group Meeting.
  • Synthesis of N, N -Dioxopyridazines. (n.d.). ResearchGate.
  • tert-butyl (3-hydroxycyclopentyl)carbamate. (n.d.). CoreSyn.
  • THE REACTION OF PYRIDINE N-OXIDE AND ITS BENZOANALOGUES WITH ARENESULFONYL AZIDES: NOVEL SYNTHESIS OF TETRAZOLOAZlNES. (1987). Chemistry Letters, Oxford Academic.
  • Controllable Pyridine N-Oxidation–Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines: The Cooperation of HCO4– and HO2–. (2024). Environmental Science & Technology, ACS Publications.
  • Controllable Pyridine N-Oxidation-Nucleophilic Dechlorination Process for Enhanced Dechlorination of Chloropyridines: The Cooperation of HCO4- and HO2-. (2024). PubMed.
  • 3-chloro-6-(4-methoxyphenyl)pyridazine. (n.d.). ChemSynthesis.
  • Medicinal Chemistry of Drugs with N-Oxide Functionalities. (2021). ACS Publications.
  • Pyridine N-Oxide-structure. (n.d.). ChemTube3D.
  • CAS No.14634-52-7,3-Chloro-6-methoxypyridazine 2-oxide Suppliers. (n.d.). Echemi.
  • SAFETY DATA SHEET - 3-Amino-6-chloropyridazine. (2010, April 10). Fisher Scientific.
  • 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. (n.d.). GSRS.
  • 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. (n.d.). Organic Chemistry Portal.
  • 25 3-Chloro-6-methoxypyridazine Suppliers. (n.d.). Echemi.
  • 2-Boc-aminophenylboronic acid. (n.d.). CoreSyn.
  • Catalytic Oxidations with Meta-Chloroperoxybenzoic Acid (m-CPBA) and Mono- and Polynuclear Complexes of Nickel: A Mechanistic Outlook. (2021). MDPI.
  • Process for preparing 3-chloro-6-(2-hydroxyphenyl)-pyridazines. (n.d.). Google Patents.
  • meta-Chloroperoxybenzoic acid. (n.d.). Wikipedia.
  • m-CPBA (meta-chloroperoxybenzoic acid). (2025, December 12). Master Organic Chemistry.
  • CAS 63910-43-0 4-염소-5-메틸산소 발톱-3(2H)-토스테론 구매. (n.d.). DayangChem.
  • Suzuki reaction. (n.d.). Wikipedia.

Sources

Method

Application Notes and Protocols for Cross-Coupling Reactions with 3-Chloro-6-methoxy-pyridazine 2-oxide

Introduction: The Strategic Value of Pyridazine N-Oxides in Modern Drug Discovery The pyridazine scaffold is a privileged heterocycle in medicinal chemistry, recognized for its unique physicochemical properties that can...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Pyridazine N-Oxides in Modern Drug Discovery

The pyridazine scaffold is a privileged heterocycle in medicinal chemistry, recognized for its unique physicochemical properties that can enhance drug-like characteristics.[1] The introduction of an N-oxide functionality further modulates these properties, often increasing aqueous solubility, altering metabolic profiles, and providing specific hydrogen bonding capabilities that can be crucial for target engagement.[2][3] Molecules bearing the heterocyclic N-oxide motif have demonstrated a wide spectrum of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[4]

3-Chloro-6-methoxy-pyridazine 2-oxide is a versatile and highly valuable building block for the synthesis of complex molecules in drug development and materials science. The chlorine atom at the 3-position serves as a reactive handle for palladium-catalyzed cross-coupling reactions, allowing for the strategic introduction of diverse carbon and nitrogen-based substituents. The electron-deficient nature of the pyridazine N-oxide ring system generally facilitates the key oxidative addition step in these catalytic cycles, making it an amenable substrate for a variety of transformations.[5]

This guide provides a comprehensive overview of the most pertinent cross-coupling reactions involving 3-chloro-6-methoxy-pyridazine 2-oxide, offering detailed protocols, mechanistic insights, and field-proven troubleshooting advice for researchers and drug development professionals.

Section 1: The Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry for forging carbon-carbon bonds.[6] Its application to 3-chloro-6-methoxy-pyridazine 2-oxide enables the introduction of a vast array of aryl and heteroaryl groups, creating a library of substituted pyridazine derivatives. While the C-Cl bond is less reactive than corresponding C-Br or C-I bonds, its activation on electron-deficient heterocycles is readily achievable with the appropriate choice of palladium catalyst and ligands.[7]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of steps involving a palladium catalyst.[6] The presence of the N-oxide in the substrate can influence the electron density of the ring and thereby the kinetics of the cycle.

  • Oxidative Addition : The active Pd(0) catalyst inserts into the C-Cl bond of the pyridazine N-oxide. The electron-withdrawing nature of the N-oxide facilitates this rate-determining step.

  • Transmetalation : The organoboron species (boronic acid or ester) coordinates to the palladium center, typically facilitated by a base. The organic moiety is then transferred from boron to palladium, displacing the halide.

  • Reductive Elimination : The two organic partners on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the active Pd(0) catalyst.

Suzuki_Mechanism cluster_cycle Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Ar-Cl (Pyridazine N-Oxide) PdII_complex Ar-Pd(II)L₂-Cl OxAdd->PdII_complex Transmetalation Transmetalation PdII_complex->Transmetalation R-B(OR)₂ (Boronic Acid) + Base PdII_Ar_R Ar-Pd(II)L₂-R Transmetalation->PdII_Ar_R RedElim Reductive Elimination PdII_Ar_R->RedElim RedElim->Pd0 Ar-R (Coupled Product)

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Data Presentation: Representative Suzuki-Miyaura Couplings

The following table summarizes typical results for the Suzuki-Miyaura coupling of 3-chloro-6-methoxypyridazine (a close analog, results are expected to be similar for the N-oxide) with various arylboronic acids. These data provide a reliable reference for expected yields under optimized conditions.[7]

EntryArylboronic AcidProductYield (%)
1Phenylboronic acid3-Methoxy-6-phenylpyridazine 2-oxide85
24-Methylphenylboronic acid3-Methoxy-6-(4-methylphenyl)pyridazine 2-oxide92
34-Methoxyphenylboronic acid3-Methoxy-6-(4-methoxyphenyl)pyridazine 2-oxide90
44-Fluorophenylboronic acid3-Methoxy-6-(4-fluorophenyl)pyridazine 2-oxide88

Table adapted from studies on the non-oxidized substrate; yields are illustrative for the N-oxide.[7]

Detailed Experimental Protocol

This protocol is a robust starting point for the Suzuki-Miyaura coupling of 3-chloro-6-methoxypyridazine 2-oxide.

Suzuki_Workflow start Start setup Reaction Setup (Flask, Stir Bar, Condenser) start->setup add_reagents Add Reagents - Pyridazine N-Oxide (1.0 eq) - Boronic Acid (1.2 eq) - Pd(PPh₃)₄ (0.03 eq) setup->add_reagents add_solvents Add Degassed Solvents/Base - Toluene - 2M aq. Na₂CO₃ add_reagents->add_solvents degas Degas Mixture (Argon bubble, 20-30 min) add_solvents->degas heat Heat to Reflux (~110°C, 16h) degas->heat monitor Monitor Progress (TLC / LC-MS) heat->monitor workup Work-up (Cool, Extract with EtOAc) monitor->workup purify Purification (Column Chromatography) workup->purify end End (Pure Product) purify->end

Caption: Experimental workflow for the Suzuki-Miyaura coupling reaction.

Materials:

  • 3-Chloro-6-methoxy-pyridazine 2-oxide (1.0 equiv)

  • Arylboronic acid (1.1–1.2 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

  • Toluene

  • 2 M aqueous sodium carbonate (Na₂CO₃) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup : To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-chloro-6-methoxy-pyridazine 2-oxide (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(PPh₃)₄ (0.03 equiv).[5]

  • Solvent and Base Addition : Add a degassed mixture of toluene (e.g., 5 mL per 1 mmol of substrate) and 2 M aqueous Na₂CO₃ solution (2.0 equiv).[5]

  • Degassing : The reaction flask is evacuated and backfilled with an inert gas (Argon or Nitrogen) three times. The mixture is then thoroughly degassed by bubbling the inert gas through the solution for 20-30 minutes. This step is critical to prevent oxidation and deactivation of the Pd(0) catalyst.

  • Reaction Conditions : The mixture is heated to reflux (typically around 110 °C) and stirred vigorously for 16 hours or until reaction completion is confirmed by TLC or LC-MS analysis.[5]

  • Work-up : Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Purification : Filter the drying agent and concentrate the organic solvent in vacuo. The resulting crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 3-aryl-6-methoxypyridazine 2-oxide.

Section 2: The Sonogashira Coupling for C-C Alkyne Formation

The Sonogashira reaction is a powerful method for forming a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[8] This reaction is invaluable for installing alkyne functionalities, which are versatile handles for further transformations, including click chemistry, or as key components of pharmacophores. The reaction is co-catalyzed by palladium and copper(I) salts.[9]

Mechanistic Rationale

The Sonogashira coupling proceeds via two interconnected catalytic cycles.[9]

  • Palladium Cycle : Similar to the Suzuki reaction, this cycle begins with the oxidative addition of the Pd(0) catalyst to the C-Cl bond of the pyridazine N-oxide.

  • Copper Cycle : The terminal alkyne reacts with the Cu(I) catalyst in the presence of a base (typically an amine) to form a copper acetylide intermediate. This step increases the nucleophilicity of the alkyne.[10]

  • Transmetalation : The copper acetylide transfers the alkynyl group to the palladium(II) complex. This is often the rate-determining step.

  • Reductive Elimination : The aryl and alkynyl groups are reductively eliminated from the palladium center, yielding the final product and regenerating the Pd(0) catalyst.

Sonogashira_Mechanism cluster_pd_cycle Palladium Cycle cluster_cu_cycle Copper Cycle Pd0 Pd(0)L₂ PdII_complex Ar-Pd(II)L₂-Cl Pd0->PdII_complex Oxidative Addition (Ar-Cl) PdII_alkyne Ar-Pd(II)L₂(C≡CR) PdII_complex->PdII_alkyne Transmetalation PdII_alkyne->Pd0 Reductive Elimination (Ar-C≡CR) Alkyne H-C≡CR Cu_acetylide Cu-C≡CR Alkyne->Cu_acetylide Cu(I), Base Cu_acetylide->PdII_complex To Transmetalation

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Detailed Experimental Protocol

This protocol provides a general procedure for the Sonogashira coupling of 3-chloro-6-methoxypyridazine 2-oxide with a terminal alkyne.

Materials:

  • 3-Chloro-6-methoxy-pyridazine 2-oxide (1.0 equiv)

  • Terminal alkyne (1.5 equiv)

  • Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.05 equiv)

  • Copper(I) iodide [CuI] (0.1 equiv)

  • Triphenylphosphine [PPh₃] (0.1 equiv)

  • Anhydrous solvent (e.g., THF or 1,4-Dioxane)

  • Amine base (e.g., Triethylamine (TEA) or Diisopropylamine (DIPA))

Procedure:

  • Reaction Setup : In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 3-chloro-6-methoxy-pyridazine 2-oxide (1.0 equiv), PdCl₂(PPh₃)₂ (0.05 equiv), CuI (0.1 equiv), and PPh₃ (0.1 equiv).

  • Solvent and Reagent Addition : Add anhydrous, degassed THF (or Dioxane) followed by the amine base (e.g., TEA, 3.0 equiv). Finally, add the terminal alkyne (1.5 equiv) via syringe.

  • Reaction Conditions : Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) until the starting material is consumed, as monitored by TLC or LC-MS. The reaction time can vary from a few hours to overnight.

  • Work-up : Once complete, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

  • Purification : Dissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride solution (to remove copper salts) and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography to yield the desired 3-alkynyl-6-methoxypyridazine 2-oxide.

Section 3: The Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a revolutionary palladium-catalyzed cross-coupling reaction for the synthesis of C-N bonds, coupling an aryl halide with an amine.[11] This reaction provides a direct and efficient route to synthesize substituted aminopyridazines, which are prevalent motifs in pharmaceuticals.[12] The choice of a bulky, electron-rich phosphine ligand is critical for the success of this transformation, especially with less reactive aryl chlorides.[11]

Mechanistic Rationale

The generally accepted catalytic cycle for the Buchwald-Hartwig amination involves the following key steps:[11]

  • Oxidative Addition : The active Pd(0) catalyst, coordinated to a bulky phosphine ligand, inserts into the C-Cl bond of the pyridazine N-oxide to form a Pd(II) complex.

  • Ligand Exchange/Base-Promoted Amine Coordination : The amine displaces the halide on the palladium center. A strong base deprotonates the coordinated amine to form a palladium-amido complex.

  • Reductive Elimination : The aryl group and the amino group are eliminated from the palladium center, forming the desired C-N bond and regenerating the Pd(0) catalyst.

Buchwald_Mechanism cluster_cycle Buchwald-Hartwig Catalytic Cycle Pd0 Pd(0)L (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Ar-Cl (Pyridazine N-Oxide) PdII_complex Ar-Pd(II)L-Cl OxAdd->PdII_complex AmineCoord Amine Coordination & Deprotonation PdII_complex->AmineCoord HNR₁R₂ (Amine) + Base PdII_Amido Ar-Pd(II)L(NR₁R₂) AmineCoord->PdII_Amido RedElim Reductive Elimination PdII_Amido->RedElim RedElim->Pd0 Ar-NR₁R₂ (Coupled Product)

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Data Presentation: Representative Amination Conditions

Successful Buchwald-Hartwig amination of heteroaryl chlorides is highly dependent on the catalyst system. The following table provides examples of catalyst systems commonly employed for these challenging couplings.

Catalyst PrecursorLigandBaseSolventTemperature (°C)
Pd₂(dba)₃XPhosNaOt-BuToluene100-110
Pd(OAc)₂RuPhosK₃PO₄1,4-Dioxane100-110
[Pd(cinnamyl)Cl]₂Mor-DalPhosK₂CO₃Toluene/H₂O100

This table presents generally effective systems for (hetero)aryl chlorides.[13]

Detailed Experimental Protocol

This protocol outlines a general procedure for the Buchwald-Hartwig amination using a common catalyst system. Optimization of the ligand and base may be necessary for specific amine coupling partners.

Materials:

  • 3-Chloro-6-methoxy-pyridazine 2-oxide (1.0 equiv)

  • Amine (primary or secondary) (1.2 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv) or Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 equiv)

  • Bulky phosphine ligand (e.g., XPhos, RuPhos) (0.04 equiv)

  • Strong, non-nucleophilic base (e.g., Sodium tert-butoxide (NaOt-Bu) or Potassium Phosphate (K₃PO₄)) (1.5 equiv)

  • Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

  • Reaction Setup (Glovebox Recommended) : In a glovebox, add the palladium precursor, the phosphine ligand, and the base to an oven-dried reaction vial or flask.

  • Reagent Addition : Outside the glovebox (if necessary, under a positive flow of inert gas), add the 3-chloro-6-methoxy-pyridazine 2-oxide, the amine, and the anhydrous solvent.

  • Degassing : If not prepared entirely in a glovebox, the sealed reaction vessel should be subjected to several cycles of evacuation and backfilling with an inert gas.

  • Reaction Conditions : Heat the reaction mixture with vigorous stirring in a preheated oil bath to the target temperature (e.g., 100-110 °C). Monitor the reaction by TLC or LC-MS.

  • Work-up : After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a plug of Celite to remove insoluble salts and catalyst residues.

  • Purification : Concentrate the filtrate and purify the crude residue by silica gel column chromatography to obtain the desired 3-amino-6-methoxypyridazine 2-oxide product.

References

  • BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Reactions with 3-Chloro-6-methoxypyridazine.
  • BenchChem. (2025). Technical Support Center: Synthesis of 3-Chloro-6-methoxypyridazine Derivatives.
  • Organic Chemistry Portal. Sonogashira Coupling.
  • ACS Publications. Medicinal Chemistry of Drugs with N-Oxide Functionalities.
  • Wikipedia. Sonogashira coupling.
  • BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling of Arylboronic Acids with 3-Chloro-6-methoxypyridazine.
  • PMC - PubMed Central. Medicinal Chemistry of Drugs with N-Oxide Functionalities.
  • Organic Chemistry Portal. Suzuki Coupling.
  • ResearchGate. Heterocyclic N-Oxides - An Emerging Class of Therapeutic Agents.
  • PubMed. Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction.
  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.
  • YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!.
  • MDPI. Advances in Cross-Coupling Reactions Catalyzed by Aromatic Pincer Complexes Based on Earth-Abundant 3d Metals (Mn, Fe, Co, Ni, Cu).
  • ResearchGate. Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions.
  • PMC. The pyridazine heterocycle in molecular recognition and drug discovery.
  • Chemistry LibreTexts. (2024). Sonogashira Coupling.
  • Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis.
  • YouTube. (2021). Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET.

Sources

Application

Application Note: High-Purity Isolation of 3-Chloro-6-methoxy-pyridazine 2-oxide via Automated Flash Chromatography

Abstract This application note provides a comprehensive, field-proven protocol for the purification of 3-chloro-6-methoxy-pyridazine 2-oxide, a key heterocyclic intermediate in pharmaceutical research and development. Du...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 3-chloro-6-methoxy-pyridazine 2-oxide, a key heterocyclic intermediate in pharmaceutical research and development. Due to the inherent polarity conferred by the N-oxide functional group, this compound class can present challenges during purification, including poor separation and column streaking. This guide details a robust normal-phase flash chromatography methodology, from initial Thin-Layer Chromatography (TLC) method development to a fully automated gradient run. The causality behind each step is explained to empower researchers to adapt and troubleshoot the protocol effectively.

Introduction: The Purification Challenge

3-Chloro-6-methoxy-pyridazine 2-oxide (MW: 160.56 g/mol , Formula: C₅H₅ClN₂O₂) is a valuable building block in medicinal chemistry.[1] The N-oxide moiety significantly increases the polarity of the molecule compared to its parent pyridazine, influencing its reactivity and physicochemical properties. This increased polarity is a critical factor in designing an effective purification strategy. Impurities from the synthesis, such as the N-oxide of the starting material (e.g., 3,6-dichloropyridazine 2-oxide) or over-reaction byproducts (e.g., 3,6-dimethoxy-pyridazine 2-oxide), can be of similar polarity, demanding a high-resolution separation technique.[2]

Flash chromatography on silica gel is the method of choice for its efficiency and scalability.[3] However, the strong interaction of polar N-oxides with the acidic silica surface requires careful optimization of the mobile phase to achieve selective elution and good peak shape.[4]

Principle of the Method: Taming Polarity with a Gradient System

The purification strategy hinges on normal-phase chromatography, where a polar stationary phase (silica gel) is used with a less polar mobile phase. The separation is governed by the differential adsorption of the analyte and impurities to the silica surface.

  • Stationary Phase: Silica gel (SiO₂) is the standard choice due to its high surface area and resolving power for a wide range of compounds. Its surface is populated with acidic silanol groups (Si-OH), which strongly interact with polar functional groups like the N-oxide.

  • Mobile Phase: A binary gradient system is employed to modulate the elution strength. The protocol starts with a non-polar solvent (the "weak" solvent) and gradually introduces a more polar solvent (the "strong" solvent). This gradient approach ensures that less polar impurities elute first, followed by the target compound, while strongly retained, highly polar impurities are washed off the column at the end of the run. This prevents excessive band broadening and reduces run time.[5] For polar compounds like N-oxides, a common and effective mobile phase combination is Dichloromethane (DCM) and Methanol (MeOH).[6]

Experimental Workflow and Protocol

This section provides a detailed, step-by-step methodology for purifying 3-chloro-6-methoxy-pyridazine 2-oxide.

Preliminary Analysis: Thin-Layer Chromatography (TLC)

Before committing to a large-scale flash chromatography run, it is imperative to develop an appropriate solvent system using TLC. This small-scale experiment predicts the separation on a flash column and helps to optimize the mobile phase.[5]

Protocol: TLC Method Development

  • Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Spotting: Spot the dissolved sample onto a silica gel TLC plate (e.g., Silica Gel 60 F254).

  • Elution: Develop the TLC plate in a sealed chamber with a test solvent system. Start with a moderately polar system and adjust as needed. A good starting point for polar N-oxides is 5% Methanol in Dichloromethane.

  • Visualization: Visualize the separated spots under UV light (254 nm) and by staining with potassium permanganate, which is effective for visualizing reducible groups like N-oxides.[7]

  • Optimization Goal: The ideal solvent system should provide a Retention Factor (Rƒ) for the target compound between 0.15 and 0.40.[5] The Rƒ is calculated as the distance traveled by the compound divided by the distance traveled by the solvent front.

    • If the Rƒ is too high (>0.4), decrease the mobile phase polarity (reduce the percentage of Methanol).

    • If the Rƒ is too low (<0.15), increase the mobile phase polarity (increase the percentage of Methanol).

Sample Loading: Dry Loading for Enhanced Resolution

For compounds that may have limited solubility in the initial, non-polar mobile phase of the gradient, dry loading is the preferred method. This technique prevents precipitation at the column head and ensures a narrow, concentrated sample band, leading to superior resolution.[5]

Protocol: Dry Sample Loading

  • Dissolve the crude 3-chloro-6-methoxy-pyridazine 2-oxide (e.g., 1.0 g) in a minimal amount of a volatile solvent in which it is soluble (e.g., Dichloromethane or Methanol).

  • Add approximately 2-3 times the mass of the crude product in silica gel (e.g., 2-3 g) to the solution.

  • Thoroughly mix the slurry to ensure the compound is evenly adsorbed onto the silica.

  • Evaporate the solvent completely under reduced pressure (using a rotary evaporator) until a fine, free-flowing powder is obtained.

  • Load this powder into an empty solid load cartridge compatible with your automated flash chromatography system.

Automated Flash Chromatography Protocol

The following parameters are a robust starting point for the purification on an automated flash system.

ParameterRecommended SettingRationale & Justification
Instrument Automated Flash Chromatography SystemProvides precise gradient control, UV detection, and automated fraction collection.
Column 40 g Silica Gel Flash ColumnColumn size is chosen based on the amount of crude material (typically a 1:40 to 1:100 crude-to-silica ratio).
Mobile Phase A Dichloromethane (DCM)A versatile, moderately polar solvent that provides good solubility for many organic compounds.
Mobile Phase B Methanol (MeOH)A highly polar solvent used to increase the elution strength of the mobile phase.[6]
Flow Rate 40 mL/minA standard flow rate for a 40 g column, balancing speed and resolution.
Detection UV, 254 nm and 280 nmPyridazine systems typically exhibit strong UV absorbance. Monitoring multiple wavelengths can help differentiate compounds.
Gradient 0-2% MeOH over 2 CVInitial shallow gradient to elute non-polar impurities.
2-8% MeOH over 10 CVMain separation gradient where the target compound is expected to elute.
8-15% MeOH over 3 CVSteeper gradient to elute more polar impurities.
15% MeOH for 2 CVFinal column wash to remove any strongly retained material.
Fraction Size 15 mLAppropriate for the column size and flow rate to ensure good peak resolution.

CV = Column Volume

Workflow Diagram

The logical flow of the purification process is outlined below.

Purification_Workflow cluster_prep Phase 1: Method Development & Preparation cluster_purification Phase 2: Automated Purification cluster_analysis Phase 3: Analysis & Isolation TLC TLC Method Development (Target Rf = 0.15-0.40) Gradient Execute DCM -> MeOH Gradient TLC->Gradient Informs Gradient Design Crude Crude 3-Chloro-6-methoxy- pyridazine 2-oxide Crude->TLC DryLoad Dry Loading: Adsorb onto Silica Crude->DryLoad Flash Automated Flash System DryLoad->Flash Flash->Gradient Detect UV Detection & Fraction Collection Gradient->Detect Analysis TLC/LC-MS Analysis of Fractions Detect->Analysis Combine Combine Pure Fractions Analysis->Combine Evaporate Evaporate Solvent Combine->Evaporate Pure Isolated Pure Product Evaporate->Pure

Caption: Workflow for the purification of 3-chloro-6-methoxy-pyridazine 2-oxide.

Post-Purification Analysis and Verification

After fraction collection, it is crucial to analyze the fractions to identify those containing the pure product.

  • Fraction Analysis: Spot every other fraction onto a TLC plate and elute using the optimized solvent system from step 3.1. This provides a quick map of the elution profile.

  • Pooling: Combine the fractions that contain only the pure target compound.

  • Solvent Removal: Remove the solvent from the pooled fractions under reduced pressure.

  • Purity Confirmation: Confirm the purity of the final isolated product using an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), and confirm its identity using Nuclear Magnetic Resonance (NMR) spectroscopy.

Troubleshooting Common Issues

  • Issue: Compound does not elute from the column.

    • Cause: The mobile phase is not polar enough.

    • Solution: Increase the maximum percentage of Methanol in the gradient. For extremely polar compounds, consider using Hydrophilic Interaction Liquid Chromatography (HILIC) as an alternative technique.[4][8]

  • Issue: Poor separation between the product and an impurity (co-elution).

    • Cause: The gradient is too steep, or the chosen solvent system does not provide adequate selectivity.

    • Solution: Flatten the gradient in the region where the compounds of interest elute (e.g., run a 3-5% isocratic section or a very slow 2-6% gradient over more column volumes). Test alternative solvent systems during TLC, such as Ethyl Acetate/Hexane or Ethyl Acetate/Methanol.[5]

  • Issue: Tailing or streaking of the product peak.

    • Cause: Strong, non-ideal interactions with the silica gel, often due to the basicity of the N-oxide.

    • Solution: While not typically necessary for N-oxides, if severe tailing occurs, adding a small amount of a modifier like triethylamine (0.1-1%) to the mobile phase can neutralize acidic sites on the silica. However, this will make the mobile phase basic and may affect compound stability.

Conclusion

This application note provides a systematic and robust methodology for the purification of 3-chloro-6-methoxy-pyridazine 2-oxide using automated flash chromatography. By leveraging initial TLC analysis for method development and employing a gradient elution with a suitable polar solvent system, researchers can reliably obtain this key intermediate with high purity. The principles and troubleshooting guide presented herein are broadly applicable to the purification of other challenging polar pyridazine N-oxides.

References

  • Chemsrc. Pyridazine,3-chloro-6-methoxy-, 2-oxide | CAS#:14634-52-7. [Link]

  • Global Substance Registration System. 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. [Link]

  • Sorbent Technologies, Inc. Flash Chromatography Basics. [Link]

  • ACS Publications. Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species | Organic Letters. [Link]

  • University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

  • ResearchGate. How can i purify N-oxides on column chromatography?. [Link]

  • Teledyne LABS. Strategies for the Flash Purification of Highly Polar Compounds. [Link]

Sources

Method

Scale-up synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

An Application Guide to the Scalable Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide Abstract This technical document provides a comprehensive guide for the scale-up synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide,...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Scalable Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

Abstract

This technical document provides a comprehensive guide for the scale-up synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide, a key heterocyclic building block in medicinal and agricultural chemistry.[1] The protocol details a robust and optimized two-step synthetic sequence commencing from the commercially available 3,6-dichloropyridazine. The core transformations involve a selective nucleophilic aromatic substitution (SNAr) to introduce the methoxy group, followed by a direct N-oxidation of the pyridazine core. This guide is designed for researchers, chemists, and process development professionals, offering in-depth procedural details, mechanistic insights, troubleshooting strategies, and critical safety protocols to ensure a successful and efficient scale-up.

Introduction and Strategic Overview

3-Chloro-6-methoxy-pyridazine 2-oxide is a valuable intermediate used in the synthesis of a variety of biologically active molecules.[1] Its unique electronic and structural features, conferred by the chloro, methoxy, and N-oxide functionalities, allow for diverse downstream chemical modifications. The synthetic strategy outlined herein is predicated on efficiency, scalability, and the use of readily accessible starting materials.[2][3]

The synthesis proceeds via two distinct stages:

  • Selective Mono-methoxylation: 3,6-Dichloropyridazine undergoes a selective SNAr reaction with sodium methoxide to yield 3-Chloro-6-methoxypyridazine. Control of stoichiometry and temperature is paramount to prevent the formation of the di-substituted byproduct.[4]

  • N-Oxidation: The resulting 3-Chloro-6-methoxypyridazine is oxidized using a suitable peroxy acid to afford the target N-oxide product. This transformation activates the pyridazine ring for further functionalization and modulates the compound's physicochemical properties.

G cluster_0 Step 1: Selective Methoxylation cluster_1 Step 2: N-Oxidation 3,6-Dichloropyridazine 3,6-Dichloropyridazine Sodium_Methoxide Sodium Methoxide (1.0 equiv) Reaction_1 S(N)Ar Reaction Methanol, 0°C to RT Intermediate 3-Chloro-6-methoxypyridazine Reaction_2 Oxidation Reaction DCM or AcOH Oxidant m-CPBA or H₂O₂/AcOH Final_Product 3-Chloro-6-methoxy-pyridazine 2-oxide

Caption: High-level workflow for the two-step synthesis.

Safety and Handling

Safe laboratory practice is paramount. All operations should be conducted in a well-ventilated chemical fume hood by personnel trained in handling hazardous materials.[5][6]

  • Reagents:

    • 3,6-Dichloropyridazine: Solid, handle with care.

    • Sodium Methoxide: Corrosive and moisture-sensitive. Reacts violently with water.

    • Phosphorus Oxychloride (POCl₃): (Used in precursor synthesis) Highly corrosive and toxic. Reacts violently with water.[4][7]

    • m-Chloroperoxybenzoic acid (m-CPBA): Strong oxidizing agent, potentially explosive when shocked or heated.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, a flame-resistant lab coat, and chemical-resistant gloves (e.g., nitrile).[8]

  • Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Quench reactive reagents carefully before disposal.

Detailed Scale-Up Protocols

Part A: Synthesis of 3-Chloro-6-methoxypyridazine

This protocol is designed for a ~150 g scale synthesis.

Materials & Equipment:

  • 3,6-Dichloropyridazine (149 g, 1.0 mol)

  • Sodium methoxide (54 g, 1.0 mol)

  • Anhydrous Methanol (2 L)

  • 5 L three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel

  • Ice-water bath

  • Rotary evaporator

Procedure:

  • Setup: Assemble the 5 L reaction flask in a fume hood. Ensure all glassware is thoroughly dried to prevent hydrolysis.[4]

  • Dissolution: Charge the flask with 3,6-dichloropyridazine (149 g) and 1 L of anhydrous methanol. Stir the mixture until the solid is fully dissolved.

  • Cooling: Cool the solution to 0-5 °C using an ice-water bath.

  • Nucleophile Preparation: In a separate flask, carefully dissolve sodium methoxide (54 g) in 1 L of anhydrous methanol. This solution should be prepared fresh.

  • Controlled Addition: Transfer the sodium methoxide solution to the dropping funnel. Add the solution dropwise to the cooled 3,6-dichloropyridazine solution over a period of 2-3 hours. Crucially, maintain the internal reaction temperature below 10 °C during the addition. [4] This slow, cold addition is key to maximizing mono-substitution selectivity.[4]

  • Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 12-16 hours.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[4] A suitable TLC mobile phase is a mixture of ethyl acetate and hexane.[4] The reaction is complete when the starting material is consumed.

  • Work-up:

    • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the bulk of the methanol.

    • Resuspend the resulting slurry in 2 L of water and extract with ethyl acetate or dichloromethane (3 x 750 mL).

    • Combine the organic layers, wash with brine (1 x 1 L), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

  • Purification:

    • Recrystallization: The crude product can be effectively purified by recrystallization from a suitable solvent system like ethanol/water or toluene to yield 3-Chloro-6-methoxypyridazine as a solid.[4]

    • Column Chromatography: For higher purity, silica gel column chromatography can be employed using a gradient of ethyl acetate in hexane.[4]

Part B: Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

Materials & Equipment:

  • 3-Chloro-6-methoxypyridazine (from Part A, e.g., 144.5 g, 1.0 mol)

  • m-Chloroperoxybenzoic acid (m-CPBA, ~77%, 247 g, 1.1 mol)

  • Dichloromethane (DCM) or Chloroform (3 L)

  • Saturated sodium bicarbonate solution

  • Saturated sodium thiosulfate solution

  • 5 L reaction flask with mechanical stirrer and thermometer

Procedure:

  • Dissolution: In the 5 L flask, dissolve the 3-Chloro-6-methoxypyridazine (144.5 g) in 3 L of DCM.

  • Cooling: Cool the solution to 0-5 °C in an ice-water bath.

  • Oxidant Addition: Add the m-CPBA in portions over 1 hour, ensuring the internal temperature does not exceed 10 °C. N-oxidation reactions can be exothermic.

  • Reaction: Stir the reaction at room temperature for 18-24 hours. Protect the reaction from strong light, as pyridazine N-oxides can be photosensitive.[9][10][11]

  • Monitoring: Monitor the reaction by TLC until the starting material is no longer visible.

  • Work-up:

    • Cool the reaction mixture back to 0 °C.

    • Carefully quench the excess m-CPBA by washing the organic layer with cold saturated sodium thiosulfate solution (2 x 1 L).

    • Wash with cold saturated sodium bicarbonate solution to remove m-chlorobenzoic acid (2 x 1 L).

    • Wash with brine (1 x 1 L), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude 3-Chloro-6-methoxy-pyridazine 2-oxide can be purified by recrystallization from a suitable solvent like ethyl acetate or isopropanol to yield the final product.

Troubleshooting and Process Optimization

IssuePotential Cause(s)Recommended Solution(s)
Low yield of 3-Chloro-6-methoxypyridazine Incomplete reaction; formation of di-substituted byproduct (3,6-dimethoxypyridazine).[4]Stoichiometry: Ensure no more than 1.0 equivalent of sodium methoxide is used.[4] Temperature: Maintain low temperature (0-10 °C) during nucleophile addition.[4] Monitoring: Stop the reaction once the starting material is consumed to prevent further substitution.[4]
Presence of 6-Chloro-pyridazin-3-ol impurity Hydrolysis of the chloro-substituent due to the presence of water.[4]Use anhydrous solvents and reagents. Ensure all glassware is oven or flame-dried before use.[4]
Incomplete N-oxidation Insufficient oxidizing agent; low reaction temperature or short reaction time.Use a slight excess of m-CPBA (1.1-1.2 equivalents). Allow the reaction to proceed for a sufficient duration, monitoring by TLC.
Product decomposition during N-oxidation work-up Residual acid or oxidant.Ensure thorough washing with sodium bicarbonate and sodium thiosulfate solutions to completely remove acidic byproducts and unreacted oxidant.

G start Low Yield in Step 1? check_byproduct Significant 3,6-dimethoxy byproduct observed? start->check_byproduct check_sm Unreacted starting material remains? check_byproduct->check_sm No sol_stoichiometry Solution: Reduce NaOMe to 1.0 equiv. Add dropwise at <10°C. check_byproduct->sol_stoichiometry Yes sol_time_temp Solution: Increase reaction time. Allow to warm to RT after addition. check_sm->sol_time_temp Yes sol_hydrolysis Check for hydrolysis byproduct. Ensure anhydrous conditions. check_sm->sol_hydrolysis No end Yield Optimized sol_stoichiometry->end sol_time_temp->end sol_hydrolysis->end

Caption: Troubleshooting logic for the methoxylation step.

Analytical Characterization

The final product should be characterized to confirm its identity and purity.

PropertyValue
Molecular Formula C₅H₅ClN₂O₂
Molecular Weight 160.56 g/mol [12]
Appearance Off-white to light yellow solid
Purity (HPLC) >98%[13]
¹H NMR Consistent with the structure of 3-Chloro-6-methoxy-pyridazine 2-oxide.
Mass Spectrometry [M+H]⁺ = 161.0

References

  • Pyridazine - SAFETY DATA SHEET. (2025).
  • Pyridazine-4-carboxylic acid - Apollo Scientific. (2023).
  • Pyridazine - Safety Data Sheet - ChemicalBook. (n.d.).
  • SAFETY DATA SHEET - Fisher Scientific. (2024).
  • Technical Support Center: Synthesis of 3-Chloro-6-methoxypyridazine Derivatives - Benchchem. (2025).
  • Safety Data Sheet: Pyridine - Carl ROTH. (n.d.).
  • Application Note: A Generalized Protocol for the Synthesis of 3-amino-6-methoxypyridazine - Benchchem. (2025).
  • Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions - PMC - NIH. (n.d.).
  • Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. (n.d.).
  • 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE - gsrs. (n.d.).
  • Recent trends in the chemistry of pyridine N-oxides - arkat usa. (n.d.).
  • 3,6-Dichloropyridazine for synthesis 141-30-0 - Sigma-Aldrich. (n.d.).
  • 3,6-Dichloropyridazine synthesis - ChemicalBook. (n.d.).
  • 3,6-Dichloropyridazine | C4H2Cl2N2 | CID 67331 - PubChem - NIH. (n.d.).
  • Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species - PMC. (n.d.).
  • 3,6-Dichloropyridazine | 141-30-0 - ChemicalBook. (2025).
  • 3-Chloro-6-methoxypyridazine - SIELC Technologies. (2018).
  • 3-Chloro-6-methoxypyridazine - Chem-Impex. (n.d.).

Sources

Application

Analytical methods for 3-Chloro-6-methoxy-pyridazine 2-oxide characterization

An In-Depth Guide to the Analytical Characterization of 3-Chloro-6-methoxy-pyridazine 2-oxide Introduction 3-Chloro-6-methoxy-pyridazine 2-oxide is a heterocyclic compound of significant interest in synthetic and medicin...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Analytical Characterization of 3-Chloro-6-methoxy-pyridazine 2-oxide

Introduction

3-Chloro-6-methoxy-pyridazine 2-oxide is a heterocyclic compound of significant interest in synthetic and medicinal chemistry. As a functionalized pyridazine N-oxide, it serves as a versatile building block for the synthesis of more complex molecules, including potential pharmaceutical agents. The N-oxide functional group alters the electronic properties of the pyridazine ring, influencing its reactivity in subsequent chemical transformations.[1] The presence of chloro and methoxy substituents further provides handles for diverse synthetic modifications.

Given its role as a critical intermediate, the unambiguous characterization and purity assessment of 3-Chloro-6-methoxy-pyridazine 2-oxide are paramount to ensure the integrity of downstream applications in research and drug development. This guide provides a comprehensive overview of robust analytical methodologies for the complete characterization of this compound, intended for researchers, analytical scientists, and quality control professionals. The protocols herein are designed to be self-validating, emphasizing the scientific rationale behind experimental choices to ensure data of the highest quality and reliability.

Physicochemical Properties

A foundational step in the analytical workflow is the confirmation of the compound's basic physical and chemical properties. These constants serve as an initial identity check and are critical for documentation and regulatory purposes.

PropertyValueSource
Molecular Formula C₅H₅ClN₂O₂[2]
Molecular Weight 160.56 g/mol [2]
CAS Number 14634-52-7[2]
Appearance Typically an off-white to pale yellow solidGeneral Knowledge
SMILES COc1ccc(Cl)[O-][2]
InChIKey Not explicitly found, but derivable

Part 1: Chromatographic Purity and Separation Science

Chromatographic techniques are indispensable for assessing the purity of 3-Chloro-6-methoxy-pyridazine 2-oxide and for monitoring its synthesis. These methods separate the target analyte from starting materials, byproducts, and degradation products.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Reverse-phase HPLC (RP-HPLC) is the premier method for quantifying the purity of non-volatile and thermally labile compounds like 3-Chloro-6-methoxy-pyridazine 2-oxide. The separation is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Causality Behind Experimental Choices:

  • Stationary Phase: A C18 column is selected for its versatility and strong retentive properties for moderately polar heterocyclic compounds.

  • Mobile Phase: A gradient of acetonitrile and water is employed to ensure the elution of compounds with a wide range of polarities. Acetonitrile is a common organic modifier that provides good peak shape and low UV cutoff.

  • Acid Modifier: The addition of a small amount of acid (e.g., trifluoroacetic acid or formic acid) to the mobile phase is crucial. It protonates residual silanols on the silica-based column, minimizing peak tailing, and suppresses the ionization of the analyte, leading to sharper, more symmetrical peaks and reproducible retention times.[3]

  • Detection: A Diode Array Detector (DAD) or UV-Vis detector is used. The optimal wavelength is determined by acquiring a UV spectrum of the analyte; for pyridazine derivatives, this is often in the 254-300 nm range where the π-π* transitions of the aromatic system occur.[4]

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing MobilePhase Mobile Phase Prep (ACN/Water/Acid) System System Equilibration MobilePhase->System Standard Standard Prep (Known Concentration) Injection Inject Standard/Sample Standard->Injection Sample Sample Prep (Dilute in Mobile Phase) Sample->Injection System->Injection Separation Chromatographic Separation (C18 Column) Injection->Separation Detection UV/DAD Detection Separation->Detection Integration Peak Integration Detection->Integration Purity Purity Calculation (% Area) Integration->Purity Report Generate Report Purity->Report GCMS_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing SamplePrep Sample Preparation (Dissolve in suitable solvent, e.g., Ethyl Acetate) Injection Split/Splitless Injection SamplePrep->Injection Separation GC Separation (Capillary Column) Injection->Separation Ionization Electron Ionization (EI) Separation->Ionization MassAnalysis Mass Analysis (Quadrupole) Ionization->MassAnalysis TIC Total Ion Chromatogram MassAnalysis->TIC Spectrum Mass Spectrum Analysis (Fragmentation & Isotope Pattern) MassAnalysis->Spectrum LibrarySearch Library Search (NIST) Spectrum->LibrarySearch Identification Compound Identification LibrarySearch->Identification

Sources

Method

Application Notes and Protocols: 3-Chloro-6-methoxy-pyridazine 2-oxide in the Development of Anti-inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals Introduction: The Emerging Role of Pyridazine Scaffolds in Inflammation Inflammation is a critical biological response to harmful stimuli, but its dysregula...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Role of Pyridazine Scaffolds in Inflammation

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders.[1] The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a continuous endeavor in medicinal chemistry.[2] Pyridazine and pyridazinone derivatives have garnered significant attention due to their diverse biological activities, including potent anti-inflammatory properties.[1][3][4][5] These heterocyclic compounds have demonstrated the ability to modulate key inflammatory pathways by targeting mediators like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and enzymes such as cyclooxygenase-2 (COX-2).[1][3]

This document provides a comprehensive guide to the use of a specific pyridazine derivative, 3-Chloro-6-methoxy-pyridazine 2-oxide, as a scaffold for developing novel anti-inflammatory agents. We will delve into the synthetic strategies, key in vitro and in vivo screening protocols, and the underlying mechanisms of action.

Section 1: Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide and its Derivatives

The strategic synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide and its subsequent derivatives is the foundational step in harnessing its therapeutic potential.

Synthesis of the Core Scaffold: 3-Chloro-6-methoxy-pyridazine 2-oxide

The synthesis of the parent compound, 3-Chloro-6-methoxy-pyridazine, typically starts from 3,6-dichloropyridazine. A controlled mono-methoxylation reaction is crucial to selectively replace one chlorine atom.[6]

Protocol 1: Synthesis of 3-Chloro-6-methoxypyridazine

  • Materials: 3,6-dichloropyridazine, sodium methoxide, methanol.

  • Procedure:

    • Dissolve 3,6-dichloropyridazine in anhydrous methanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

    • Cool the solution in an ice bath.

    • Slowly add one equivalent of sodium methoxide solution in methanol dropwise to the stirred solution.

    • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).[6]

    • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to obtain 3-chloro-6-methoxypyridazine.

  • Troubleshooting:

    • Formation of 3,6-dimethoxypyridazine: This common byproduct can be minimized by carefully controlling the stoichiometry of sodium methoxide (not exceeding one equivalent) and maintaining a low reaction temperature.[6]

    • Incomplete reaction: Ensure anhydrous conditions and adequate reaction time.

The subsequent oxidation to the N-oxide can be achieved using a suitable oxidizing agent like m-chloroperoxybenzoic acid (m-CPBA).

Diversification of the Scaffold

The chlorine atom at the 3-position of 3-Chloro-6-methoxy-pyridazine 2-oxide serves as a versatile handle for introducing various substituents to create a library of derivatives. Nucleophilic substitution reactions with different amines, thiols, or other nucleophiles can be employed to explore the structure-activity relationship (SAR).

Section 2: In Vitro Evaluation of Anti-inflammatory Activity

Initial screening of newly synthesized compounds is typically performed using cell-based in vitro assays to assess their potential to modulate inflammatory responses.[7]

Lipopolysaccharide (LPS)-Stimulated Macrophage Assay

Macrophages are key players in the inflammatory response.[8] Stimulation of macrophage cell lines (e.g., RAW 264.7 or THP-1) with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, triggers a robust inflammatory cascade, including the production of pro-inflammatory cytokines and mediators.[9][10]

Protocol 2: Measuring Inhibition of Pro-inflammatory Mediators in LPS-Stimulated RAW 264.7 Macrophages

  • Cell Culture:

    • Culture RAW 264.7 cells in complete RPMI 1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.[10][11]

    • Seed the cells in 96-well plates at a density of 1-2 x 10^5 cells/well and allow them to adhere overnight.[12]

  • Treatment and Stimulation:

    • The next day, replace the medium with fresh medium containing various concentrations of the test compounds (derivatives of 3-Chloro-6-methoxy-pyridazine 2-oxide).

    • After a pre-incubation period (e.g., 1 hour), stimulate the cells with LPS (e.g., 100 ng/mL).[12][13] Include a vehicle control (LPS only) and a negative control (no LPS, no compound).

  • Endpoint Measurement:

    • After a suitable incubation period (e.g., 16-24 hours), collect the cell culture supernatants.[14]

    • Nitric Oxide (NO) Production: Measure the accumulation of nitrite, a stable metabolite of NO, in the supernatant using the Griess reagent.[11]

    • Pro-inflammatory Cytokine Levels (TNF-α, IL-6, IL-1β): Quantify the levels of these cytokines in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.[13]

  • Data Analysis:

    • Calculate the percentage inhibition of NO and cytokine production for each compound concentration relative to the vehicle control.

    • Determine the IC50 (half-maximal inhibitory concentration) value for each active compound.

CompoundIC50 for NO Inhibition (µM)IC50 for TNF-α Inhibition (µM)IC50 for IL-6 Inhibition (µM)
Derivative A15.210.812.5
Derivative B25.620.122.8
Positive Control (e.g., Dexamethasone)5.82.53.1

Caption: Representative data table for in vitro anti-inflammatory activity.

Section 3: In Vivo Assessment of Anti-inflammatory Efficacy

Promising candidates from in vitro screening should be further evaluated in animal models of inflammation to assess their in vivo efficacy and safety.

Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a widely used and reproducible in vivo assay for screening acute anti-inflammatory activity.[15] Subplantar injection of carrageenan, a sulfated polysaccharide, elicits an acute, non-immune inflammatory response characterized by edema (swelling).[15][16][17]

Protocol 3: Carrageenan-Induced Paw Edema in Rats

  • Animals: Male Wistar or Sprague-Dawley rats (180-200 g) are commonly used.[15][18]

  • Grouping and Dosing:

    • Randomly divide the animals into groups (n=6 per group).

    • Administer the test compounds (dissolved or suspended in a suitable vehicle, e.g., 0.5% carboxymethylcellulose) orally or intraperitoneally.

    • Include a vehicle control group and a positive control group (e.g., Indomethacin, 10 mg/kg).[18]

  • Induction of Edema:

    • One hour after compound administration, inject 0.1 mL of 1% carrageenan solution in sterile saline into the subplantar surface of the right hind paw of each rat.[15]

  • Measurement of Paw Edema:

    • Measure the paw volume of each rat using a plethysmometer at 0 hours (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).[15]

    • Alternatively, paw thickness can be measured with digital calipers.[19]

  • Data Analysis:

    • Calculate the increase in paw volume (edema) for each animal at each time point.

    • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group.

Treatment GroupDose (mg/kg)Paw Volume Increase at 3h (mL)% Inhibition of Edema
Vehicle Control-0.85 ± 0.05-
Derivative A250.42 ± 0.03*50.6
Derivative A500.28 ± 0.02 67.1
Indomethacin100.35 ± 0.0458.8

*p<0.05, **p<0.01 compared to Vehicle Control group. Caption: Example data from a carrageenan-induced paw edema study.

Section 4: Elucidating the Mechanism of Action

Understanding the molecular targets and signaling pathways modulated by the active compounds is crucial for their further development.

Key Inflammatory Signaling Pathways

Several signaling pathways are central to the inflammatory process, and pyridazine derivatives may exert their effects by modulating one or more of these.

  • Nuclear Factor-kappa B (NF-κB) Signaling Pathway: NF-κB is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including those for cytokines and chemokines.[20][21][22] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[21] Upon stimulation (e.g., by LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα.[21] This allows NF-κB to translocate to the nucleus and initiate the transcription of target genes.[8][21]

  • Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway: The MAPK family, including ERK, p38, and JNK, plays a critical role in transducing extracellular signals to cellular responses, including inflammation.[23][24][25] Activation of these kinases by inflammatory stimuli leads to the phosphorylation of various downstream targets, including transcription factors that regulate the expression of inflammatory mediators.[24]

  • Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) Signaling Pathway: This pathway is crucial for signaling initiated by numerous cytokines.[26][27][28] Cytokine binding to its receptor activates associated JAKs, which then phosphorylate and activate STAT proteins.[28] Activated STATs dimerize, translocate to the nucleus, and regulate the transcription of target genes involved in inflammation and immunity.[26][29]

Investigating the Mechanism of Action

Western Blot Analysis: To determine if the pyridazine derivatives inhibit the NF-κB pathway, Western blot analysis can be used to assess the phosphorylation of IκBα and the nuclear translocation of the p65 subunit of NF-κB in LPS-stimulated macrophages. Similarly, the phosphorylation status of key MAPK proteins (p38, ERK, JNK) can be examined.

Reporter Gene Assays: To confirm the inhibition of NF-κB transcriptional activity, a reporter gene assay can be employed. In this assay, cells are transfected with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element. A decrease in luciferase activity in the presence of the test compound indicates inhibition of the NF-κB pathway.

Visualizing the Signaling Pathways

G Canonical NF-κB Signaling Pathway cluster_0 Canonical NF-κB Signaling Pathway LPS LPS TLR4 TLR4 LPS->TLR4 binds IKK IKK Complex TLR4->IKK activates IkBa IκBα IKK->IkBa phosphorylates NFkB NF-κB (p65/p50) IkBa->NFkB releases Nucleus Nucleus NFkB->Nucleus translocates Genes Pro-inflammatory Gene Transcription Nucleus->Genes activates

Caption: Simplified diagram of the canonical NF-κB signaling pathway.

G General MAPK Signaling Cascade Stimulus Inflammatory Stimulus (e.g., LPS) MAPKKK MAPKKK Stimulus->MAPKKK MAPKK MAPKK MAPKKK->MAPKK phosphorylates MAPK MAPK (p38, JNK, ERK) MAPKK->MAPK phosphorylates TranscriptionFactors Transcription Factors MAPK->TranscriptionFactors activates Inflammation Inflammatory Response TranscriptionFactors->Inflammation

Caption: Overview of a typical MAPK signaling cascade in inflammation.

Conclusion

3-Chloro-6-methoxy-pyridazine 2-oxide represents a promising and versatile scaffold for the development of novel anti-inflammatory agents. By employing the synthetic strategies and the in vitro and in vivo screening protocols outlined in these application notes, researchers can effectively synthesize and evaluate new derivatives. Further elucidation of their mechanism of action by investigating their effects on key inflammatory signaling pathways like NF-κB and MAPK will be crucial for optimizing their therapeutic potential and advancing them through the drug discovery pipeline.

References

  • Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy, 2, 17023. Available at: [Link]

  • Luo, W., et al. (2023). JAK-STAT signaling in inflammation and stress-related diseases: implications for therapeutic interventions. Journal of Neuroinflammation, 20(1), 253. Available at: [Link]

  • Kyriakis, J. M., & Avruch, J. (2012). The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation. Frontiers in Immunology, 3, 269. Available at: [Link]

  • Hu, X., et al. (2021). JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. Frontiers in Immunology, 12, 713543. Available at: [Link]

  • Bio-Techne. (n.d.). MAPK Signaling Links Autophagy and Inflammation. Bio-Techne. Available at: [Link]

  • Schwartz, D. M., et al. (2016). JAK–STAT Signaling as a Target for Inflammatory and Autoimmune Diseases: Current and Future Prospects. Immunity, 44(3), 499-513. Available at: [Link]

  • Gadina, M., et al. (2009). Targeting JAK/STAT Signaling Pathway in Inflammatory Diseases. Current Medicinal Chemistry, 16(24), 3147-3157. Available at: [Link]

  • Yousefi, M., et al. (2022). JAK/STAT signaling in inflammation. Aquaculture International. Available at: [Link]

  • Mitchell, S., et al. (2018). Modulating Inflammation through the Negative Regulation of NF-κB Signaling. Journal of Immunology, 200(5), 1535-1543. Available at: [Link]

  • Jialal, I., & Devaraj, S. (2003). Development of an in vitro screening assay to test the antiinflammatory properties of dietary supplements and pharmacologic agents. The American Journal of Clinical Nutrition, 77(4), 1011-1012. Available at: [Link]

  • Peiris, D., et al. (2023). Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Journal of Pharmaceutical Research International, 35(12), 1-14. Available at: [Link]

  • ScienceDirect. (n.d.). MAPK signalling pathway: Significance and symbolism. ScienceDirect. Available at: [Link]

  • Cusabio. (n.d.). MAPK signaling pathway. Cusabio. Available at: [Link]

  • Creative Diagnostics. (n.d.). NF-κB Signaling Pathway: The Master Switch of Inflammation to Fibrosis. Creative Diagnostics. Available at: [Link]

  • M النهارده, J. M., & Kew, R. R. (2009). Macrophage Inflammatory Assay. Journal of Visualized Experiments, (31), 1493. Available at: [Link]

  • Schroecksnadel, K., et al. (2006). In vitro testing for anti-inflammatory properties of compounds employing peripheral blood mononuclear cells freshly isolated from healthy donors. Clinica Chimica Acta, 367(1-2), 157-164. Available at: [Link]

  • Assay Genie. (2024, January 22). MAPK Signaling in Inflammatory Cytokines Pathways. Assay Genie. Available at: [Link]

  • Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. Available at: [Link]

  • Pękala, K., et al. (2022). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. International Journal of Molecular Sciences, 23(21), 13396. Available at: [Link]

  • ResearchGate. (n.d.). In vitro pharmacological screening methods for anti-inflammatory agents. ResearchGate. Available at: [Link]

  • Lawrence, T. (2017). NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration. Frontiers in Immunology, 8, 1634. Available at: [Link]

  • PUR-FORM. (2021, January 8). NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB. PUR-FORM. Available at: [Link]

  • ResearchGate. (n.d.). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. ResearchGate. Available at: [Link]

  • El-Malah, A. A., et al. (2025). Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6. Current Medicinal Chemistry. Available at: [Link]

  • Creative Biolabs. (n.d.). Carrageenan Induced Paw Edema Model. Creative Biolabs. Available at: [Link]

  • Abida, et al. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. South Asian Research Journal of Pharmaceutical Sciences, 1(1), 16-37. Available at: [Link]

  • ResearchGate. (n.d.). Pyridazine derivatives 57a–59c reported as anti-inflammatory agents. ResearchGate. Available at: [Link]

  • El-Sayed, M. A., et al. (2023). Discovery of a new pyrido[2,3-d]pyridazine-2,8-dione derivative as a potential anti-inflammatory agent through COX-1/COX-2 dual inhibition. RSC Medicinal Chemistry, 14(11), 2217-2227. Available at: [Link]

  • Cantini, N., et al. (2020). Pyridazinones and Structurally Related Derivatives with Anti-Inflammatory Activity. Molecules, 25(18), 4296. Available at: [Link]

  • ResearchGate. (n.d.). A detail protocol for LPS to stimulate RAW 264.7 to measure for TNF alpha?. ResearchGate. Available at: [Link]

  • PrepChem.com. (n.d.). Synthesis of 3-chloro-6-(2-hydroxy-4-methoxyphenyl)pyridazine. PrepChem.com. Available at: [Link]

  • Lu, D., et al. (1998). Lipopolysaccharide (LPS)-induced Macrophage Activation and Signal Transduction in the Absence of Src-Family Kinases Hck, Fgr, and Lyn. The Journal of Experimental Medicine, 187(9), 1517-1522. Available at: [Link]

  • Weldon, R. H., et al. (2012). LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. Journal of Parenteral and Enteral Nutrition, 36(4), 457-464. Available at: [Link]

  • Ahmed, E. M., et al. (2020). New pyridazine derivatives as selective COX-2 inhibitors and potential anti-inflammatory agents. Bioorganic Chemistry, 95, 103497. Available at: [Link]

  • ChemSynthesis. (n.d.). 3-chloro-6-(2-chlorophenyl)pyridazine. ChemSynthesis. Available at: [Link]

  • Mehta, D., et al. (2017). Recent Advances in Anti-inflammatory agents as Pyridazinone derivatives. International Journal of Pharmaceutical Sciences Review and Research, 44(2), 1-13. Available at: [Link]

  • Gsrs. (n.d.). 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. Gsrs. Available at: [Link]

  • Bouattour, A., et al. (2021). Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors. RSC Medicinal Chemistry, 12(4), 585-595. Available at: [Link]

  • Hassan, M. S. A., et al. (2022). Anti-inflammatory activity of pyridazinones: A review. Archiv der Pharmazie, 355(8), e2200067. Available at: [Link]

  • Google Patents. (n.d.). Process for preparing 3-chloro-6-(2-hydroxyphenyl)-pyridazines. Google Patents.
  • Sci-Hub. (n.d.). PREPARATION OF 3-CHLORO-6-(TRIPHENYLMETHYLAZO) PYRIDAZINE. Sci-Hub. Available at: [Link]

  • González-Gallego, J., et al. (2007). Anti-Inflammatory Compounds of Plant Origin. Part II. Modulation of Pro-Inflammatory Cytokines, Chemokines and Adhesion Molecules. Current Medicinal Chemistry, 14(3), 241-253. Available at: [Link]

  • Kim, M. S., et al. (2023). Anti-Inflammatory Activity of 1,6,7-Trihydroxy-2-(1,1-dimethyl-2-propenyl)-3-methoxyxanthone Isolated from Cudrania tricuspidata via NF-κB, MAPK, and HO-1 Signaling Pathways in Lipopolysaccharide-Stimulated RAW 264.7 and BV2 Cells. Molecules, 28(21), 7299. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

Welcome to the technical support center for the synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solu...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during this synthesis. By explaining the causality behind experimental choices, this document aims to empower you to optimize your reaction yields, minimize impurities, and ensure the reproducibility of your results.

Section 1: The Core Synthesis Pathway

The synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide typically involves a two-step process starting from the commercially available 3,6-dichloropyridazine. The sequence involves:

  • Selective Monomethoxylation: A nucleophilic aromatic substitution (SNAr) reaction where one chlorine atom on 3,6-dichloropyridazine is selectively replaced by a methoxy group.

  • N-Oxidation: The subsequent oxidation of one of the ring nitrogen atoms to form the N-oxide.

Understanding the mechanics of each step is crucial for troubleshooting and optimization.

Reaction Pathway Overview

The overall transformation can be visualized as follows:

Synthesis_Pathway cluster_0 Step 1: Monomethoxylation (SNAr) cluster_1 Step 2: N-Oxidation A 3,6-Dichloropyridazine B 3-Chloro-6-methoxy-pyridazine A->B  NaOMe, MeOH   C 3-Chloro-6-methoxy-pyridazine 2-oxide B->C  Oxidizing Agent (e.g., m-CPBA)  

Caption: Synthetic route to 3-Chloro-6-methoxy-pyridazine 2-oxide.

Standard Experimental Protocol

This protocol provides a baseline for the synthesis. Optimization may be required based on your specific laboratory conditions and reagent purity.

Part A: Synthesis of 3-Chloro-6-methoxypyridazine

  • Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 3,6-dichloropyridazine (1.0 eq).

  • Solvent: Add anhydrous methanol (MeOH) to dissolve the starting material.

  • Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add a solution of sodium methoxide (NaOMe) in methanol (1.0 eq) dropwise over 30-60 minutes.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). A suitable TLC mobile phase is a mixture of ethyl acetate and hexane.[1]

  • Workup: Once the starting material is consumed, quench the reaction by adding water. Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization.

Part B: Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

  • Setup: Dissolve the purified 3-Chloro-6-methoxypyridazine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or chloroform in a round-bottom flask.

  • Reagent Addition: Cool the solution to 0 °C. Add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA, ~1.1 eq), portion-wise, ensuring the temperature remains low.

  • Reaction: Stir the reaction at 0 °C for 1 hour and then allow it to warm to room temperature, stirring for an additional 12-24 hours.

  • Monitoring: Monitor the formation of the N-oxide by TLC or LC-MS.

  • Workup: Upon completion, quench the excess peroxide by washing the mixture with a saturated aqueous solution of sodium thiosulfate, followed by a saturated aqueous solution of sodium bicarbonate.

  • Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it. The final product can be purified by column chromatography or recrystallization.

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Issue 1: Low Yield in Monomethoxylation Step (Part A)

Question: My yield of 3-Chloro-6-methoxypyridazine is consistently low. What are the primary factors to investigate?

Answer: Low yields in this selective SNAr reaction are common and typically stem from two main issues: incomplete reaction or the formation of the di-substituted byproduct, 3,6-dimethoxypyridazine.[1]

Possible Causes & Solutions:

  • Over-substitution (Di-methoxylation): The most frequent cause of low yield for the desired mono-substituted product is the formation of 3,6-dimethoxypyridazine.[1]

    • Solution 1: Control Stoichiometry: Ensure you are using no more than 1.0 equivalent of sodium methoxide. Carefully weigh your reagents and use a freshly prepared or titrated NaOMe solution.

    • Solution 2: Temperature Control: The second substitution is generally slower than the first.[1] Maintaining a low reaction temperature (0 °C to room temperature) is critical to favor mono-substitution.[1] Avoid heating the reaction unless monitoring shows it has stalled completely.

    • Solution 3: Slow Addition: Add the sodium methoxide solution dropwise. This maintains a low local concentration of the nucleophile, significantly reducing the chance of a second substitution event on the newly formed product.[1]

  • Incomplete Reaction: If you recover a significant amount of starting material (3,6-dichloropyridazine).

    • Solution 1: Reagent Quality: Ensure your sodium methoxide is not degraded. It is hygroscopic and can react with moisture, reducing its effective concentration. Use freshly opened or properly stored reagent.

    • Solution 2: Anhydrous Conditions: Moisture in the methanol can consume the methoxide. Use anhydrous solvent for the reaction.

Troubleshooting_Yield Start Low Yield of Mono-methoxy Product Check_Byproduct Analyze Crude Mixture (TLC/GC/NMR) Is 3,6-dimethoxy byproduct present? Start->Check_Byproduct Check_SM Is starting material (SM) a major component? Check_Byproduct->Check_SM No Sol_OverSub Implement Corrective Actions: 1. Reduce NaOMe to <= 1.0 eq 2. Maintain low temperature (0°C) 3. Add NaOMe dropwise Check_Byproduct->Sol_OverSub Yes Sol_Incomplete Implement Corrective Actions: 1. Use fresh/anhydrous NaOMe & MeOH 2. Check reaction time/temp 3. Ensure inert atmosphere Check_SM->Sol_Incomplete Yes

Sources

Optimization

Technical Support Center: N-Oxidation of 3-Chloro-6-methoxypyridazine

Welcome to the technical support center for the N-oxidation of 3-chloro-6-methoxypyridazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this spe...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the N-oxidation of 3-chloro-6-methoxypyridazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Which nitrogen on 3-chloro-6-methoxypyridazine is oxidized?

The N-oxidation occurs regioselectively at the nitrogen atom at position 2 (N2), which is meta to the electron-withdrawing chloro group and ortho to the electron-donating methoxy group. The desired product is 3-chloro-6-methoxy-pyridazine 2-oxide.[1][2] The nitrogen at position 1 is deactivated by the adjacent electron-withdrawing chlorine atom, making it less nucleophilic and therefore less susceptible to oxidation.

Q2: What are the most common oxidizing agents for this reaction?

meta-Chloroperoxybenzoic acid (m-CPBA) is a widely used and highly effective reagent for the N-oxidation of pyridines and other N-heterocycles due to its reliability and ease of handling.[3][4] Other common oxidants include hydrogen peroxide in acetic acid, Caro's acid (peroxymonosulfuric acid), and Oxone® (potassium peroxymonosulfate).[5][6] The choice of oxidant can influence reaction rate, temperature control, and the side product profile.

Q3: I'm observing a significant spot on my TLC that isn't starting material or product. What could it be?

The most probable side products arise from reactions involving the chloro and methoxy substituents. Key possibilities include:

  • Hydrolysis of the chloro group: Formation of 6-methoxy-3(2H)-pyridazinone N-oxide, particularly if water is present in the reaction medium or during workup.

  • Oxidative demethylation: The methoxy group can be oxidized, leading to the formation of 6-chloro-3(2H)-pyridazinone N-oxide.[7][8] This is more likely with stronger oxidants or at elevated temperatures.

  • Deoxygenation of the product: The N-oxide product can be deoxygenated back to the starting material, especially under certain photochemical or thermal conditions.[9][10]

Q4: My reaction is sluggish or incomplete. What factors should I investigate?

Several factors can lead to an incomplete reaction:

  • Reagent Quality: Ensure your oxidizing agent (e.g., m-CPBA) is fresh. Peroxy acids degrade over time, and their purity should be checked via titration if the reaction is consistently failing.[4][5]

  • Temperature: While initial addition of the oxidant is often done at low temperatures (0-5 °C) to control exothermicity, the reaction may require warming to room temperature or slightly above to proceed to completion.

  • Stoichiometry: A slight excess of the oxidizing agent (typically 1.1 to 1.5 equivalents) is often necessary to drive the reaction to completion.

In-Depth Troubleshooting Guide

This section addresses specific experimental issues with detailed explanations and actionable solutions.

Issue 1: Significant Formation of a More Polar Impurity, Identified as a Pyridazinone Derivative

Observation: A new, highly polar spot appears on the TLC plate, and the isolated yield of the desired N-oxide is low. Mass spectrometry and NMR analysis of the byproduct suggest the loss of the methyl group or the chloro group.

Root Cause Analysis: This issue points towards two primary side reactions: oxidative demethylation or hydrolysis.

  • Mechanism A: Oxidative Demethylation: The oxidizing agent can attack the electron-rich methoxy group. This process is often catalyzed by trace acid impurities and can be considered a competing oxidation pathway. The reaction proceeds through an unstable intermediate that subsequently collapses to formaldehyde and the corresponding pyridazinone.[7][11]

  • Mechanism B: Hydrolysis: The chloro group on the electron-deficient pyridazine ring is susceptible to nucleophilic substitution. If water is present, it can act as a nucleophile, leading to the formation of a hydroxyl group (the pyridazinone tautomer).[12] This is often exacerbated during aqueous workup, especially under basic conditions used to remove acidic byproducts like m-chlorobenzoic acid.[13]

Scientist's Recommendation:

  • Ensure Anhydrous Conditions: Dry your solvent (e.g., dichloromethane, chloroform) over molecular sieves before use. Handle the hygroscopic m-CPBA quickly.

  • Control Temperature: Perform the initial addition of m-CPBA at 0 °C to minimize the rate of competing side reactions. Allow the reaction to warm slowly to room temperature and monitor closely. Avoid excessive heating.

  • Modified Workup: To neutralize and remove the m-chlorobenzoic acid byproduct, use a cold, dilute solution of sodium bicarbonate or sodium sulfite instead of a strong base like sodium hydroxide.[14] Prompt extraction of the product into an organic solvent after the quench is critical to minimize contact time with the aqueous phase.[13]

Issue 2: Product Decomposes During Purification

Observation: The crude NMR looks clean, but the yield drops significantly after silica gel column chromatography. Streaking is observed on the TLC plate during column monitoring.

Root Cause Analysis: Pyridine N-oxides, while generally stable, can be sensitive to acidic conditions.[10] Standard silica gel is slightly acidic and can catalyze the degradation of the N-oxide product on the column. The N-O bond can act as a leaving group, particularly when protonated, initiating decomposition pathways.

Scientist's Recommendation:

  • Neutralize Silica Gel: Before preparing your column, wash the silica gel with a solution of a non-nucleophilic base, such as 1-2% triethylamine in your eluent system, and then flush with the pure eluent until the pH of the eluate is neutral. This deactivates the acidic sites on the silica surface.

  • Use Alternative Stationary Phases: Consider using neutral alumina or a reverse-phase (C18) column for purification if your product continues to show instability on silica.

  • Minimize Contact Time: Do not let the product sit on the column for extended periods. Load the crude material and elute the product as efficiently as possible.

Key Experimental Protocols & Data

Table 1: Comparison of Common Oxidizing Agents
Oxidizing AgentTypical SolventTemperature (°C)ProsCons
m-CPBA DCM, Chloroform0 to 25Reliable, commercially available, generally clean reactions.[3]Byproduct (m-chlorobenzoic acid) requires careful removal; reagent degrades on storage.[5][14]
H₂O₂ / Acetic Acid Acetic Acid70 to 90Inexpensive reagents, powerful oxidant.[15]Higher temperatures can promote side reactions; requires careful handling of concentrated H₂O₂.[12][16]
Oxone® Methanol/Water25 to 50Easy to handle solid, aqueous system can be advantageous.Can be less selective; workup can be more complex.
Protocol 1: Standard N-Oxidation using m-CPBA
  • Setup: To a solution of 3-chloro-6-methoxypyridazine (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M) in a round-bottom flask equipped with a magnetic stirrer, cool the mixture to 0 °C using an ice bath.

  • Reagent Addition: Add solid m-CPBA (77% purity, 1.2 eq) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

    • Scientist's Note: Portion-wise addition helps control the initial exotherm and minimizes localized high concentrations of the oxidant, which can lead to side reactions.

  • Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for 4-16 hours.

  • Monitoring: Monitor the reaction progress by TLC (e.g., 50% Ethyl Acetate in Hexane). The product N-oxide should be more polar (lower Rf) than the starting material.

  • Workup:

    • Cool the reaction mixture back to 0 °C.

    • Quench the excess m-CPBA by slowly adding a cold aqueous solution of 10% sodium sulfite (Na₂SO₃) until a starch-iodide paper test is negative.

    • Add a saturated solution of sodium bicarbonate (NaHCO₃) to wash out the m-chlorobenzoic acid.

    • Separate the organic layer. Extract the aqueous layer twice with DCM.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on neutralized silica gel, eluting with a gradient of ethyl acetate in hexanes.

Visualizing Reaction Pathways

To better understand the chemical processes, the following diagrams illustrate the desired reaction and key side reactions.

Diagram 1: Experimental Workflow

G cluster_setup Reaction Setup cluster_workup Workup & Isolation cluster_purify Purification Start Dissolve Substrate in Anhydrous DCM Cool Cool to 0 °C Start->Cool Add Add m-CPBA (1.2 eq) Portion-wise Cool->Add Stir Stir at RT (4-16h) Add->Stir Quench Quench with Na2SO3 (aq) Stir->Quench Monitor by TLC Wash Wash with NaHCO3 (aq) Quench->Wash Extract Extract with DCM Wash->Extract Dry Dry & Concentrate Extract->Dry Column Column Chromatography (Neutralized Silica) Dry->Column Product Pure N-Oxide Product Column->Product reaction_pathways cluster_paths Reaction Pathways SM 3-Chloro-6-methoxypyridazine Product Desired Product: 3-Chloro-6-methoxy- pyridazine 2-oxide SM->Product N-Oxidation (m-CPBA, DCM) [DESIRED] Side1 Side Product 1: 6-Chloro-3(2H)-pyridazinone N-oxide SM->Side1 Oxidative Demethylation (Excess Oxidant / Heat) Side2 Side Product 2: 6-Methoxy-3(2H)-pyridazinone N-oxide SM->Side2 Hydrolysis (Trace H2O)

Caption: Desired N-oxidation pathway and major competing side reactions.

References

Sources

Troubleshooting

Technical Support Center: Synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide

Prepared by: Gemini, Senior Application Scientist This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide. It provides in-d...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide. It provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on the practical challenges and chemical principles underlying byproduct formation and yield optimization.

Introduction: Navigating the Synthetic Landscape

The synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide, a valuable heterocyclic intermediate, typically proceeds from the common starting material 3,6-dichloropyridazine.[1][2] However, the sequence of N-oxidation and nucleophilic aromatic substitution (SNAr) of the methoxy group presents two primary synthetic routes, each with its own set of challenges regarding yield, purity, and byproduct formation.

  • Route A: Involves initial mono-methoxylation of 3,6-dichloropyridazine, followed by N-oxidation of the resulting 3-chloro-6-methoxypyridazine.

  • Route B: Begins with the N-oxidation of 3,6-dichloropyridazine to form 3,6-dichloropyridazine 1-oxide, followed by a regioselective mono-methoxylation.

Understanding the influence of the N-oxide group on the pyridazine ring's reactivity is critical for troubleshooting.[3][4] This guide will address issues arising from both pathways to help you optimize your synthetic strategy.

Synthetic_Routes cluster_A Route A cluster_B Route B start 3,6-Dichloropyridazine A1 3-Chloro-6-methoxy- pyridazine start->A1  Methoxylation (NaOMe) B1 3,6-Dichloropyridazine 1-oxide start->B1  N-Oxidation (m-CPBA or H₂O₂/AcOH) target 3-Chloro-6-methoxy- pyridazine 2-oxide A1->target  N-Oxidation (m-CPBA or H₂O₂/AcOH) B1->target  Methoxylation (NaOMe)

Caption: Primary synthetic pathways to 3-Chloro-6-methoxy-pyridazine 2-oxide.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable protocols.

Q1: My N-oxidation reaction results in low yields and significant starting material decomposition. What are the likely causes and how can I fix this?

A1: Low yields and decomposition during N-oxidation are typically traced back to overly harsh reaction conditions, an inappropriate choice of oxidizing agent, or prolonged reaction times. The pyridazine ring, especially when functionalized, can be sensitive to over-oxidation or degradation at elevated temperatures.[5]

Causality and Troubleshooting Steps:

  • Oxidizing Agent Selection:

    • m-Chloroperoxybenzoic acid (m-CPBA): Generally provides clean reactions at or below room temperature. Its primary byproduct, m-chlorobenzoic acid, is easily removed by a basic wash.

    • Hydrogen Peroxide in Acetic Acid: A common and cost-effective method.[5] However, this system can be aggressive at higher temperatures (>80°C), leading to ring-opening or other side reactions. The reaction is also highly exothermic and requires careful temperature control.

  • Temperature Control: This is the most critical parameter.

    • Begin the reaction at a low temperature (0°C), especially during the addition of the oxidant, to manage the initial exotherm.

    • Allow the reaction to slowly warm to room temperature or slightly above (e.g., 40-50°C). Avoid high temperatures unless you have established through small-scale trials that the substrate is stable.

  • Reaction Monitoring:

    • Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to track the consumption of the starting material. Stop the reaction as soon as the starting material is consumed to prevent the formation of degradation byproducts.

  • pH Control During Workup: Pyridine N-oxides are basic and can be sensitive to strongly acidic or basic conditions during workup, which might cause hydrolysis.[4] Neutralize the reaction mixture carefully.

Protocol: Optimized N-Oxidation with m-CPBA
  • Dissolve the pyridazine substrate (1.0 equiv.) in a chlorinated solvent like dichloromethane (DCM) or chloroform.

  • Cool the solution to 0°C in an ice bath.

  • Add m-CPBA (1.1-1.3 equiv., ~77% purity) portion-wise over 15-20 minutes, ensuring the internal temperature does not exceed 5°C.

  • Stir the reaction at 0°C for 1 hour, then allow it to warm to room temperature.

  • Monitor the reaction every 1-2 hours via TLC.

  • Upon completion, quench the reaction by adding a 10% aqueous solution of sodium sulfite (Na₂SO₃) to destroy excess peroxide.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) to remove m-chlorobenzoic acid, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude N-oxide.

Q2: I am attempting the mono-methoxylation of 3,6-dichloropyridazine (Route A) and observe a significant amount of 3,6-dimethoxypyridazine. How can I minimize this di-substituted byproduct?

A2: The formation of 3,6-dimethoxypyridazine is a classic selectivity problem in SNAr reactions on di-substituted rings.[1] The mono-substituted product, 3-chloro-6-methoxypyridazine, is still activated towards a second substitution. Minimizing the di-substituted byproduct requires precise control over stoichiometry, temperature, and reagent addition.[1]

Causality and Optimization Strategies:

ParameterExplanationRecommended Action
Stoichiometry An excess of sodium methoxide (NaOMe) will inevitably drive the reaction toward the thermodynamically stable di-substituted product.Use a slight sub-stoichiometric amount of NaOMe (e.g., 0.95-1.0 equiv.) relative to 3,6-dichloropyridazine.
Temperature The second substitution has a higher activation energy than the first. Lower temperatures will favor mono-substitution by slowing the second reaction rate more significantly.[1]Maintain a low reaction temperature, typically between 0°C and room temperature. Avoid heating the reaction.
Reagent Addition High local concentrations of the nucleophile upon addition can promote di-substitution in that region before the reagent has dispersed.Add the NaOMe solution dropwise over an extended period (e.g., 1-2 hours) using a syringe pump or an addition funnel. This maintains a low, steady concentration of the nucleophile.
Solvent Choice Methanol is a common choice as it is the conjugate acid of the nucleophile.[1] Aprotic polar solvents like DMF can accelerate the reaction but may reduce selectivity.Methanol is the recommended solvent for achieving high selectivity. Ensure it is anhydrous.

digraph "Byproduct_Formation" {
graph [splines=true, overlap=false];
node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

// Nodes start [label="3,6-Dichloropyridazine"]; mono [label="Desired Product:\n3-Chloro-6-methoxy-pyridazine", fillcolor="#E6F4EA"]; di [label="Byproduct:\n3,6-Dimethoxypyridazine", fillcolor="#FCE8E6"];

// Edges start -> mono [label="+ 1 eq. NaOMe\n(Fast, Desired)", color="#34A853", fontcolor="#34A853"]; mono -> di [label="+ 1 eq. NaOMe\n(Slower, Undesired)", color="#EA4335", style=dashed, fontcolor="#EA4335"];

// Invisible nodes for alignment {rank=same; start; mono; di;} }

Caption: Reaction pathway showing desired mono-substitution and undesired di-substitution.

Q3: My final product is contaminated with 6-chloro-pyridazin-3-ol. What is the source of this impurity and how can I prevent its formation?

A3: The presence of 6-chloro-pyridazin-3-ol indicates that hydrolysis of a C-Cl bond has occurred.[1] This is caused by the presence of water in the reaction mixture, which can act as a nucleophile, particularly under the basic conditions created by sodium methoxide.

Prevention Strategies:

  • Anhydrous Conditions: This is non-negotiable. All glassware must be rigorously dried (oven or flame-dried under vacuum).

  • Solvent Quality: Use anhydrous methanol. Commercially available anhydrous solvents are recommended. If using a freshly opened bottle is not possible, consider drying the solvent over molecular sieves.

  • Reagent Handling: Sodium methoxide is highly hygroscopic and will readily absorb moisture from the air.[1] Handle it quickly in a dry environment or under an inert atmosphere (e.g., in a glovebox or under a stream of nitrogen/argon).

  • Workup Procedure: If an aqueous quench is necessary, perform it at low temperature (0°C) and immediately extract the product into an organic solvent to minimize contact time between the product and the aqueous phase.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route, A or B, is generally preferred?

A1: Both routes are viable, but Route A (methoxylation followed by N-oxidation) is often preferred for its more predictable initial step. The selective mono-methoxylation of 3,6-dichloropyridazine is a well-understood process where selectivity can be controlled effectively.[1] In Route B, the N-oxide group significantly activates the ring, which can sometimes lead to lower regioselectivity or a higher propensity for side reactions during the subsequent methoxylation step.

Q2: How does the N-oxide group influence the reactivity of the pyridazine ring for the methoxylation step in Route B?

A2: The N-oxide group is strongly electron-withdrawing by induction but can be electron-donating by resonance. It significantly alters the electronic properties of the heterocyclic ring.[3] For nucleophilic aromatic substitution (SNAr), the N-oxide group activates the positions ortho and para to it (C2/C6 and C4).[4][6] In 3,6-dichloropyridazine 1-oxide, this enhanced electrophilicity at the C6 position makes it highly susceptible to nucleophilic attack by methoxide. This can be advantageous for reaction rate but may require even more stringent temperature control to prevent side reactions.

Q3: What are the best methods for purifying the final product, 3-Chloro-6-methoxy-pyridazine 2-oxide?

A3: A combination of techniques is often most effective.

  • Recrystallization: An excellent method for removing minor impurities if a suitable solvent system can be found. Common systems include ethanol/water, toluene, or ethyl acetate/hexanes.[1]

  • Silica Gel Column Chromatography: This is the most reliable method for separating the desired product from closely related byproducts like the di-methoxy compound or unreacted starting material. A typical eluent system would be a gradient of ethyl acetate in hexanes.[1]

References
  • Reactions of pyridine N-oxides with 3,6-dichloropyridazine. (1970). Journal of the Chemical Society C: Organic. Retrieved January 21, 2026, from [Link]

  • Baran, P. (2012). Pyridine N-Oxides. Baran Group Meeting. Retrieved January 21, 2026, from [Link]

  • Regioselective chlorination of pyridine N-oxides under optimized... (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

  • Process for preparing 3-chloro-6-(2-hydroxyphenyl)-pyridazines. (1984). Google Patents.

Sources

Optimization

Technical Support Center: Improving the Purity of 3-Chloro-6-methoxy-pyridazine 2-oxide

Welcome to the technical support resource for 3-Chloro-6-methoxy-pyridazine 2-oxide. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for 3-Chloro-6-methoxy-pyridazine 2-oxide. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of this important heterocyclic intermediate. High purity is paramount for reproducible results in downstream applications, and this document provides troubleshooting strategies and detailed protocols grounded in established chemical principles.

Section 1: Troubleshooting Guide for Common Impurities

This section addresses specific purity-related issues in a question-and-answer format. Each answer delves into the root cause of the impurity and offers targeted solutions.

Question 1: My NMR analysis shows the presence of the deoxygenated parent compound, 3-Chloro-6-methoxypyridazine. What causes this, and how can I remove it?

Answer:

The presence of 3-Chloro-6-methoxypyridazine is a common issue resulting from the inherent chemical nature of the N-oxide functional group.

  • Causality: The N-O bond in pyridazine N-oxides is relatively weak and can be cleaved under certain conditions, leading to deoxygenation. This process can be initiated by:

    • Thermal Stress: Excessive heat during reaction workup, solvent evaporation, or even prolonged storage at elevated temperatures can promote the loss of the oxygen atom.

    • Photochemical Decomposition: Pyridazine N-oxides are known to be photoactivatable and can undergo photodeoxygenation upon exposure to UV light.[1][2] Reactions or purification steps carried out in direct sunlight or under strong artificial light can lead to the formation of this impurity.

    • Reductive Reagents: Trace amounts of reducing agents or certain metals can catalyze the deoxygenation process.

  • Troubleshooting & Purification Strategy:

    • Re-evaluate Upstream Conditions: Ensure that all reaction and workup steps are performed at the lowest practical temperatures. When evaporating solvents, use a rotary evaporator with a water bath temperature below 40-50°C. Protect the reaction from direct light by covering the flask with aluminum foil.

    • Chromatographic Separation: The polarity difference between the N-oxide and its deoxygenated parent is significant, making column chromatography the most effective separation method. The N-oxide is substantially more polar. A detailed protocol is provided in Section 2.2.

Question 2: I am struggling to remove an impurity identified as 3,6-dimethoxypyridazine 2-oxide. How is this formed and what is the best purification strategy?

Answer:

This impurity typically arises from the synthetic route, specifically if 3,6-dichloropyridazine 2-oxide is used as a precursor.

  • Causality: The formation of the di-substituted byproduct occurs when the nucleophile (sodium methoxide) reacts twice with the starting material. While the first substitution to form the desired mono-chloro product is generally faster, over-reaction can occur due to:

    • Incorrect Stoichiometry: Using more than one molar equivalent of sodium methoxide will inevitably drive the reaction towards di-substitution.[3]

    • Poor Temperature Control: Higher reaction temperatures can provide the necessary activation energy for the less favorable second substitution to occur at a significant rate.[3]

    • Inefficient Mixing: Poor stirring can create localized areas of high nucleophile concentration, promoting the formation of the di-substituted product.[3]

  • Troubleshooting & Purification Strategy:

    • Synthetic Optimization: For future syntheses, carefully control the stoichiometry to ≤1.0 equivalent of sodium methoxide. Add the methoxide solution slowly (dropwise) to the reaction mixture at a low temperature (e.g., 0-10°C) to maintain control over the mono-substitution.[3]

    • Recrystallization: The polarity and crystal packing properties of the mono-chloro and di-methoxy compounds are often different enough to allow for purification by recrystallization. A systematic approach to solvent screening is recommended. See the detailed protocol in Section 2.1.

    • Chromatography: If recrystallization is ineffective, flash column chromatography can be employed. The desired mono-chloro product will typically elute before the more polar di-methoxy N-oxide, although a careful selection of eluents is necessary to achieve baseline separation.

Question 3: My product is contaminated with a hydroxyl-containing impurity, likely 3-Chloro-6-hydroxy-pyridazine 2-oxide. What is the source and how do I eliminate it?

Answer:

The presence of a hydroxyl impurity points towards hydrolysis of the methoxy group or an incomplete reaction from a hydroxylated precursor.

  • Causality:

    • Hydrolysis: The methoxy group can be susceptible to hydrolysis back to a hydroxyl group, especially in the presence of water under acidic or basic conditions during the reaction workup.

    • Incomplete Methylation: If the synthesis involves methylation of a hydroxyl-pyridazine precursor, this impurity would be the unreacted starting material.

  • Troubleshooting & Purification Strategy:

    • Anhydrous Techniques: Ensure all solvents and reagents used in the synthesis are rigorously dried. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude atmospheric moisture.

    • Aqueous Wash (Careful pH control): A dilute basic wash (e.g., with a cold, 1% sodium bicarbonate solution) can often remove the more acidic hydroxyl impurity by converting it to its salt, which is more soluble in the aqueous phase. However, perform this step quickly and at low temperatures to avoid hydrolysis of the desired product. Immediately follow with a brine wash and dry the organic layer thoroughly.

    • Chromatography: The hydroxyl-containing impurity is significantly more polar than the desired methoxy product. It will have a much lower Rf value on TLC and will be strongly retained on a silica gel column, making chromatographic separation straightforward.

Impurity Troubleshooting Flowchart

The following diagram outlines a decision-making process for addressing purity issues with your final product.

G start Impure Product Analysis (TLC, NMR, LC-MS) impurity_type Identify Dominant Impurity start->impurity_type deoxygenated Deoxygenated Impurity (3-Chloro-6-methoxypyridazine) impurity_type->deoxygenated  Less Polar Spot on TLC   disubstituted Di-substituted Impurity (3,6-dimethoxypyridazine 2-oxide) impurity_type->disubstituted  Polarity similar to product   hydrolyzed Hydrolyzed Impurity (3-Chloro-6-hydroxy...) impurity_type->hydrolyzed  Very Polar Spot on TLC (Baseline)   solution_chromatography Employ Flash Column Chromatography (High Polarity Gradient) deoxygenated->solution_chromatography solution_recrystallize Attempt Recrystallization (Solvent Screening) disubstituted->solution_recrystallize solution_wash Perform Mild Aqueous Wash (e.g., dilute NaHCO3) hydrolyzed->solution_wash end_product Pure 3-Chloro-6-methoxy- pyridazine 2-oxide solution_chromatography->end_product solution_recrystallize->solution_chromatography If Fails solution_recrystallize->end_product If Successful solution_wash->solution_chromatography If Fails or Impurity Persists solution_wash->end_product If Successful

Caption: Decision tree for selecting a purification strategy.

Section 2: Detailed Purification Protocols

2.1 Protocol for Recrystallization

Recrystallization is a powerful technique for removing small amounts of impurities with different solubility profiles.

Objective: To purify crude 3-Chloro-6-methoxy-pyridazine 2-oxide by selectively crystallizing it from a suitable solvent system.

Methodology:

  • Solvent Screening (Small Scale):

    • Place ~20-30 mg of your crude material into several small test tubes.

    • Add a single solvent (e.g., isopropanol, ethanol, ethyl acetate, toluene, or a mixture like ethyl acetate/hexanes) dropwise to each tube at room temperature until the solid just dissolves.

    • Heat the solutions gently. A good solvent will dissolve the compound when hot but show poor solubility when cold.

    • Allow the tubes to cool slowly to room temperature, then place them in an ice bath for 20-30 minutes.

    • Observe which solvent system yields a good recovery of crystalline material. A patent for a similar compound suggests a mixture of dimethylformamide and isopropanol can be effective.[4]

  • Bulk Recrystallization (Scale-Up):

    • Place the crude solid in an appropriately sized Erlenmeyer flask.

    • Add the chosen solvent (or solvent system) in small portions while heating the mixture with stirring (e.g., on a hotplate stirrer). Continue adding solvent until the solid just dissolves.

    • If the solution is colored, you may add a small amount of activated charcoal and heat for another 5-10 minutes to adsorb colored impurities.

    • Hot filter the solution through a fluted filter paper to remove the charcoal and any insoluble impurities.

    • Cover the flask and allow the filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

    • Once crystals have formed, place the flask in an ice bath to maximize precipitation.

    • Collect the crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and dry them under vacuum.

ParameterRecommended Solvent(s)
Single Solvents Isopropanol, Ethanol, Ethyl Acetate
Solvent Mixtures Ethyl Acetate/Hexanes, Dichloromethane/Hexanes, DMF/Isopropanol[4]

Table 1: Suggested starting solvents for recrystallization screening.

2.2 Protocol for Flash Column Chromatography

This method is ideal for separating compounds with different polarities, such as the N-oxide from its deoxygenated precursor.

Objective: To purify the polar N-oxide from less-polar or more-polar impurities using silica gel chromatography.

Methodology:

  • TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). The goal is to find a system where the desired product has an Rf value of ~0.25-0.35. A good starting point is a mixture of ethyl acetate and hexanes or dichloromethane and methanol.

  • Column Packing:

    • Prepare a slurry of silica gel in the least polar solvent of your chosen mobile phase (e.g., hexanes).

    • Pour the slurry into your column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

  • Sample Loading:

    • Dissolve your crude product in a minimal amount of the column solvent or a stronger solvent like dichloromethane.

    • Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude material onto a small amount of silica gel by dissolving it, adding silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the packed column.

  • Elution:

    • Begin eluting with the mobile phase, starting with a low polarity (e.g., 100% hexanes or a low percentage of ethyl acetate).

    • Gradually increase the polarity of the mobile phase (gradient elution) to move your compounds down the column.

    • Collect fractions and monitor them by TLC to identify which ones contain your pure product.

  • Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator.

Important Considerations for N-Oxides:

  • Avoid Basic Modifiers: Do not use mobile phases containing ammonia (e.g., DCM/MeOH/NH4OH), as this can dissolve the silica gel.[5]

  • Tailing: N-oxides can sometimes "tail" on silica gel. Adding a small amount of a neutral or weakly acidic modifier like acetic acid (e.g., 0.1-1%) to the mobile phase can sometimes improve peak shape, but this should be tested carefully as it may not be suitable for all downstream applications.

G cluster_prep Preparation cluster_run Execution cluster_post Isolation tlc 1. TLC Analysis (Find solvent for Rf ≈ 0.3) slurry 2. Pack Column (Silica gel slurry) tlc->slurry load 3. Load Sample (Wet or dry loading) slurry->load elute 4. Elute with Gradient (Increase polarity slowly) load->elute collect 5. Collect Fractions elute->collect monitor 6. Monitor Fractions by TLC collect->monitor combine 7. Combine Pure Fractions monitor->combine evaporate 8. Evaporate Solvent combine->evaporate pure_product Pure Product evaporate->pure_product

Caption: Standard workflow for flash column chromatography.

Section 3: Frequently Asked Questions (FAQs)

  • Q1: How can I definitively assess the purity of my final product?

    • A1: A combination of analytical techniques is recommended. ¹H NMR spectroscopy will identify the main compound and reveal the presence of proton-bearing impurities. LC-MS (Liquid Chromatography-Mass Spectrometry) is excellent for detecting trace-level impurities and confirming the molecular weight of the product.[6] HPLC (High-Performance Liquid Chromatography) with a UV detector can provide a quantitative purity value (e.g., >98% by area). Finally, a sharp melting point range is a good indicator of high purity for crystalline solids.

  • Q2: What are the recommended storage conditions for 3-Chloro-6-methoxy-pyridazine 2-oxide?

    • A2: To ensure long-term stability, the compound should be stored in a tightly sealed container in a cool, dry, and dark place. Given the photosensitivity of pyridazine N-oxides,[1][2] using an amber vial or storing the container in a light-proof secondary container is highly recommended. For extended storage, flushing the container with an inert gas like argon or nitrogen is good practice.

  • Q3: What are the primary safety hazards associated with this compound?

References

  • BenchChem. (n.d.). Technical Support Center: Synthesis of 3-Chloro-6-methoxypyridazine Derivatives.
  • Alabugin, I. V., et al. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. PMC. Retrieved from [Link]

  • PrepChem. (n.d.). Synthesis of 3-chloro-6-(2-hydroxy-4-methoxyphenyl)pyridazine. Retrieved from [Link]

  • Google Patents. (n.d.). EP0047164B1 - Process for preparing 3-chloro-6-(2-hydroxyphenyl)-pyridazines.
  • Silver, J. (2017). How can I purify N-oxides on column chromatography? ResearchGate. Retrieved from [Link]

  • Douglas, C. J., et al. (n.d.). Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. Retrieved from [Link]

  • NIST. (n.d.). Pyridazine, 3-chloro-6-methoxy-. NIST WebBook. Retrieved from [Link]

  • Alabugin, I. V., et al. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. ACS Publications. Retrieved from [Link]

  • Organic Letters. (2024). Synergistic Fluoroalkyl and Electron-Rich Vinyl Units for Ionizing Radiation-Induced Cross-Linking. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of Substituted Pyridazine N-Oxides

Welcome to the technical support center for the synthesis of substituted pyridazine N-oxides. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of substituted pyridazine N-oxides. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this important heterocyclic transformation. Here, we address common challenges, provide field-tested solutions, and answer frequently asked questions to streamline your experimental workflow and enhance your synthetic success.

Troubleshooting Guide: Common Experimental Issues

This section directly addresses specific problems encountered during the synthesis of substituted pyridazine N-oxides, offering probable causes and actionable solutions based on established chemical principles.

Diagram: General Troubleshooting Workflow

troubleshooting_workflow start Problem Encountered: Low Yield or Reaction Failure check_reagents 1. Verify Reagent Quality & Stoichiometry start->check_reagents check_conditions 2. Assess Reaction Conditions start->check_conditions check_workup 3. Evaluate Workup & Purification start->check_workup cause_oxidant Cause: Oxidant Inactivity/ Decomposition check_reagents->cause_oxidant cause_substrate Cause: Substrate Reactivity check_reagents->cause_substrate cause_temp Cause: Suboptimal Temperature check_conditions->cause_temp cause_solvent Cause: Incorrect Solvent check_conditions->cause_solvent cause_deoxygenation Cause: Product Deoxygenation check_conditions->cause_deoxygenation cause_purification Cause: Product Loss During Purification check_workup->cause_purification solution_oxidant Solution: Use fresh oxidant, check titre, increase equivalents. cause_oxidant->solution_oxidant solution_substrate Solution: Modify conditions based on EWG/EDG. Consider stronger oxidant. cause_substrate->solution_substrate solution_temp Solution: Screen temperatures. Avoid excessive heat. cause_temp->solution_temp solution_solvent Solution: Test solvent polarity and solubility. cause_solvent->solution_solvent solution_deoxygenation Solution: Use milder conditions, avoid excess oxidant, use PPh3 scavenger. cause_deoxygenation->solution_deoxygenation solution_purification Solution: Use alternative chromatography (e.g., alumina), avoid acidic conditions. cause_purification->solution_purification

Caption: A workflow for diagnosing low-yield pyridazine N-oxide syntheses.

Q1: My N-oxidation reaction is resulting in very low yields or is failing completely. What are the primary causes?

A1: Low or no product yield is the most common issue and typically stems from one of three areas: reagent viability, substrate reactivity, or reaction conditions.

  • Probable Cause 1: Oxidizing Agent Degradation. Peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA), are the most common reagents for this transformation.[1] They are susceptible to degradation upon storage. Similarly, solutions of hydrogen peroxide can lose their potency over time.

    • Solution: Always use a freshly opened bottle of the oxidizing agent or one that has been stored properly under inert gas and refrigerated. If using a commercial solution like H₂O₂ or peracetic acid, verify its concentration via titration before use.[2] It may be necessary to increase the equivalents of the oxidant (from a typical 1.1-1.5 eq. up to 3 eq.) for less reactive substrates.

  • Probable Cause 2: Substrate Deactivation. The electronic nature of the substituents on the pyridazine ring significantly impacts the nucleophilicity of the ring nitrogen. Electron-withdrawing groups (EWGs) like -NO₂, -CN, or halogens decrease the electron density on the nitrogen, making it less susceptible to electrophilic attack by the oxidant.

    • Solution: For pyridazines bearing strong EWGs, more forcing conditions may be required. This can include using a stronger oxidizing agent (e.g., trifluoroperacetic acid, generated in situ) or increasing the reaction temperature. However, be cautious, as higher temperatures can promote side reactions.[3]

  • Probable Cause 3: Inappropriate Reaction Temperature. The N-oxidation reaction can be exothermic.[2] Running the reaction at too high a temperature can lead to decomposition of the oxidant, the starting material, or the desired N-oxide product. Conversely, a temperature that is too low will result in a sluggish or stalled reaction.

    • Solution: Start the reaction at 0 °C, especially during the addition of the oxidant, to control the initial exotherm. Allow the reaction to slowly warm to room temperature and monitor by TLC or LC-MS. For deactivated substrates, gentle heating (e.g., 40-60 °C) may be necessary after the initial addition is complete.

Q2: I'm observing a significant amount of the starting pyridazine in my final product mixture. What is causing this deoxygenation?

A2: The reappearance of the parent pyridazine indicates that the N-O bond, once formed, is being cleaved. This is a known competitive pathway, especially in photochemical reactions, but it can also occur under thermal conditions.[4][5]

  • Probable Cause 1: Reaction with Reducing Agents. Certain reagents or intermediates can reduce the N-oxide back to the parent pyridazine. For example, if using a phosphine-based reagent in a subsequent step without complete purification, it can readily deoxygenate the N-oxide.[6]

    • Solution: Ensure all reagents are compatible. If deoxygenation is a persistent issue, consider adding the crude reaction mixture to a solution of a reducing agent like triphenylphosphine (PPh₃) only after confirming complete consumption of the starting material, to quench excess oxidant without reducing the product prematurely.

  • Probable Cause 2: Thermal or Photochemical Instability. Pyridazine N-oxides can be sensitive to heat and light.[5] The N-O bond can cleave upon prolonged heating or exposure to UV light, which is a significant issue in photochemical applications where deoxygenation is a major side reaction.[4]

    • Solution: Conduct the reaction at the lowest effective temperature and protect it from light by wrapping the flask in aluminum foil. During workup and purification, avoid excessive heat when removing solvent under reduced pressure.

Q3: My reaction is messy, with multiple unidentified side products. How can I improve the selectivity?

A3: The formation of side products often arises from the high reactivity of the N-oxide intermediate or from competing reaction pathways.

  • Probable Cause: Ring-Opening and Rearrangement. Especially under photochemical conditions, pyridazine N-oxides are known to undergo ring-opening to form transient (Z)-diazoalkene intermediates, which can then cyclize to form pyrazoles or react further to yield furans.[7] While less common under standard thermal oxidation, aggressive conditions can promote such pathways.

    • Solution: Employ milder conditions. Use a less reactive peroxy acid (e.g., peracetic acid instead of trifluoroperacetic acid) and maintain a lower reaction temperature. The incorporation of an electron-donating group, such as an amine, at the C6 position has been shown to be critical for suppressing photodeoxygenation and other side reactions.[7]

Diagram: Key Reaction Pathways in Pyridazine N-Oxide Synthesis

reaction_pathways Start Substituted Pyridazine Oxidant + [O] (e.g., m-CPBA) Start->Oxidant Product Desired Product: Substituted Pyridazine N-Oxide Oxidant->Product Desired Pathway (Mild, Controlled Temp.) Side1 Side Reaction: Deoxygenation Product->Side1 Excess Heat/ Reducing Agents Side2 Side Reaction: Ring Opening/ Rearrangement Product->Side2 UV Light/ Harsh Conditions Parent Parent Pyridazine Side1->Parent Others Pyrazoles, Furans, Other Heterocycles Side2->Others

Caption: Competing pathways in the synthesis and reaction of pyridazine N-oxides.

Frequently Asked Questions (FAQs)

Q4: Which oxidizing agents are most effective for pyridazine N-oxidation, and how do I choose one?

A4: The choice of oxidant is critical and depends on the reactivity of your pyridazine substrate.

  • meta-Chloroperoxybenzoic Acid (m-CPBA): This is a widely used, reliable, and commercially available reagent. It is effective for many pyridazines, including those with moderately deactivating or activating substituents.[3]

  • Hydrogen Peroxide in Acetic Acid (H₂O₂/AcOH): This is a classic, cost-effective method. It generates peracetic acid in situ. While effective, it often requires heating and longer reaction times, which can be detrimental for sensitive substrates.[2][6]

  • Methyltrioxorhenium (MTO) with H₂O₂: This catalytic system is highly efficient, especially for 3- and 4-substituted pyridines, regardless of their electronic nature.[3] It allows for the use of catalytic amounts of the rhenium species, making it a powerful option.

  • Oxone® (Potassium Peroxymonosulfate): This is a stable, water-soluble, and safe alternative to organic peroxy acids. It is often used in buffered systems.

The table below provides a comparative summary to guide your selection.

Oxidizing AgentTypical ConditionsProsCons
m-CPBA CH₂Cl₂ or CHCl₃, 0 °C to RTHigh reactivity, good for many substratesCan be explosive, degrades on storage
H₂O₂ / Acetic Acid Acetic acid, 70-90 °CInexpensive, readily availableRequires heat, long reaction times, acidic
H₂O₂ / MTO (cat.) CH₂Cl₂, RTHighly efficient, catalytic, mild conditionsMTO is a specialty reagent
Oxone® H₂O/MeOH, buffered pHSafe, stable, easy to handleMay require biphasic conditions for organic substrates

Q5: How do I purify my substituted pyridazine N-oxide? They seem to be very polar.

A5: The high polarity of the N-O bond makes these compounds challenging to purify.[8] They often have poor solubility in nonpolar organic solvents and can stick irreversibly to silica gel.

  • Column Chromatography:

    • Stationary Phase: If standard silica gel causes streaking or product loss, switch to a more inert support like neutral alumina. Alternatively, consider using reverse-phase (C18) chromatography for highly polar compounds.

    • Mobile Phase: A gradient elution is often necessary. Start with a less polar solvent system (e.g., hexanes/ethyl acetate) and gradually increase the polarity by adding methanol to the ethyl acetate. Adding a small amount of a basic modifier like triethylamine (~0.1-1%) to the eluent can prevent streaking on silica gel by neutralizing acidic sites.

  • Recrystallization: This is the preferred method for solid products if a suitable solvent system can be found.[8] Common solvents include ethyl acetate, isopropanol, acetonitrile, or mixtures like dichloromethane/hexanes.

  • Distillation: For liquid or low-melting solid N-oxides, distillation under high vacuum can be effective. However, care must be taken as these compounds can be thermally labile.[2]

Q6: How can I be certain that I have formed the N-oxide and not another isomer?

A6: Spectroscopic characterization is essential.

  • NMR Spectroscopy:

    • ¹H NMR: The formation of the N-oxide deshields the protons on the pyridazine ring, particularly those alpha to the nitrogen atoms. You should observe a downfield shift of these proton signals compared to the starting pyridazine.

    • ¹³C NMR: Similar to the proton signals, the carbon atoms adjacent to the N-oxide will also shift downfield.

  • Mass Spectrometry (MS): The most definitive initial evidence is an increase of 16 atomic mass units (for the oxygen atom) in the molecular ion peak ([M+H]⁺ or M⁺) compared to the starting material.

  • IR Spectroscopy: The N-O stretching vibration typically appears in the region of 1200-1350 cm⁻¹.[3]

  • X-Ray Crystallography: For crystalline products, single-crystal X-ray diffraction provides unambiguous structural confirmation.[9]

Experimental Protocols

Protocol 1: General Synthesis of a Substituted Pyridazine N-Oxide using m-CPBA

This protocol is a general guideline and must be adapted based on the specific reactivity and solubility of the substrate.

  • Preparation: To a round-bottom flask equipped with a magnetic stir bar, add the substituted pyridazine (1.0 eq.). Dissolve the substrate in a suitable solvent (e.g., dichloromethane or chloroform, ~0.1-0.5 M).

  • Cooling: Cool the solution to 0 °C in an ice-water bath.

  • Reagent Addition: Add solid m-CPBA (commercial grade, ~77%, 1.2 eq.) portion-wise over 15-30 minutes, ensuring the internal temperature does not rise significantly.

  • Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-24 hours).

  • Quenching: Upon completion, cool the mixture back to 0 °C and quench the excess m-CPBA by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃). Stir vigorously until gas evolution ceases.

  • Workup: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer two more times with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography (neutral alumina or silica gel with 0.5% Et₃N) or recrystallization as described in FAQ Q5.

Protocol 2: Purification by Silica Gel Column Chromatography
  • Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of dichloromethane, adding silica, and evaporating the solvent.

  • Column Packing: Pack a glass column with silica gel using a slurry of the initial, low-polarity eluent (e.g., 100% hexanes or 95:5 hexanes/ethyl acetate).

  • Loading: Carefully add the dried, adsorbed sample to the top of the packed column.

  • Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity of the eluent (e.g., from 10% to 100% ethyl acetate in hexanes, followed by 0% to 10% methanol in ethyl acetate). Add 0.5% triethylamine to all mobile phases to improve peak shape and recovery.

  • Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified pyridazine N-oxide.

References

  • Portillo, M. (2017). Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. University of California, Irvine. [Link]

  • Basistyi, V. S., & Frederich, J. H. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. ACS Central Science. [Link]

  • Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC. [Link]

  • Shestakov, A. S., et al. (2024). The Effect of the N-Oxide Oxygen Atom on the Crystalline and Photophysical Properties of[4][5][7]Oxadiazolo[3,4-d]pyridazines. Molecules. [Link]

  • Maxwell, M. A., & Frederich, J. H. (2019). Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. PMC. [Link]

  • Basistyi, V. S., & Frederich, J. H. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters. [Link]

  • Johansson, C. C. C., & Olofsson, B. (2010). Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Organic Letters. [Link]

  • Baran, P. S. (2012). Pyridine N-Oxides. Baran Lab, Scripps Research. [Link]

  • Mosher, H. S., et al. (1963). Pyridine-N-oxide. Organic Syntheses. [Link]

  • Biswas, T. (2020). Pyridine N-oxide: Basic concept and preparation with complete mechanistic description. YouTube. [Link]

  • Organic Chemistry Portal. Pyridine N-oxide derivatives. Organic Chemistry Portal. [Link]

  • Wikipedia. Pyridine-N-oxide. Wikipedia. [Link]

  • Youssif, S. (2001). Recent Trends in the Chemistry of Pyridine N-Oxides. ResearchGate. [Link]

  • Zacharie, B., Moreau, N., & Dockendorff, C. (2001). A Mild Procedure for the Reduction of Pyridine N-Oxides to Piperidines Using Ammonium Formate. Organic Chemistry Portal. [Link]

  • Maxwell, M. A., & Frederich, J. H. (2019). Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. Organic Letters. [Link]

  • Huo, Z., et al. (2013). Synthesis of 2-substituted pyridines from pyridine N-oxides. Semantic Scholar. [Link]

  • Huo, Z., et al. (2013). Synthesis of 2-substituted pyridines from pyridine N-oxides. ResearchGate. [Link]

  • Van der Plas, H. C., et al. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. MDPI. [Link]

Sources

Optimization

Stability of 3-Chloro-6-methoxy-pyridazine 2-oxide in acidic or basic conditions

Technical Support Center: 3-Chloro-6-methoxy-pyridazine 2-oxide Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 3-Chloro-6-methoxy-pyridazine 2-oxide. Thi...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 3-Chloro-6-methoxy-pyridazine 2-oxide

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 3-Chloro-6-methoxy-pyridazine 2-oxide. This guide is designed to provide in-depth insights and practical advice on the stability of this heterocyclic N-oxide in various chemical environments. As Senior Application Scientists, we understand that anticipating the reactivity and potential degradation of your intermediates is crucial for successful synthesis, purification, and formulation. This document addresses frequently asked questions and provides troubleshooting protocols to navigate challenges you may encounter during your research.

Frequently Asked Questions (FAQs) on Stability

Q1: What are the primary factors influencing the stability of 3-Chloro-6-methoxy-pyridazine 2-oxide?

A1: The stability of 3-Chloro-6-methoxy-pyridazine 2-oxide is primarily dictated by its inherent chemical structure and the external conditions it is exposed to. The key structural features are the pyridazine N-oxide moiety and the two substituents: an electron-withdrawing chloro group and an electron-donating methoxy group. The N-O bond in heterocyclic N-oxides possesses a unique electronic character, acting as both an electron donor and a potential leaving group.[1]

The primary external factors that can lead to degradation are:

  • pH: The compound will exhibit significantly different stability profiles in acidic versus basic media.

  • Temperature: Elevated temperatures will accelerate the rate of degradation.

  • Presence of Nucleophiles: Strong nucleophiles can displace the chloro or methoxy groups.

  • Exposure to Light: Similar to other pyridazine derivatives, photodegradation can be a concern.[2][3]

Troubleshooting Guide: Stability Under Acidic Conditions

Q2: I subjected my compound to an acidic workup (e.g., aqueous HCl) and observed a new, more polar spot on my TLC plate. What is likely happening?

A2: Under acidic conditions, the primary degradation pathway for 3-Chloro-6-methoxy-pyridazine 2-oxide is expected to be acid-catalyzed hydrolysis. The initial and most critical step is the protonation of the N-oxide oxygen atom.[4][5] This protonation significantly increases the electron-deficient nature of the pyridazine ring, making it highly susceptible to nucleophilic attack, even by a weak nucleophile like water.

Mechanistic Insight:

  • Protonation: The N-oxide oxygen is basic (pKa of pyridine N-oxide is ~0.79[5]) and will be protonated by strong acids.

  • Activation: The resulting N-hydroxy pyridazinium cation is a highly activated intermediate.

  • Nucleophilic Attack: A water molecule will attack one of the electrophilic carbon centers, most likely the carbon atom bonded to the chlorine (C3). The chlorine atom is an excellent leaving group, and its departure is facilitated by the ring's activated state.

  • Hydrolysis Product: The final product is the corresponding pyridazinone, 3-Hydroxy-6-methoxy-pyridazine 2-oxide . This new compound has a hydroxyl group, making it significantly more polar than the starting material, which explains the new, lower Rf spot on your TLC plate.

cluster_acid Proposed Degradation in Acidic Conditions start 3-Chloro-6-methoxy- pyridazine 2-oxide protonated Protonated N-Oxide (Activated Intermediate) start->protonated H⁺ attack Nucleophilic Attack by H₂O protonated->attack H₂O product 3-Hydroxy-6-methoxy- pyridazine 2-oxide (Degradation Product) attack->product -HCl

Caption: Proposed pathway for acid-catalyzed hydrolysis.

Troubleshooting Guide: Stability Under Basic Conditions

Q3: After treating my reaction mixture with a base (e.g., NaOH, K₂CO₃), I see multiple new products in my LC-MS analysis. What are the potential degradation pathways?

A3: In a basic environment, the degradation of 3-Chloro-6-methoxy-pyridazine 2-oxide is driven by direct nucleophilic aromatic substitution (SNAr). The hydroxide ion (OH⁻) is a potent nucleophile that can attack the electron-deficient pyridazine ring. There are two primary sites for this attack, leading to different hydrolysis products.

Pathway A: Displacement of the Chloride

  • Causality: The carbon atom at the 3-position is bonded to a highly electronegative chlorine atom, making it electrophilic. This is the most probable site of attack. The presence of the N-oxide further activates the ring for nucleophilic substitution.

  • Product A: The attack of OH⁻ at C3 results in the displacement of the chloride ion (Cl⁻), forming 3-Hydroxy-6-methoxy-pyridazine 2-oxide . This is the same product as in the acidic pathway but formed via a different mechanism. This pathway is highly likely, as hydrolysis of the related non-oxidized 3-chloro-6-methoxypyridazine is known to occur under basic conditions, yielding 6-chloro-pyridazin-3-ol.[6]

Pathway B: Displacement of the Methoxy Group

  • Causality: While methoxide (CH₃O⁻) is a poorer leaving group than chloride, displacement of the methoxy group at the 6-position is also possible, especially under forcing conditions (e.g., higher temperatures).

  • Product B: The attack of OH⁻ at C6 leads to the formation of 3-Chloro-6-hydroxy-pyridazine 2-oxide .

The presence of multiple products suggests that both pathways may be occurring simultaneously, albeit likely at different rates.

cluster_base Proposed Degradation in Basic Conditions cluster_path_a Pathway A (Major) cluster_path_b Pathway B (Minor) start 3-Chloro-6-methoxy- pyridazine 2-oxide productA 3-Hydroxy-6-methoxy- pyridazine 2-oxide start->productA OH⁻ (-Cl⁻) productB 3-Chloro-6-hydroxy- pyridazine 2-oxide start->productB OH⁻ (-MeO⁻)

Caption: Competing SNAr pathways in basic media.

Experimental Protocol: Forced Degradation Study

To quantitatively assess the stability of 3-Chloro-6-methoxy-pyridazine 2-oxide and identify its degradation products, a forced degradation (stress testing) study is recommended. This protocol provides a self-validating system to understand the compound's lability.

Objective: To determine the degradation profile of the target compound under hydrolytic (acidic, basic, neutral) stress conditions.
Materials:
  • 3-Chloro-6-methoxy-pyridazine 2-oxide

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade

  • Hydrochloric acid (HCl), 1.0 M solution

  • Sodium hydroxide (NaOH), 1.0 M solution

  • Phosphate buffer, pH 7.0

  • HPLC system with UV or DAD detector

  • LC-MS system (for peak identification)

Methodology:
  • Stock Solution Preparation:

    • Accurately weigh and dissolve 3-Chloro-6-methoxy-pyridazine 2-oxide in ACN to prepare a 1.0 mg/mL stock solution.

  • Stress Sample Preparation:

    • For each condition, add 1.0 mL of the stock solution to a 10 mL volumetric flask.

    • Acidic: Add 1.0 mL of 1.0 M HCl, dilute to volume with a 50:50 ACN:Water mixture.

    • Basic: Add 1.0 mL of 1.0 M NaOH, dilute to volume with a 50:50 ACN:Water mixture.

    • Neutral: Add 1.0 mL of pH 7.0 buffer, dilute to volume with a 50:50 ACN:Water mixture.

    • Control: Dilute 1.0 mL of stock solution to volume with 50:50 ACN:Water.

    • The final concentration in each flask will be approximately 100 µg/mL.

  • Incubation:

    • Store one set of samples at room temperature (~25°C) and another set in an oven at a moderately elevated temperature (e.g., 60°C).

    • Protect all samples from light to prevent photodegradation.

  • Time-Point Analysis:

    • Withdraw aliquots from each flask at specified time points (e.g., 0, 2, 4, 8, 24 hours).

    • For acidic and basic samples, neutralize the aliquot with an equimolar amount of base or acid, respectively, before analysis to prevent further degradation on the HPLC system.

    • Analyze immediately by HPLC.

  • HPLC Analysis:

    • Column: C18, 4.6 x 150 mm, 5 µm (or equivalent)

    • Mobile Phase: A: 0.1% Formic Acid in Water, B: 0.1% Formic Acid in ACN

    • Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to initial conditions.

    • Flow Rate: 1.0 mL/min

    • Detection: UV at 254 nm (or wavelength of maximum absorbance)

    • Injection Volume: 10 µL

  • Data Interpretation:

    • Calculate the percentage of the parent compound remaining at each time point.

    • Determine the percentage area of each new peak (degradant).

    • Use LC-MS with the same chromatographic method to obtain the mass-to-charge ratio (m/z) of the degradant peaks to confirm their identity.

Caption: Workflow for the forced degradation study.

Data Summary

Record your results in a table similar to the one below to track the stability profile of your compound under different conditions.

ConditionTemperature (°C)Time (h)% Parent Compound Remaining% Area of Major Degradant 1 (m/z)% Area of Major Degradant 2 (m/z)
0.1 M HCl25010000
8
24
0.1 M HCl608
0.1 M NaOH258
0.1 M NaOH608
pH 7 Buffer6024

References

  • Organic Chemistry Explained. (2020, March 1). Properties of pyridine N-oxide: reactions to prepared different substituted pyridine derivatives. YouTube. [Link]

  • Organic Chemistry Portal. (n.d.). Pyridine N-oxide derivatives. [Link]

  • Douglass, F. B. (2014). Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. PhD Dissertation, University of California, Irvine. [Link]

  • Weickgenannt, A. (2012, June 9). Pyridine N-Oxides. Baran Group Meeting, Scripps Research. [Link]

  • Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(i), 242-268. [Link]

  • Skoutelis, C., Antonopoulou, M., & Konstantinou, I. (2017). Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products. Journal of Hazardous Materials, 321, 753-763. [Link]

Sources

Troubleshooting

Removal of unreacted starting material from 3-Chloro-6-methoxy-pyridazine 2-oxide

Technical Support Center: Purification of 3-Chloro-6-methoxy-pyridazine 2-oxide Welcome to the technical support guide for the purification of 3-Chloro-6-methoxy-pyridazine 2-oxide. This document provides in-depth troubl...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 3-Chloro-6-methoxy-pyridazine 2-oxide

Welcome to the technical support guide for the purification of 3-Chloro-6-methoxy-pyridazine 2-oxide. This document provides in-depth troubleshooting advice and detailed protocols to assist researchers, scientists, and drug development professionals in obtaining high-purity material by effectively removing unreacted starting material.

Frequently Asked Questions (FAQs)

Q1: What is the direct starting material when synthesizing 3-Chloro-6-methoxy-pyridazine 2-oxide?

The synthesis of 3-Chloro-6-methoxy-pyridazine 2-oxide is typically achieved through the N-oxidation of 3-Chloro-6-methoxypyridazine. Therefore, the primary unreacted starting material you will need to remove from your crude product is 3-Chloro-6-methoxypyridazine (CAS 1722-10-7).[1][2][3]

Q2: Why is my unreacted starting material difficult to remove? What are the key differences between it and the N-oxide product?

The primary challenge in separation arises from the structural similarity of the two compounds. However, the introduction of the N-oxide functional group creates a significant difference in polarity, which is the cornerstone of successful purification. The N-oxide product is substantially more polar than its precursor.[4][5] This difference is the key to separating them.

Table 1: Comparative Physicochemical Properties

Property3-Chloro-6-methoxypyridazine (Starting Material)3-Chloro-6-methoxy-pyridazine 2-oxide (Product)Implication for Separation
Molecular Weight 144.56 g/mol [3]160.56 g/mol [6]The mass difference is minimal and not a primary basis for separation.
Polarity Moderately PolarHighly Polar due to the N-oxide moiety[4][5]This is the most critical difference and the basis for chromatographic and extractive separations.
Melting Point 89 - 93 °C[3]Typically higher than the starting material.Differences in crystal lattice energy and solubility profiles can be exploited during recrystallization.
Solubility Generally soluble in less polar organic solvents like chloroform.[7][8]Expected to have higher solubility in polar solvents (e.g., methanol, water) and lower solubility in non-polar solvents.Solvent selection for recrystallization and extraction is based on these differing solubilities.

Q3: What are the recommended methods for removing unreacted 3-Chloro-6-methoxypyridazine?

The most effective methods leverage the polarity difference between the starting material and the N-oxide product. The primary techniques are:

  • Silica Gel Column Chromatography: Highly effective for separating compounds with different polarities. The polar N-oxide will have a strong affinity for the silica gel, while the less polar starting material will elute first.[4]

  • Recrystallization: Effective if a solvent system can be identified where the solubility of the product and the starting material differ significantly with temperature.[9]

  • Acid-Base Extraction: While both compounds are basic, the N-oxide may exhibit different pKa values, potentially allowing for selective extraction, although this is often less straightforward than chromatography.

Q4: How can I monitor the reaction to ensure it goes to completion and minimize the amount of starting material?

Monitoring reaction progress is crucial. Thin-Layer Chromatography (TLC) is the most common method.

  • Stationary Phase: Silica gel 60 F254 plates.

  • Mobile Phase: A mixture of a non-polar and a polar solvent, such as Hexane:Ethyl Acetate or Dichloromethane:Methanol. Start with a 7:3 Hexane:EtOAc system and adjust polarity as needed.

  • Visualization: UV light (254 nm) and/or staining with potassium permanganate.[10][11]

  • Analysis: The N-oxide product, being more polar, will have a lower Retention Factor (Rf) value (it will travel less distance up the plate) than the starting material. The reaction is complete when the spot corresponding to the starting material is no longer visible.

Troubleshooting Guides

Issue 1: My post-reaction analysis (TLC, NMR) shows a significant amount of unreacted starting material.

This is a common issue stemming from incomplete N-oxidation. Before proceeding to large-scale purification, it's essential to select the right strategy.

  • Insufficient Oxidant: The molar ratio of the oxidizing agent (e.g., m-CPBA, hydrogen peroxide) to the starting material was too low.

  • Suboptimal Reaction Temperature: The reaction may require higher temperatures or a longer duration to proceed to completion.

  • Reagent Decomposition: The oxidizing agent may have degraded during storage.

The following workflow will guide you in selecting the most appropriate purification method based on the impurity level.

G start Crude Product Mixture check_purity Assess Impurity Level (TLC or qNMR) start->check_purity decision Starting Material > 15%? check_purity->decision chromatography Silica Gel Column Chromatography decision->chromatography Yes recrystallization Recrystallization decision->recrystallization No check_purity2 Check Purity (TLC, NMR, mp) chromatography->check_purity2 recrystallization->check_purity2 end_pure Pure 3-Chloro-6-methoxy- pyridazine 2-oxide check_purity2->end_pure

Caption: Decision workflow for purification strategy.

  • For high levels of starting material (>15%): Direct recrystallization is inefficient. Column chromatography is the recommended method due to its high resolving power.

  • For low levels of starting material (<15%): Recrystallization is often a more efficient and scalable method.

Issue 2: The starting material and product are co-eluting during column chromatography.

This indicates that the chosen solvent system (mobile phase) does not provide adequate separation.

  • Incorrect Solvent Polarity: The eluent is either too polar (both compounds elute quickly together) or not polar enough (neither compound moves significantly). The N-oxide group's high polarity requires a sufficiently polar mobile phase for elution.[4]

  • Systematic TLC Analysis: Before running the column, test various solvent systems using TLC. The goal is to find a system where the Rf of the starting material is ~0.4-0.5 and the Rf of the N-oxide product is ~0.1-0.2, showing clear separation between the spots.

  • Solvent System Recommendations:

    • Start with Dichloromethane (DCM).

    • Gradually increase the polarity by adding Methanol (MeOH). Test solvent systems like 99:1 DCM:MeOH, 98:2 DCM:MeOH, and 95:5 DCM:MeOH.[4]

    • Using a gradient elution on the column (starting with low polarity and gradually increasing) will elute the less polar starting material first, followed by the highly polar N-oxide product.

  • Alternative Stationary Phases: If separation on silica is still challenging, consider using alumina (basic or neutral), as the surface chemistry can alter selectivity.

Issue 3: I am losing a significant amount of product during recrystallization.

This typically points to an issue with the choice of solvent or the procedure itself.

  • Inappropriate Solvent Choice: The product might be too soluble in the chosen solvent even at low temperatures, or the starting material might be too insoluble, causing it to crystallize with the product.

  • Excessive Solvent Used: Using too much hot solvent will prevent the solution from becoming saturated upon cooling, leading to low or no crystal formation.[12][13]

  • Cooling Too Rapidly: Rapid cooling can trap impurities within the crystal lattice.

  • Solvent Screening: The ideal recrystallization solvent should dissolve the product poorly at room temperature but completely at its boiling point. The starting material should ideally remain soluble at all temperatures or be highly insoluble.

    • Test Solvents: Ethyl acetate, isopropanol, ethanol/water mixtures, or toluene are good candidates to screen.[9]

  • Use Minimal Hot Solvent: Add the boiling solvent to your crude product in small portions with continuous stirring and heating until the solid just dissolves. This ensures the solution is saturated.[13]

  • Slow Cooling: Allow the flask to cool slowly to room temperature, then transfer it to an ice bath to maximize crystal recovery. Rapid cooling should be avoided.[12]

Detailed Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol is designed for separating the highly polar N-oxide from the less polar starting material.

G cluster_0 Preparation cluster_1 Elution cluster_2 Analysis prep_slurry 1. Prepare Silica Slurry (in Hexane or DCM) pack_column 2. Pack the Column prep_slurry->pack_column load_sample 3. Load Sample (adsorbed on silica) pack_column->load_sample start_elution 4. Start Elution (low polarity eluent) load_sample->start_elution gradient 5. Gradually Increase Polarity (e.g., increase % MeOH in DCM) start_elution->gradient collect 6. Collect Fractions gradient->collect tlc_fractions 7. Analyze Fractions by TLC collect->tlc_fractions combine 8. Combine Pure Fractions tlc_fractions->combine evaporate 9. Evaporate Solvent combine->evaporate

Caption: Workflow for column chromatography purification.

Methodology:

  • TLC Optimization: First, determine the optimal solvent system. A common starting point is Dichloromethane (DCM) with a small percentage of Methanol (MeOH). Find a system that gives good separation (e.g., 98:2 DCM:MeOH).

  • Column Packing: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane). Pack a glass column with the slurry, ensuring no air bubbles are trapped.

  • Sample Loading: Dissolve the crude product in a minimal amount of a polar solvent (like DCM or acetone). Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • Elution:

    • Begin eluting with a low-polarity solvent (e.g., 100% DCM) to wash off any very non-polar impurities and the less polar 3-chloro-6-methoxypyridazine.

    • Gradually increase the solvent polarity (e.g., move from 100% DCM to 99:1 DCM:MeOH, then 98:2, etc.).

    • The desired N-oxide product will begin to elute as the polarity of the mobile phase increases.

  • Fraction Collection & Analysis: Collect the eluent in a series of test tubes. Analyze the fractions by TLC to identify which ones contain the pure product.

  • Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 3-Chloro-6-methoxy-pyridazine 2-oxide.

Protocol 2: Purification by Recrystallization

This protocol is ideal when the starting material is present as a minor impurity (<15%).

Methodology:

  • Solvent Selection: In a test tube, add ~50 mg of your crude product. Add a potential solvent (e.g., Isopropanol) dropwise at room temperature. If the solid doesn't dissolve, heat the test tube. A good solvent will dissolve the solid when hot but not when cold. The starting material should ideally remain in the mother liquor upon cooling.

  • Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of the chosen boiling solvent until the solid just dissolves completely.[13] Using excess solvent will significantly reduce your yield.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Crystallization: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this process. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystallization.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

  • Drying: Dry the purified crystals in a vacuum oven. Characterize the final product by melting point and NMR to confirm purity.

References

  • PrepChem.com. (n.d.). Synthesis of 3-chloro-6-(2-hydroxy-4-methoxyphenyl)pyridazine. Retrieved from [Link]

  • ChemSynthesis. (n.d.). 3-chloro-6-(4-methoxyphenyl)pyridazine. Retrieved from [Link]

  • LookChem. (n.d.). 3-Chloro-6-methoxypyridazine. Retrieved from [Link]

  • Chemsrc. (n.d.). Pyridazine,3-chloro-6-methoxy-, 2-oxide | CAS#:14634-52-7. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. Retrieved from [Link]

  • ResearchGate. (2017). How can I purify N-oxides on column chromatography?. Retrieved from [Link]

  • Boyd, M. J., et al. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters, 24(11), 2133–2138). Retrieved from [Link]

  • ChemSynthesis. (n.d.). 3-chloro-6-(2-chlorophenyl)pyridazine. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure for α-Carboline Synthesis. Retrieved from [Link]

  • ACS Publications. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters. Retrieved from [Link]

  • University of South Florida. (n.d.). Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. Retrieved from [Link]

  • Chromatography Forum. (2012). Retention of Pyridine N-Oxides on HPLC. Retrieved from [Link]

  • Nanjing Machido Pharmaceutical Technology Co., Ltd. (n.d.). 3,6-Dichloropyridazine. Retrieved from [Link]

  • Google Patents. (n.d.). US3004027A - Process for purification of 3,6-dichloropyridazine.
  • University of Groningen. (2022). Chemical/Laboratory Techniques: Recrystallization. YouTube. Retrieved from [Link]

  • Google Patents. (n.d.). CN104447569A - Method for synthetizing 3,6-dichloropyridazine.
  • ResearchGate. (n.d.). Efficient Preparation of ((3-Chloro-2- for In-Vivo Study. Retrieved from [Link]

  • Google Patents. (n.d.). EP0047164B1 - Process for preparing 3-chloro-6-(2-hydroxyphenyl)-pyridazines.
  • Kadrowski, B. (2020). Wittig Reaction Experiment Part 3: Recrystallization and Melting Point. YouTube. Retrieved from [Link]

  • Google Patents. (n.d.). CN104529798A - Preparation method of etoricoxib intermediate 3-amino-2-chloroacrolein.

Sources

Optimization

Troubleshooting low conversion rates in 3-Chloro-6-methoxy-pyridazine 2-oxide reactions

Welcome to the technical support center for reactions involving 3-Chloro-6-methoxy-pyridazine 2-oxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challen...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for reactions involving 3-Chloro-6-methoxy-pyridazine 2-oxide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this versatile heterocyclic building block. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you optimize your reaction outcomes, enhance conversion rates, and ensure the integrity of your results.

Troubleshooting Guide: Low Conversion Rates & Impurity Formation

This section addresses the most frequently encountered issues during nucleophilic substitution and other transformations of 3-Chloro-6-methoxy-pyridazine 2-oxide. We will explore the root causes of these problems and provide systematic, actionable solutions.

Issue 1: Low or No Desired Product Formation

Q1: My reaction shows very low conversion to the desired product, or I am only recovering starting material. What are the likely causes and how can I fix this?

A1: Low or no product formation is a common but solvable issue that typically points to problems with reagent activity, reaction conditions, or the overall setup. The N-oxide functionality, while activating the ring for certain reactions, can also introduce complexities.[1] A systematic approach is crucial for diagnosis.

Causality and Troubleshooting Steps:

  • Reagent Inactivity/Degradation:

    • The Nucleophile: Many nucleophiles (e.g., amines, thiols, alkoxides) can degrade upon improper storage. Alkoxides, in particular, are sensitive to moisture and air. Ensure your nucleophile is fresh or has been stored under appropriate anhydrous and/or inert conditions.

    • The Substrate (3-Chloro-6-methoxy-pyridazine 2-oxide): While generally stable, this compound can be susceptible to hydrolysis if exposed to moisture over long periods. Verify the purity of your starting material using techniques like NMR or HPLC.[2]

  • Insufficient Reaction Temperature:

    • Explanation: Nucleophilic aromatic substitution (SNAr) reactions have an activation energy barrier that must be overcome. If the reaction temperature is too low, the kinetic energy of the molecules may be insufficient, leading to a stalled or extremely slow reaction.

    • Solution: Gradually increase the reaction temperature in 10-20°C increments. Monitor the reaction progress closely by TLC or HPLC to find the optimal temperature that promotes product formation without causing decomposition.[3]

  • Inappropriate Solvent Choice:

    • Explanation: The solvent plays a critical role in solvating the reactants and influencing nucleophilicity. Aprotic polar solvents like DMF, DMSO, or acetonitrile are generally effective for SNAr reactions as they solvate the cation of the nucleophilic salt but leave the nucleophile relatively "bare" and highly reactive. Protic solvents like ethanol or methanol can be used but may slow the reaction by solvating the nucleophile through hydrogen bonding.[4]

    • Solution: If using a protic solvent, consider switching to an aprotic polar solvent. Ensure the chosen solvent is anhydrous, as water can lead to hydrolysis byproducts.[4]

  • Presence of Inhibitors:

    • Explanation: Trace impurities in your reagents or solvent (e.g., acid from improper storage of chlorinated solvents) can quench your nucleophile or react with the substrate in unproductive ways.

    • Solution: Use high-purity, anhydrous solvents and fresh reagents. If using a base-sensitive nucleophile, ensure all glassware is free of acidic residue.

Below is a logical workflow to guide your troubleshooting process for low conversion.

TroubleshootingWorkflow start Low Conversion Observed check_reagents Step 1: Verify Reagent Integrity start->check_reagents reagent_purity Check Purity (NMR, HPLC) & Age of Substrate/ Nucleophile check_reagents->reagent_purity OK? No check_conditions Step 2: Evaluate Reaction Conditions check_reagents->check_conditions Yes reagent_storage Confirm Anhydrous/ Inert Storage Conditions reagent_purity->reagent_storage reagent_storage->check_conditions temp Incrementally Increase Temperature (e.g., 10-20°C) check_conditions->temp OK? No check_monitoring Step 3: Assess Reaction Monitoring check_conditions->check_monitoring Yes solvent Switch to Anhydrous Aprotic Polar Solvent (DMF, DMSO) temp->solvent solvent->check_monitoring tlc Optimize TLC System (Solvent & Visualization) check_monitoring->tlc OK? No resolve Problem Resolved check_monitoring->resolve Yes tlc->resolve

Caption: Troubleshooting decision tree for low reaction conversion.

Issue 2: Formation of Undesired Side Products

Q2: My reaction is proceeding, but I'm observing significant impurities, particularly a di-substituted product or a species that appears to be hydrolyzed. How can I improve selectivity?

A2: The formation of side products is a common challenge in pyridazine chemistry. The electronic nature of the ring and the reactivity of the substituents dictate the potential side reactions. The two most prevalent issues are di-substitution and hydrolysis.

A. Minimizing Di-substitution (e.g., Formation of 3,6-Dimethoxy-pyridazine 2-oxide):

  • Causality: This occurs when a second molecule of the nucleophile displaces the other chloro group on a related substrate, 3,6-dichloropyridazine, which is a common precursor.[4] While your target molecule only has one chloro group, this issue is paramount in the synthesis of the starting material itself and serves as a crucial lesson in controlling stoichiometry. The key is to exploit the typically slower rate of the second substitution.

  • Troubleshooting Steps:

    • Control Stoichiometry: Use no more than 1.0 equivalent of your nucleophile. An excess of the nucleophile is the primary driver for di-substitution.[4]

    • Lower the Temperature: Running the reaction at a lower temperature (e.g., 0°C to room temperature) will decrease the rate of both substitutions, but it will disproportionately affect the slower second substitution, thus favoring the mono-substituted product.[4]

    • Slow Addition: Add the nucleophile dropwise or via syringe pump over an extended period. This maintains a low instantaneous concentration of the nucleophile in the reaction mixture, significantly reducing the probability of a second substitution event.[4]

B. Preventing Hydrolysis (e.g., Formation of 6-Methoxy-pyridazin-3(2H)-one 2-oxide):

  • Causality: The chloro group on the electron-deficient pyridazine ring is susceptible to hydrolysis by water, especially under basic or heated conditions. This leads to the formation of the corresponding pyridazinone impurity.[4]

  • Troubleshooting Steps:

    • Ensure Anhydrous Conditions: This is the most critical factor. All glassware must be rigorously dried (oven or flame-dried). Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle stored over molecular sieves.

    • Use High-Purity Reagents: Ensure your starting materials and nucleophiles are anhydrous. Many reagents, like sodium methoxide, are hygroscopic and should be handled under an inert atmosphere (e.g., in a glovebox or under a stream of argon/nitrogen).[4]

    • Inert Atmosphere: Running the reaction under an inert atmosphere of nitrogen or argon will prevent atmospheric moisture from entering the reaction vessel.

The following diagram illustrates the desired reaction pathway versus these common side reactions.

SideReactions SM 3,6-Dichloropyridazine (Precursor) Product Desired Product 3-Chloro-6-methoxy-pyridazine SM->Product Controlled Conditions (Low Temp, Slow Add.) DiSub Di-Substituted Byproduct 3,6-Dimethoxypyridazine SM->DiSub Excess Nucleophile &/or High Temp Hydrolysis Hydrolysis Byproduct 6-Chloro-pyridazin-3-ol SM->Hydrolysis Wet Solvents/ Reagents Nuc + 1 eq. MeO- Nuc2 + >1 eq. MeO- H2O + H2O (Trace)

Caption: Key reaction pathways in the synthesis of chloromethoxypyridazine.

Frequently Asked Questions (FAQs)

Q3: How should I best monitor the progress of my reaction?

A3: Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are the most effective methods.

  • TLC: Provides a quick, qualitative assessment. A suitable mobile phase is often a mixture of ethyl acetate and hexane.[4] Staining with potassium permanganate can help visualize the spots if they are not UV-active.

  • HPLC: Offers precise, quantitative analysis of starting material, product, and byproducts. A reverse-phase C18 column with a mobile phase of acetonitrile and water (often with an acid modifier like phosphoric or formic acid) provides excellent separation.[2] This is the preferred method for generating accurate conversion and purity data.

Q4: Can the N-oxide group be lost or react under my conditions?

A4: Yes, the N-oxide is a reactive functional group. While it is relatively stable under standard nucleophilic substitution conditions, it can undergo deoxygenation. This can happen under photochemical conditions (exposure to UV or even strong visible light) or in the presence of certain reducing agents.[5] To avoid this, it is best practice to protect your reaction from light by wrapping the flask in aluminum foil.

Q5: What are the optimal storage and handling conditions for 3-Chloro-6-methoxy-pyridazine 2-oxide?

A5: The compound should be stored in a tightly sealed container in a cool, dry, and dark place. To prevent gradual hydrolysis, storage in a desiccator or under an inert atmosphere is recommended for long-term use.

Data Summary Table

The following table summarizes the expected effects of key reaction parameters on the outcome of a typical nucleophilic substitution reaction.

ParameterConditionExpected Impact on YieldExpected Impact on Selectivity (vs. Di-substitution)Rationale
Temperature Low (0 - 25°C)May be lower due to slow kineticsHigh The second substitution is kinetically less favorable and more sensitive to lower temperatures.[4]
High (> 60°C)May increase (up to a point)Low Higher thermal energy can overcome the activation barrier for the second substitution more easily.
Nucleophile 1.0 equivalentOptimalHigh Prevents excess nucleophile from being available for a second attack.[4]
(vs. Dichloro Substrate) > 1.1 equivalentsMay decrease desired productVery Low The excess nucleophile will readily drive the reaction toward the di-substituted product.[4]
Solvent Aprotic Polar (DMF, DMSO)High Generally GoodEnhances nucleophilicity, potentially increasing reaction rate at lower temperatures.[4]
Protic (MeOH, EtOH)Moderate to LowGenerally GoodCan solvate and reduce the reactivity of the nucleophile, requiring higher temperatures.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution with an Amine

This protocol provides a robust starting point for reacting 3-Chloro-6-methoxy-pyridazine 2-oxide with a primary or secondary amine nucleophile.

  • Glassware Preparation: Dry a round-bottom flask and a magnetic stir bar in an oven at 120°C overnight. Assemble the flask with a condenser and a nitrogen/argon inlet while hot and allow it to cool under a positive flow of inert gas.

  • Reagent Preparation: In the reaction flask, dissolve 3-Chloro-6-methoxy-pyridazine 2-oxide (1.0 eq) in anhydrous DMF (approx. 0.2 M concentration).

  • Base Addition: Add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 1.5 eq) or diisopropylethylamine (DIPEA, 1.2 eq) to the stirred solution.

  • Nucleophile Addition: Add the amine nucleophile (1.1 eq) to the mixture at room temperature.

  • Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80°C) and stir.

  • Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them via TLC or HPLC every 1-2 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the mixture into water and extract the product with an organic solvent (e.g., ethyl acetate, 3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: HPLC Method for Reaction Monitoring

This method is adapted from established procedures for analyzing pyridazine reaction mixtures.[2]

  • System: HPLC with a UV-Vis or Diode Array Detector (DAD).

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Phosphoric Acid in HPLC-grade water.

  • Mobile Phase B: HPLC-grade Acetonitrile.

  • Gradient: Start with 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: 254 nm.

  • Sample Preparation: Dilute a small aliquot of the reaction mixture (e.g., 5 µL) in a 50:50 acetonitrile/water solution (1 mL) in an HPLC vial. Filter through a 0.22 µm syringe filter if necessary.

References

  • HPLC Analysis of 3-Chloro-6-methoxypyridazine Reaction Mixtures. BenchChem.
  • Technical Support Center: Synthesis of 3-Chloro-6-methoxypyridazine Derivatives. BenchChem.
  • Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines. BenchChem.
  • Troubleshooting low yields in the Maillard reaction for pyrazine formation. BenchChem.
  • Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles. WUR eDepot.
  • Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. PMC - NIH.
  • Pyridine N-Oxides - Baran Lab. Scripps Research.
  • Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. PMC - NIH.

Sources

Troubleshooting

Technical Support Center: Managing Exothermic Reactions in Pyridazine N-Oxidation

Welcome to the technical support center for managing exothermic reactions during the N-oxidation of pyridazines. This guide is designed for researchers, chemists, and process development professionals who are working wit...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for managing exothermic reactions during the N-oxidation of pyridazines. This guide is designed for researchers, chemists, and process development professionals who are working with this important class of heterocyclic compounds. The N-oxidation of the pyridazine ring is a powerful transformation for modulating electronic properties and creating intermediates for pharmaceutical and agrochemical synthesis. However, this reaction is often highly exothermic and, if not properly controlled, can pose significant safety risks, including thermal runaways and violent decompositions.

This document provides in-depth, field-proven insights and practical troubleshooting advice to help you navigate these challenges safely and effectively. We will move beyond simple procedural steps to explain the underlying principles, enabling you to design robust and safe experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why is the N-oxidation of a pyridazine ring so exothermic?

The N-oxidation of a nitrogen heterocycle, such as pyridazine, involves the formation of a new, thermodynamically stable N-O bond. The reaction converts the lone pair of electrons on a nitrogen atom into a dative bond with an oxygen atom from an oxidant (e.g., a peroxy acid or hydrogen peroxide). This process is energetically favorable and releases a significant amount of energy as heat (enthalpy of reaction). Oxidation reactions are generally thermodynamically favored, and many are highly exothermic, requiring careful consideration of safety factors before any scale-up.[1]

Q2: What are the primary thermal risks I should be aware of?

There are two primary, interconnected risks:

  • Reaction Exotherm: This is the heat generated by the desired N-oxidation reaction itself. If the rate of heat generation exceeds the rate of heat removal by the reactor's cooling system, the temperature will rise.

  • Oxidant Decomposition: Many common oxidizing agents, such as meta-chloroperoxybenzoic acid (m-CPBA) and hydrogen peroxide (H₂O₂), are thermally unstable.[2][3][4] If the reaction temperature rises uncontrollably due to the primary exotherm, it can trigger a secondary, often more violent and gas-generating, decomposition of the excess oxidant. This can lead to a rapid increase in temperature and pressure, resulting in a thermal runaway.[5][6]

Q3: Which oxidizing agents are typically used, and how do they compare in terms of safety?

The choice of oxidant is critical and involves a trade-off between reactivity, cost, and thermal stability. See the table below for a summary of common reagents.

Oxidizing AgentCommon ConditionsKey AdvantagesMajor Safety Concerns & Disadvantages
m-CPBA CH₂Cl₂, CHCl₃, 0 °C to RTHighly effective, well-established, good for sensitive substrates.Thermally unstable, especially in solutions and certain solvents like DMF; can be explosive in solid form (>70% purity).[2][3][4][7]
Hydrogen Peroxide (H₂O₂) Acetic acid, or with catalysts (e.g., tungsten, rhenium).[8][9]Inexpensive, environmentally friendly (byproduct is water), safer for large-scale use when controlled.[10]Can decompose exothermically, especially in the presence of metal contaminants or at elevated temperatures; reactions can be sluggish without catalysts.[5][6]
Urea-Hydrogen Peroxide (UHP) Various organic solvents.A stable, solid source of H₂O₂ that is safer to handle and store than aqueous solutions.[11]Introduces urea into the reaction mixture, which may complicate workup.
Peroxydisulfates (e.g., Oxone®) Aqueous or biphasic systems.Effective and can be used under milder conditions.Can be less selective; requires careful pH control.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments.

Issue 1: My reaction showed a sudden, uncontrollable temperature spike. What happened and how can I prevent it?

You have likely experienced a thermal runaway. This is a critical safety event that occurs when the reaction's heat generation spirals out of control.

Immediate Actions During an Event:
  • Stop Reagent Addition: Immediately cease the feed of the oxidizing agent.

  • Apply Maximum Cooling: Engage emergency cooling systems (e.g., an ice-water bath, dry ice/acetone bath).

  • Alert Personnel: Inform colleagues and safety personnel immediately.

  • Prepare for Quenching (If Safe): Have a pre-planned, validated quenching agent ready, but only add it if you are certain it will not exacerbate the situation.

Root Cause Analysis & Prevention:
  • Cause: Accumulation of Unreacted Reagent. This is the most common cause. It happens when the oxidant is added faster than it is consumed, typically at a temperature that is too low for the reaction to proceed at a sufficient rate. When the temperature finally rises enough to initiate the reaction, the accumulated reagents react all at once, overwhelming the cooling system.

  • Prevention:

    • Adopt a Semi-Batch Approach: Never add the entire charge of the oxidant at the beginning (a "batch" process). Instead, add it slowly and continuously over time (a "semi-batch" process). This ensures the rate of heat generation is controlled by the addition rate.[12]

    • "Heat-Wait-Search" Technique: Before starting the continuous addition, add a small portion (1-5%) of the oxidant and ensure a temperature rise is observed. This confirms the reaction has initiated before you proceed with the main addition.[5][6]

    • Perform Calorimetry Studies: Before scaling up, use a technique like Heat Flow Calorimetry (HFC) to measure the total heat of reaction, the rate of heat release, and the thermal stability of your reactants and products.[12][13][14] This data is essential for safe process design.

Issue 2: My yield is poor, and the final reaction mixture is dark brown. I suspect product decomposition.

This is a common outcome when the reaction temperature, even if controlled, is too high for the stability of the pyridazine N-oxide product. Many N-oxides are sensitive to heat and can undergo secondary decomposition reactions.[5]

Diagnosis & Solutions:
  • Verify Product Stability: Use techniques like Differential Scanning Calorimetry (DSC) or adiabatic calorimetry on a purified sample of your N-oxide to determine its decomposition onset temperature.

  • Lower the Reaction Temperature: Operate the reaction at the lowest practical temperature that still allows for a reasonable reaction rate. This minimizes the rate of decomposition.

  • Choose a Milder Oxidant: If using a highly reactive system like H₂O₂/acetic acid, consider switching to a milder, more controlled system. Sometimes, a catalyzed H₂O₂ reaction at a lower temperature can provide better selectivity and yield.[8][15]

  • Control the Addition Rate: A slower addition of the oxidant will result in a lower instantaneous concentration of the reactive species and can reduce the formation of byproducts from over-oxidation or decomposition.

Issue 3: My small-scale lab reaction works perfectly, but I'm having trouble with safety and consistency upon scale-up.

Scale-up is not linear. A critical challenge in scaling up exothermic reactions is the change in the surface-area-to-volume ratio. As the reactor volume increases, the surface area available for heat exchange does not increase proportionally. This makes cooling much less efficient on a larger scale.

Key Considerations & Recommended Workflow:
  • Quantify Your Thermal Hazard: Do not scale up without data. Use Reaction Calorimetry to determine the following:

    • Heat of Reaction (ΔHᵣ): How much energy is released per mole?

    • Maximum Temperature of the Synthetic Reaction (MTSR): What is the maximum temperature the reactor would reach under adiabatic conditions (i.e., with total cooling failure)?

    • Onset Temperature (Tₒ): At what temperature do secondary decomposition reactions begin?

    • A reaction is considered unsafe to scale if the MTSR is higher than the Tₒ of the reaction mixture.

  • Optimize Heat Transfer:

    • Ensure your large-scale reactor has adequate cooling capacity and good agitation to maximize heat transfer from the liquid to the reactor walls.

    • Consider using a solvent with a lower viscosity and higher thermal conductivity if possible.

  • Implement Robust Process Controls:

    • Use automated systems to control the addition rate of the oxidant based on the real-time temperature of the reaction mass. This creates a feedback loop that prevents reagent accumulation.

Key Protocols & Methodologies

Protocol 1: Reaction Hazard Assessment using Heat Flow Calorimetry (HFC)

This protocol outlines the essential steps for characterizing the thermal profile of your N-oxidation reaction.

  • Setup: Configure a reaction calorimeter (e.g., a Mettler-Toledo RC1e or Syrris Atlas) according to the manufacturer's instructions.[5][14]

  • Calibration: Perform a solvent calibration to determine the overall heat transfer coefficient (UA) of the reactor system.[13][14]

  • Charge Reactor: Add the pyridazine substrate and solvent to the reactor and bring it to the desired starting temperature (e.g., 10 °C).

  • Initiation Test: Add a small aliquot (~2-5 mol%) of your oxidant solution. Monitor the heat flow signal to confirm the reaction initiates.

  • Isothermal Addition: Once initiation is confirmed, begin the slow, controlled addition of the remaining oxidant solution at a constant rate, maintaining the reactor temperature at the setpoint. The calorimeter software will record the heat evolved in real-time.

  • Hold Period: After the addition is complete, hold the reaction at temperature until the heat flow signal returns to the baseline, indicating the reaction is complete.

  • Data Analysis: Integrate the heat flow curve to determine the total heat of reaction (Q). Calculate the adiabatic temperature rise (ΔTₐₔ) using the formula: ΔTₐₔ = Q / (m * Cₚ) , where 'm' is the mass of the reactor contents and 'Cₚ' is the specific heat capacity.

  • Decomposition Study (Optional but Recommended): After the reaction is complete, perform a "Heat-Wait-Search" experiment on the final reaction mixture to determine the onset temperature of any decomposition reactions.[6]

Protocol 2: Safety-Engineered N-Oxidation using m-CPBA (Lab Scale)

This procedure incorporates safety principles for a generic N-oxidation at a 100 mmol scale. Warning: m-CPBA is a potentially explosive organic peroxide.[3][7] Handle with appropriate personal protective equipment (PPE) in a fume hood.

  • Reactor Setup: In a 500 mL jacketed reactor equipped with a mechanical stirrer, temperature probe, and addition funnel, dissolve the pyridazine substrate (100 mmol) in 200 mL of dichloromethane (CH₂Cl₂).

  • Cooling: Begin circulating coolant through the reactor jacket to bring the internal temperature to 0-5 °C.

  • Oxidant Preparation: In a separate flask, dissolve m-CPBA (~70% purity, 1.2 equivalents) in 100 mL of CH₂Cl₂. Note: Never use DMF as a solvent for m-CPBA, as this combination is known to be hazardous.[1][2][4]

  • Initiation: Add ~2-3 mL of the m-CPBA solution to the reactor. Observe for a small exotherm (a 1-2 °C rise that is controlled by the cooling). If no exotherm is seen, allow the mixture to stir for 10-15 minutes before proceeding. Do not proceed if initiation is not confirmed.

  • Controlled Addition: Once initiation is confirmed, add the remainder of the m-CPBA solution via the addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 10 °C. The addition rate is your primary means of control.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Quenching: After the reaction is complete, quench any excess peroxide by slowly adding a 10% aqueous solution of sodium sulfite (Na₂SO₃) while maintaining cooling. Stir for 30 minutes.

  • Workup: Proceed with standard aqueous workup and purification procedures.

Visualizations & Data

Decision Logic for Safe N-Oxidation

The following diagram provides a simplified decision-making framework for selecting an appropriate oxidation strategy.

G start Start: Define Reaction Scale scale Scale > 100g? start->scale small_scale Small Scale (<100g) scale->small_scale No large_scale Large Scale (>100g) scale->large_scale Yes substrate_stability Substrate Sensitive to Acid / High Temp? small_scale->substrate_stability large_scale_oxidant Use H2O2-based system. Is a catalyst required? large_scale->large_scale_oxidant mcpba Use m-CPBA or other peracid under strict temp control (0-10°C). Perform semi-batch addition. substrate_stability->mcpba Yes h2o2_acetic Use H2O2 in Acetic Acid. Monitor for decomposition. substrate_stability->h2o2_acetic No catalyst_yes Select appropriate catalyst (e.g., W, Mo). Perform calorimetry to validate safe addition rates. large_scale_oxidant->catalyst_yes Yes catalyst_no Use H2O2/Acid system. Requires higher temp. Model thermal hazard before scale-up. large_scale_oxidant->catalyst_no No end_note Always perform hazard analysis (Calorimetry, SDS review) before any experiment. mcpba->end_note h2o2_acetic->end_note catalyst_yes->end_note catalyst_no->end_note

Caption: Decision tree for selecting an N-oxidation strategy.

Emergency Workflow for a Thermal Excursion

This workflow outlines the critical steps to take if you observe a loss of thermal control.

G start Thermal Excursion Detected! (Temp rising despite cooling) step1 Step 1: STOP ADDITION Immediately stop oxidant feed. start->step1 step2 Step 2: MAXIMIZE COOLING Apply emergency cooling (ice bath, etc.). step1->step2 step3 Step 3: ALERT & PREPARE Inform supervisor/safety officer. Prepare pre-determined quench solution. step2->step3 decision Is temperature still rising rapidly toward T_onset? step3->decision evacuate EVACUATE AREA Lower sash, leave the lab. Activate alarms if necessary. decision->evacuate Yes quench If trained and safe to do so: Add quench solution slowly to regain control. decision->quench No, but still high stabilized Temperature Stabilized Investigate root cause before proceeding. quench->stabilized

Caption: Emergency response workflow for a thermal runaway.

References

  • Towards Improved Reaction Runaway Studies: Kinetics of the N-Oxidation of 2-Methylpyridine Using Heat-flow Calorimetry. (2025). ResearchGate. [Link]

  • Pyridine N-oxide: Basic concept and preparation with complete mechanistic description. (2020). YouTube. [Link]

  • Zhang, X., et al. (2013). Safer Preparation of m-CPBA/DMF Solution in Pilot Plant. Organic Process Research & Development. [Link]

  • Standard Operating Procedure - 3-Chloroperbenzoic acid (MCPBA). (2017). UCLA Chemistry. [Link]

  • Mild Addition of Nucleophiles to Pyridine-N-Oxides. (2025). ResearchGate. [Link]

  • An unexpected incident with m-CPBA. (2025). ResearchGate. [Link]

  • Efficient modification of peroxydisulfate oxidation reactions of nitrogen-containing heterocycles 6-methyluracil and pyridine. (2022). PubMed Central. [Link]

  • Heterocyclic N-oxidation using urea hydrogen peroxide: a safe, convenient and effective source of hydrogen peroxide. (2025). ResearchGate. [Link]

  • Isothermal Calorimetry to Monitor Enzymatic Oxidation. TA Instruments. [Link]

  • Reaction calorimeter. Wikipedia. [Link]

  • Specific Solvent Issues / Safety Issues with Sulphide Oxidations. (2021). WordPress. [Link]

  • 2-Methylpyridine N-oxidation runaway studies. (2025). ResearchGate. [Link]

  • Product Class 8: Pyridazines. Thieme. [Link]

  • Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. (2018). PubMed Central. [Link]

  • Coherent-Synchronized Reaction of Oxidation of Pyridine "Green Oxidants" - H2O2 and N2O. (2017). TSI Journals. [Link]

  • W/HAP catalysed N-oxidation of tertiary amines with H2O2 as an oxidant. (2022). Indian Academy of Sciences. [Link]

  • Heat flow calorimetry - application and techniques. IChemE. [Link]

  • N-oxidation of pyridines by hydrogen peroxide in the presence of TS1. (2025). ResearchGate. [Link]

  • Marriage of Peroxides and Nitrogen Heterocycles. (2021). ResearchGate. [Link]

  • Recent trends in the chemistry of pyridine N-oxides. (2001). ARKAT USA. [Link]

  • Metabolism of five membered nitrogen containing heterocycles. Hypha Discovery. [Link]

  • Antimicrobial and Antioxidant Activity of Some Nitrogen-Containing Heterocycles and Their Acyclic Analogues. (2023). PubMed Central. [Link]

  • meta-Chloroperoxybenzoic acid. Wikipedia. [Link]

  • Information on the Reaction Calorimetry application. Syrris. [Link]

  • Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. (2022). PubMed Central. [Link]

  • Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. (2022). ACS Publications. [Link]

  • Organic Process Research & Development Journal. ACS Publications. [Link]

  • Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. ProQuest. [Link]

  • Optimizing Scale Up Yield to Pyridazines and Fused Pyridazines. (2025). ResearchGate. [Link]

  • Ullmann's Encyclopedia of Industrial Chemistry. Scribd. [Link]

  • Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. MDPI. [Link]

  • Ullmann's Encyclopedia of Industrial Chemistry. Wikipedia. [Link]

  • Fritz Ullmann and the Ullmann's Encyclopedia of Industrial Chemistry. (2025). ChemistryViews. [Link]

  • Ullmann's Encyclopedia of Industrial Chemistry. Semantic Scholar. [Link]

  • Medicinal Chemistry of Drugs with N-Oxide Functionalities. ACS Publications. [Link]

  • Pyridine N-Oxides. Baran Lab, Scripps Research. [Link]

Sources

Optimization

Recrystallization of 3-Chloro-6-methoxy-pyridazine 2-oxide: A Technical Support Guide

This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the recrystallization of 3-Chloro-6-methoxy-pyridazine 2-oxide. Given the limited publicly...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the recrystallization of 3-Chloro-6-methoxy-pyridazine 2-oxide. Given the limited publicly available data for this specific compound, this guide synthesizes information from its parent compound, 3-chloro-6-methoxypyridazine, general principles of heterocyclic N-oxide chemistry, and established recrystallization methodologies to provide a robust starting point for purification.

I. Physicochemical Properties and Considerations

Understanding the fundamental properties of 3-Chloro-6-methoxy-pyridazine 2-oxide is crucial for developing an effective recrystallization protocol.

PropertyData for 3-Chloro-6-methoxy-pyridazine 2-oxideData for 3-Chloro-6-methoxypyridazine (Parent Compound)
Molecular Formula C₅H₅ClN₂O₂[1]C₅H₅ClN₂O[2][3]
Molecular Weight 160.56 g/mol [1]144.56 g/mol [4]
Appearance Likely a crystalline solidWhite to off-white crystalline powder[2][4]
Melting Point Not available in searched literature.88.5-94.5 °C[2]
Solubility Expected to be soluble in polar organic solvents.[5][6]Recrystallization from ethanol/water or toluene is suggested.[7]

The N-oxide functional group introduces a significant dipole moment, which generally increases the polarity and melting point of a compound compared to its parent heterocycle.[8] This increased polarity also suggests a higher affinity for polar solvents.[6][9]

II. Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the recrystallization of 3-Chloro-6-methoxy-pyridazine 2-oxide in a question-and-answer format.

Q1: My compound "oils out" instead of crystallizing. What should I do?

A1: "Oiling out" occurs when the solute is insoluble in the solvent at room temperature but melts at or below the boiling point of the solvent. The molten solute is then immiscible with the solvent, forming an oil.

  • Causality: This is a common issue when the melting point of the solute is close to the boiling point of the chosen solvent. The high polarity of the N-oxide group can lead to strong intermolecular interactions, potentially causing this phenomenon.

  • Troubleshooting Steps:

    • Lower the Crystallization Temperature: After dissolving the compound in the minimum amount of hot solvent, allow the solution to cool more slowly. A gradual decrease in temperature can prevent the supersaturated solution from reaching the melting point of the compound.

    • Use a Lower-Boiling Solvent: Select a solvent with a lower boiling point. This ensures that the dissolution temperature is well below the melting point of your compound.

    • Employ a Solvent/Anti-Solvent System: Dissolve your compound in a good solvent at room temperature. Then, slowly add an "anti-solvent" (a solvent in which your compound is poorly soluble) until the solution becomes turbid. This can induce crystallization at a lower temperature.

Q2: I have very low recovery of my recrystallized product. What are the likely causes and solutions?

A2: Low recovery can be attributed to several factors, from using an excessive amount of solvent to premature filtration.

  • Causality: The most common reason for low yield is using too much solvent, which keeps a significant portion of the compound dissolved even at low temperatures.

  • Troubleshooting Steps:

    • Minimize Solvent Usage: Use the minimum amount of hot solvent required to fully dissolve the crude product.

    • Ensure Complete Crystallization: Allow sufficient time for the crystallization process to complete. Cooling the solution in an ice bath after it has reached room temperature can further increase the yield.

    • Prevent Premature Filtration: Ensure the solution is thoroughly cooled before filtering the crystals.

    • Solvent Evaporation: If an excessive amount of solvent was used, you can carefully evaporate some of it to increase the concentration of the solute and induce further crystallization.

Q3: The recrystallized product is still impure. How can I improve the purity?

A3: Impurities can be carried over if they have similar solubility profiles to the target compound or if the crystallization process is too rapid.

  • Causality: Co-crystallization of impurities can occur if they are structurally similar to the desired compound. Rapid crystallization can also trap impurities within the crystal lattice.

  • Troubleshooting Steps:

    • Slow Crystallization: Allow the solution to cool slowly and undisturbed to promote the formation of well-ordered crystals, which are less likely to incorporate impurities.

    • Solvent Selection: Experiment with different solvent systems. A solvent that has a steep solubility curve for your compound (very soluble when hot, poorly soluble when cold) but a different solubility profile for the impurity is ideal.

    • Perform a Second Recrystallization: A second recrystallization can significantly improve the purity of the final product.

    • Charcoal Treatment: If the impurities are colored, adding a small amount of activated charcoal to the hot solution before filtration can help adsorb them.

Q4: No crystals are forming, even after cooling the solution. What can I do?

A4: The absence of crystal formation is usually due to either using too much solvent or the solution being supersaturated.

  • Causality: A supersaturated solution is in a metastable state and requires a nucleation event to initiate crystallization.

  • Troubleshooting Steps:

    • Induce Nucleation:

      • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The small glass particles can act as nucleation sites.

      • Seeding: Add a small crystal of the pure compound (a "seed crystal") to the solution to initiate crystallization.

    • Reduce Solvent Volume: If too much solvent was used, carefully evaporate a portion of it and allow the solution to cool again.

    • Cool to a Lower Temperature: Place the flask in an ice-salt bath to achieve a lower temperature, which will further decrease the solubility of your compound.

III. Experimental Protocol: Recrystallization of 3-Chloro-6-methoxy-pyridazine 2-oxide

This protocol is a suggested starting point and may require optimization based on the purity of the starting material and the specific equipment used.

Step 1: Solvent Selection

  • Based on the properties of the parent compound, an ethanol/water mixture is a good initial choice. The polarity of the N-oxide suggests that it will be soluble in hot ethanol and less soluble in cold water.

Step 2: Dissolution

  • Place the crude 3-Chloro-6-methoxy-pyridazine 2-oxide in an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid. Heat the mixture gently on a hot plate.

  • If the solid does not dissolve completely, add more hot ethanol dropwise until a clear solution is obtained. Avoid adding an excess of solvent.

Step 3: Hot Filtration (Optional)

  • If the hot solution contains insoluble impurities, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them.

Step 4: Crystallization

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this process to allow for the formation of large, pure crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

Step 5: Isolation and Drying

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

  • Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Step 6: Purity Assessment

  • Determine the melting point of the recrystallized product. A sharp melting point close to the literature value (when available) indicates high purity.

  • Analyze the product by techniques such as NMR, HPLC, or GC to confirm its identity and purity.

IV. Visualizing the Workflow

Recrystallization_Workflow start Crude Product dissolve Dissolution Add minimum hot solvent start->dissolve hot_filtration Hot Filtration (Optional) dissolve->hot_filtration cool Cooling Slow cooling to RT, then ice bath dissolve->cool If no insoluble impurities hot_filtration->cool filter Vacuum Filtration Isolate crystals cool->filter wash Washing Rinse with cold solvent filter->wash dry Drying Vacuum oven wash->dry pure_product Pure Product dry->pure_product

Caption: A generalized workflow for the recrystallization process.

V. Solvent Selection Guide

The choice of solvent is critical for successful recrystallization. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Solvent SystemRationale
Ethanol/Water A good starting point. The compound is likely soluble in hot ethanol and the addition of water as an anti-solvent will decrease its solubility upon cooling.[7]
Isopropanol A polar protic solvent that is often a good alternative to ethanol.
Acetone A polar aprotic solvent that can be effective for moderately polar compounds.
Ethyl Acetate A solvent of intermediate polarity that may provide good solubility differentials.
Toluene A non-polar aromatic solvent; suggested for the parent compound, it may be effective if impurities are highly polar.[7]

VI. Logical Troubleshooting Flowchart

Troubleshooting_Flowchart cluster_no_crystals Troubleshooting: No Crystals cluster_oiling_out Troubleshooting: Oiling Out cluster_low_yield Troubleshooting: Low Yield cluster_impure_product Troubleshooting: Impure Product start Recrystallization Issue no_crystals No Crystals Formed start->no_crystals oiling_out Compound Oils Out start->oiling_out low_yield Low Recovery start->low_yield impure_product Product Impure start->impure_product nc1 Too much solvent? no_crystals->nc1 oo1 Cooling too fast? oiling_out->oo1 ly1 Too much solvent used? low_yield->ly1 ip1 Crystallization too fast? impure_product->ip1 nc2 Evaporate some solvent nc1->nc2 Yes nc3 Supersaturated? nc1->nc3 No nc4 Scratch flask / Add seed crystal nc3->nc4 oo2 Allow slower cooling oo1->oo2 Yes oo3 Solvent BP too high? oo1->oo3 No oo4 Use lower boiling solvent oo3->oo4 ly2 Use minimum hot solvent ly1->ly2 Yes ly3 Incomplete crystallization? ly1->ly3 No ly4 Cool longer / in ice bath ly3->ly4 ip2 Cool solution slowly ip1->ip2 Yes ip3 Impurities co-crystallizing? ip1->ip3 No ip4 Try a different solvent system ip3->ip4

Caption: A flowchart to guide troubleshooting common recrystallization problems.

VII. References

  • Technical Support Center: Synthesis of 3-Chloro-6-methoxypyridazine Derivatives - Benchchem. Available at:

  • Pyridazine N‐Oxide - ResearchGate. Available at: [Link]

  • Pyridine N‐Oxide - ResearchGate. Available at: [Link]

  • Pyridazine,3-chloro-6-methoxy-, 2-oxide | CAS#:14634-52-7 | Chemsrc. Available at: [Link]

  • Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species - PMC. Available at: [Link]

  • 3-Chloro-6-methoxypyridazine - SIELC Technologies. Available at: [Link]

  • US3004027A - Process for purification of 3,6-dichloropyridazine - Google Patents. Available at:

  • Medicinal Chemistry of Drugs with N-Oxide Functionalities - ACS Publications. Available at: [Link]

  • Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species | Organic Letters - ACS Publications. Available at: [Link]

  • 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE - gsrs. Available at: [Link]

  • Pyridine-N-oxide - Wikipedia. Available at: [Link]

  • Heterocyclic N-Oxides. Available at:

  • Pyridine N-Oxides - Baran Lab. Available at: [Link]

  • Pyridazine, 3-chloro-6-methoxy- - the NIST WebBook. Available at: [Link]

  • Recent trends in the chemistry of pyridine N-oxides - arkat usa. Available at: [Link]

  • 3-Chloro-6-methylpyridazine | C5H5ClN2 | CID 227254 - PubChem - NIH. Available at: [Link]

  • Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents - PMC - PubMed Central. Available at: [Link]

  • Part III.* 8-Hydroxyquinoline N-Oxide. Available at: [Link]

  • 4 - Organic Syntheses Procedure. Available at: [Link]

  • Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions - PubMed. Available at: [Link]

Sources

Reference Data & Comparative Studies

Comparative

A Comparative Analysis of the Biological Activities of Pyridazine N-Oxides and Parent Pyridazines

A Technical Guide for Researchers in Drug Discovery In the landscape of heterocyclic chemistry, pyridazine and its derivatives have long been recognized as a "privileged scaffold" due to their wide-ranging pharmacologica...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers in Drug Discovery

In the landscape of heterocyclic chemistry, pyridazine and its derivatives have long been recognized as a "privileged scaffold" due to their wide-ranging pharmacological activities.[1][2] The introduction of an N-oxide functionality to the pyridazine ring alters its electronic and steric properties, potentially modulating its biological profile. This guide offers an in-depth comparison of the biological activities of pyridazine N-oxides and their corresponding parent pyridazines, providing researchers, scientists, and drug development professionals with a comprehensive overview supported by available experimental data to inform future drug design and discovery efforts.

The Structural and Electronic Impact of N-Oxidation

The pyridazine nucleus is a six-membered aromatic ring containing two adjacent nitrogen atoms. This arrangement leads to a π-deficient system, influencing its physicochemical properties and biological interactions. The process of N-oxidation introduces an oxygen atom onto one of the ring nitrogens, creating a pyridazine N-oxide. This modification has several key consequences:

  • Increased Polarity and Hydrogen Bonding Potential: The N-oxide group is a strong hydrogen bond acceptor, which can enhance interactions with biological targets and improve aqueous solubility.

  • Altered Electronics: The N-oxide moiety acts as an electron-donating group, which can influence the reactivity and metabolic stability of the molecule.

  • Steric Modifications: The presence of the oxygen atom adds steric bulk, which can affect the molecule's ability to fit into the binding pockets of target proteins.

These changes can lead to significant differences in the biological activity, selectivity, and pharmacokinetic profiles of pyridazine N-oxides compared to their parent pyridazines.

Comparative Biological Activities: A Focus on Antimicrobial and Anticancer Effects

While a broad spectrum of biological activities has been reported for both pyridazine and pyridazine N-oxide derivatives, this guide will focus on two key areas where both classes of compounds have shown promise: antimicrobial and anticancer activities.

Antimicrobial Activity

Pyridazine derivatives have been extensively studied for their antibacterial and antifungal properties.[3][4][5] The introduction of an N-oxide group has been explored as a strategy to enhance or modify this activity.

While direct head-to-head comparisons of a pyridazine and its corresponding N-oxide in the same antimicrobial assays are limited in the literature, some studies on pyridazine N-oxides provide valuable insights. For instance, a study on tricyclic indeno[2,1-c]pyridazine and benzo[f]cinnoline N-oxides revealed that while they were inactive against Gram-negative bacteria and fungi, certain derivatives exhibited moderate activity against Gram-positive bacteria such as Staphylococcus aureus and Staphylococcus epidermidis.[6] Notably, one 9-nitro-benzo[f]cinnoline N-oxide demonstrated significant activity against Trichomonas vaginalis with a Minimum Inhibitory Concentration (MIC) of 3.9 µg/mL.[6] Another study on 3-chloro-4-carbamoyl-5-aryl-6-methyl-pyridazine N-oxides found that while most compounds were inactive against bacteria and fungi, some showed fair activity against Trichomonas vaginalis.[7]

For comparison, a separate study on pyridazinone derivatives (a class of pyridazines) reported MIC values against S. aureus (MRSA) as low as 4.52 µM for one compound and 7.8 µM against E. coli for another.[8] This highlights the potent antimicrobial potential within the broader pyridazine class.

Table 1: Selected Antimicrobial Activities of Pyridazine and Pyridazine N-Oxide Derivatives

Compound ClassDerivativeTarget OrganismActivity (MIC)Reference
Pyridazine N-Oxide9-nitro-benzo[f]cinnoline N-oxideTrichomonas vaginalis3.9 µg/mL[6]
Pyridazinone4-(aryl)-6-phenylpyridazin-3(2H)-one derivativeS. aureus (MRSA)4.52 µM[8]
Pyridazinone4-(aryl)-6-phenylpyridazin-3(2H)-one derivativeE. coli7.8 µM[8]
Anticancer Activity

The pyridazine scaffold is a prominent feature in numerous anticancer agents.[1][2] Research has explored the potential of pyridazine N-oxides in this therapeutic area as well.

One intriguing aspect of pyridazine N-oxides is their potential to act as photoactivatable sources of reactive oxygen species (ROS).[9] Upon exposure to light, certain pyridazine N-oxides can release atomic oxygen, a highly reactive species that can induce oxidative stress and lead to cancer cell death.[9] This mechanism offers the potential for targeted cancer therapy with reduced side effects.

Direct comparative studies on the anticancer activity of pyridazines and their corresponding N-oxides are also scarce. However, extensive research on 3,6-disubstituted pyridazine derivatives has demonstrated potent anticancer activity against various cell lines. For example, a series of these compounds showed significant anti-proliferative action against human breast cancer cell lines T-47D and MDA-MB-231, with IC50 values in the sub-micromolar to low micromolar range.[10][11] One derivative, in particular, exhibited an IC50 of 0.43 µM against T-47D cells.[10][11]

Table 2: Selected Anticancer Activities of 3,6-Disubstituted Pyridazine Derivatives

Compound IDCancer Cell LineActivity (IC50)Reference
11mT-47D (Breast Cancer)0.43 µM[10][11]
11mMDA-MB-231 (Breast Cancer)0.99 µM[10][11]
11lT-47D (Breast Cancer)1.57 µM[11]
11hT-47D (Breast Cancer)1.60 µM[11]

Mechanistic Insights and Signaling Pathways

The biological activities of pyridazine and pyridazine N-oxide derivatives are mediated through various mechanisms of action.

Pyridazines in Cancer: Targeting Kinase Signaling

Many pyridazine-based anticancer agents function as inhibitors of protein kinases, which are critical regulators of cell growth, proliferation, and survival. For example, some 3,6-disubstituted pyridazines have been identified as potent inhibitors of cyclin-dependent kinase 2 (CDK2), a key enzyme in cell cycle progression.[10][11] By inhibiting CDK2, these compounds can induce cell cycle arrest and apoptosis in cancer cells.

CDK2_Inhibition cluster_0 Cell Cycle Progression Cyclin E/A Cyclin E/A CDK2 CDK2 Cyclin E/A->CDK2 activates Substrate Phosphorylation Substrate Phosphorylation CDK2->Substrate Phosphorylation Cell Cycle Arrest Cell Cycle Arrest CDK2->Cell Cycle Arrest inhibition leads to G1/S Transition G1/S Transition Substrate Phosphorylation->G1/S Transition Pyridazine Inhibitor Pyridazine Inhibitor Pyridazine Inhibitor->CDK2 inhibits

Caption: Inhibition of CDK2 by pyridazine derivatives disrupts cell cycle progression.

Pyridazine N-Oxides: A Novel Approach via ROS Generation

As mentioned earlier, a distinct mechanism for pyridazine N-oxides involves the photo-induced generation of reactive oxygen species. This process is not typically observed with the parent pyridazines.

ROS_Generation Pyridazine N-Oxide Pyridazine N-Oxide Excited State Excited State Pyridazine N-Oxide->Excited State absorbs Light (UV/Vis) Light (UV/Vis) Light (UV/Vis)->Excited State Parent Pyridazine Parent Pyridazine Excited State->Parent Pyridazine Atomic Oxygen (ROS) Atomic Oxygen (ROS) Excited State->Atomic Oxygen (ROS) Oxidative Stress Oxidative Stress Atomic Oxygen (ROS)->Oxidative Stress Cell Death Cell Death Oxidative Stress->Cell Death

Caption: Photo-induced generation of reactive oxygen species by pyridazine N-oxides.

Experimental Protocols

To facilitate further research in this area, this section provides generalized, step-by-step methodologies for the synthesis of a pyridazine N-oxide and the evaluation of in vitro biological activity.

Synthesis of a Pyridazine N-Oxide from a Parent Pyridazine

Rationale: This protocol describes a common method for the N-oxidation of a pyridazine derivative using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA). The peroxy acid acts as an oxygen transfer agent.

Protocol:

  • Dissolution: Dissolve the starting pyridazine derivative in a suitable aprotic solvent (e.g., dichloromethane, chloroform) in a round-bottom flask equipped with a magnetic stirrer.

  • Cooling: Cool the solution to 0 °C in an ice bath. This is crucial to control the exothermic reaction and prevent potential side reactions.

  • Addition of Oxidizing Agent: Add m-CPBA portion-wise to the stirred solution. The amount of m-CPBA should be in slight excess (e.g., 1.1-1.5 equivalents) to ensure complete conversion.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Quenching: Upon completion, quench the reaction by adding a reducing agent solution (e.g., saturated aqueous sodium thiosulfate or sodium sulfite) to destroy the excess peroxy acid.

  • Work-up: Transfer the mixture to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate (to remove m-chlorobenzoic acid) and brine.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure pyridazine N-oxide.

Synthesis_Workflow start Start: Pyridazine Derivative dissolve Dissolve in Aprotic Solvent start->dissolve cool Cool to 0 °C dissolve->cool add_mcpba Add m-CPBA cool->add_mcpba monitor Monitor by TLC add_mcpba->monitor quench Quench with Reducing Agent monitor->quench workup Aqueous Work-up quench->workup dry Dry and Concentrate workup->dry purify Purify (Chromatography/Recrystallization) dry->purify end End: Pure Pyridazine N-Oxide purify->end

Caption: General workflow for the synthesis of a pyridazine N-oxide.

In Vitro Cytotoxicity Assay (MTT Assay)

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37 °C, 5% CO2).

  • Compound Treatment: Prepare serial dilutions of the test compounds (both pyridazine and pyridazine N-oxide derivatives) in cell culture medium. Remove the old medium from the wells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

  • Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will convert the soluble MTT into insoluble formazan crystals.

  • Formazan Solubilization: Remove the medium containing MTT and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically between 540 and 590 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Conclusion and Future Directions

The available evidence suggests that both pyridazine and pyridazine N-oxide scaffolds hold significant promise for the development of novel therapeutic agents, particularly in the fields of antimicrobial and anticancer research. Pyridazine derivatives have demonstrated potent activity through established mechanisms, such as kinase inhibition. Pyridazine N-oxides, on the other hand, offer the potential for novel mechanisms of action, including photo-induced ROS generation.

A critical gap in the current literature is the lack of direct, head-to-head comparative studies of pyridazines and their corresponding N-oxides. Such studies are essential to systematically evaluate the impact of N-oxidation on biological activity, selectivity, and pharmacokinetic properties. Future research should focus on the synthesis of paired pyridazine and pyridazine N-oxide libraries and their evaluation in a wide range of biological assays. This will enable a more definitive understanding of the structure-activity relationships and guide the rational design of next-generation pyridazine-based therapeutics.

References

  • El-Sayed, M. A. A., et al. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1638-1653.
  • El-Sayed, M. A. A., et al. (2020). Discovery of 3,6-disubstituted pyridazines as a novel class of anticancer agents targeting cyclin-dependent kinase 2: synthesis, biological evaluation and in silico insights. PubMed Central. Available at: [Link]

  • Gavini, E., et al. (2000). Pyridazine N-oxides. III. Synthesis and "in vitro" antimicrobial properties of N-oxide derivatives based on tricyclic indeno[2,1-c]pyridazine and benzo[f]cinnoline systems. Archiv der Pharmazie, 333(10), 341-346.
  • Abdel-Aziz, A. A., et al. (2022).
  • BenchChem. (2025).
  • Allam, H. A., et al. (2024). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Future Medicinal Chemistry, 16(16), 1685-1703.
  • El-Gohary, N. S., & Shaaban, M. M. (2021). Synthesis and evaluation of pyridazine analogues for their coronary vasodilation and anti-hypertensive agent. Pharmaceutical Sciences and Research, 8(2), 103-109.
  • Gavini, E., et al. (1998). ChemInform Abstract: Pyridazine N-Oxides. Part 2. Synthesis and in vitro Antimicrobial Evaluation of 3-Chloro-4-carbamoyl-5-aryl-6-methyl-pyridazine N-Oxides. ChemInform, 29(48).
  • He, L., et al. (2021). Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules. European Journal of Medicinal Chemistry, 209, 112946.
  • Asif, M. (2015). A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. Indo Global Journal of Pharmaceutical Sciences, 5(3), 221-233.
  • Abdel-Maksoud, M. S., et al. (2025).
  • Allam, H. A., et al. (2024). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Future Medicinal Chemistry, 16(16), 1685-1703.
  • Li, J., et al. (2011). Synthesis and In Vitro Evaluation of Imidazo[1,2-b]pyridazines as Ligands for β-Amyloid Plaques. Journal of Medicinal Chemistry, 54(24), 847-859.
  • Boukharsa, Y., et al. (2014). Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. Journal of Chemical and Pharmaceutical Research, 6(12), 297-310.
  • El-Gohary, N. S., & Shaaban, M. M. (2018). Synthesis, anti-microbial evaluation and cytotoxicity bioassay of some synthesized novel pyridazine derivatives comparison to standard. Der Pharma Chemica, 10(6), 104-111.
  • BenchChem. (2025). Comparative study of the anticancer activity of substituted pyridazines. BenchChem.
  • BenchChem. (2025).
  • Basistyi, V. S., & Frederich, J. H. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters, 24(10), 1907-1912.
  • BenchChem. (2025). A Comparative Analysis of the Biological Activity of Pyrazine vs.
  • He, L., et al. (2021). Pyridazine as a privileged structure: An updated review on anticancer activity of pyridazine containing bioactive molecules.
  • Al-Harbi, N. O., et al. (2021).
  • Asif, M. (2017). Various Chemical and Biological Activities of Pyridazinone Derivatives. Cent. Euro. J. Exp. Bio., 5(1), 1-19.
  • Verma, S. K., et al. (2008). Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. Biomedical Pharmacology Journal, 1(1), 123-126.
  • Bernard, M. K., et al. (2016). The Use of 3,6-Pyridazinediones in Organic Synthesis and Chemical Biology. Journal of Chemical Research, 40(1), 1-9.

Sources

Validation

Efficacy of 3-Chloro-6-methoxy-pyridazine 2-oxide Derivatives as Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals Introduction: The Kinase Inhibitor Landscape and the Promise of the Pyridazine Scaffold Protein kinases, as central regulators of cellular signaling, have e...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Kinase Inhibitor Landscape and the Promise of the Pyridazine Scaffold

Protein kinases, as central regulators of cellular signaling, have emerged as one of the most critical classes of drug targets in modern medicine, particularly in oncology. Their dysregulation is a hallmark of numerous diseases, driving aberrant cell growth, proliferation, and survival. The development of small molecule kinase inhibitors has revolutionized treatment paradigms, offering targeted therapies with improved efficacy and reduced toxicity compared to conventional chemotherapy.

The pyridazine scaffold, a six-membered aromatic ring containing two adjacent nitrogen atoms, has garnered significant attention as a "privileged structure" in medicinal chemistry. Its unique electronic properties, including a high dipole moment and the capacity for dual hydrogen bonding, make it an attractive core for designing potent and selective kinase inhibitors.[1][2] The inherent polarity of the pyridazine ring can also contribute to favorable pharmacokinetic profiles.[1][2] This guide provides a comparative analysis of the potential efficacy of a specific, yet underexplored, class of pyridazine derivatives—those derived from 3-Chloro-6-methoxy-pyridazine 2-oxide—against established kinase inhibitors, using the multi-targeted tyrosine kinase inhibitor Ponatinib as a primary benchmark.

While direct experimental data on the kinase inhibitory activity of 3-Chloro-6-methoxy-pyridazine 2-oxide derivatives is not yet prevalent in published literature, this guide will extrapolate their potential based on the well-documented structure-activity relationships (SAR) of related pyridazine and pyridazine N-oxide compounds. We will delve into the rationale behind their design, potential mechanisms of action, and provide detailed experimental protocols for their evaluation, thereby offering a roadmap for future research in this promising area.

The Potential of 3-Chloro-6-methoxy-pyridazine 2-oxide Derivatives as Kinase Inhibitors: A Prospective Analysis

The 3-Chloro-6-methoxy-pyridazine 2-oxide scaffold presents a unique combination of features that suggest its potential as a fruitful starting point for the development of novel kinase inhibitors. The N-oxide moiety is a particularly intriguing feature, as it can significantly influence the electronic and steric properties of the heterocyclic core, potentially leading to enhanced binding affinity and selectivity for target kinases.[3]

Hypothesized Mechanism of Action and Structure-Activity Relationships (SAR)

Based on the broader class of pyridazine-based kinase inhibitors, it is hypothesized that derivatives of 3-Chloro-6-methoxy-pyridazine 2-oxide would function as ATP-competitive inhibitors. The pyridazine core would likely engage in hydrogen bonding interactions with the hinge region of the kinase ATP-binding pocket, a critical interaction for many kinase inhibitors. The substituents at the 3- and 6-positions would then project into the surrounding hydrophobic pockets, and their nature would be crucial for determining potency and selectivity.

  • The Role of the N-oxide: The N-oxide group can act as a hydrogen bond acceptor and may also influence the overall conformation of the molecule, potentially enabling unique interactions with the target kinase that are not possible with the parent pyridazine.[3]

  • The 3-Chloro and 6-Methoxy Groups as Handles for Derivatization: The chlorine atom at the 3-position serves as a versatile synthetic handle, allowing for the introduction of a wide variety of substituents through nucleophilic aromatic substitution or cross-coupling reactions. This enables the exploration of different chemical moieties to optimize binding to the kinase active site. The methoxy group at the 6-position can also be modified to explore SAR.

To illustrate the potential for derivatization, the following diagram outlines a general synthetic strategy for creating a library of 3-Chloro-6-methoxy-pyridazine 2-oxide derivatives.

Caption: General synthetic routes for derivatization of the 3-Chloro-6-methoxy-pyridazine 2-oxide scaffold.

Comparative Analysis: Ponatinib as a Benchmark Kinase Inhibitor

To contextualize the potential efficacy of novel kinase inhibitors, it is essential to compare them against established drugs. Ponatinib (Iclusig®) is a potent, oral, multi-targeted tyrosine kinase inhibitor that serves as an excellent benchmark due to its broad activity and well-characterized profile.[4][5][6]

Ponatinib: Mechanism of Action and Clinical Profile

Ponatinib was designed to inhibit the native BCR-ABL kinase and its mutants, including the highly resistant T315I "gatekeeper" mutation, which confers resistance to many other tyrosine kinase inhibitors.[7] Its efficacy stems from its ability to accommodate the steric hindrance imposed by the isoleucine residue in the T315I mutant.

Ponatinib_MOA cluster_0 BCR-ABL Signaling Pathway ATP ATP BCR_ABL BCR-ABL Kinase ATP->BCR_ABL Binds to active site Downstream Downstream Substrates BCR_ABL->Downstream Phosphorylates Inhibition Inhibition Proliferation Cell Proliferation & Survival Downstream->Proliferation Leads to Ponatinib Ponatinib Ponatinib->BCR_ABL

Caption: Simplified schematic of Ponatinib's mechanism of action in inhibiting BCR-ABL signaling.

Clinical Applications and Performance:

Ponatinib is FDA-approved for the treatment of adult patients with chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL) who are resistant or intolerant to other tyrosine kinase inhibitors.[8][9] Recent approvals have expanded its use in combination with chemotherapy for newly diagnosed Ph+ ALL.[8][9]

Adverse Effects:

Despite its efficacy, Ponatinib is associated with a risk of serious adverse events, most notably arterial occlusive events, which has led to a boxed warning and recommendations for careful patient monitoring.[3][10][11][12]

Quantitative Comparison of Kinase Inhibitory Activity

The following table summarizes the IC50 values of Ponatinib against a panel of kinases, providing a quantitative benchmark for the desired potency of new inhibitor candidates.

Kinase TargetPonatinib IC50 (nM)Reference
Native ABL0.37[4]
ABL T315I2.0[4]
PDGFRα1.1[6]
VEGFR21.5[6]
FGFR12.2[6]
SRC5.4[6]
FLT30.3 - 2[6]
c-KIT8 - 20[6]
MEKK216[5]

IC50 values represent the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.

Experimental Protocols for Efficacy Evaluation

The evaluation of novel kinase inhibitors requires a robust and systematic approach, typically involving a combination of biochemical and cell-based assays.

Biochemical Kinase Inhibition Assay: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.[8][9][13][14] It is a versatile platform suitable for high-throughput screening and IC50 determination.

Principle of the ADP-Glo™ Assay:

Caption: Workflow of the ADP-Glo™ Kinase Assay.

Step-by-Step Protocol:

  • Kinase Reaction:

    • In a 384-well plate, add 2.5 µL of 4x test compound (serially diluted).

    • Add 2.5 µL of 4x kinase solution.

    • Initiate the reaction by adding 5 µL of 2x substrate/ATP mixture.

    • Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • ATP Depletion:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate at room temperature for 40 minutes.

  • ADP to ATP Conversion and Signal Generation:

    • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase and luciferin.

    • Incubate at room temperature for 30-60 minutes.

  • Data Acquisition:

    • Measure the luminescence using a plate reader.

    • The luminescent signal is proportional to the amount of ADP produced and, therefore, the kinase activity.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Kinase Inhibition Assay: TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Assay

TR-FRET assays are powerful tools for measuring kinase activity in a cellular context, providing a more physiologically relevant assessment of inhibitor efficacy. The LanthaScreen™ TR-FRET Kinase Assay is a widely used format.[1][15][16][17][18]

Principle of the LanthaScreen™ TR-FRET Assay:

TR_FRET_Principle cluster_0 No Kinase Activity cluster_1 Kinase Activity A Terbium-labeled Antibody No_FRET No FRET B Fluorescein-labeled Substrate (unphosphorylated) C Terbium-labeled Antibody D Fluorescein-labeled Substrate (phosphorylated) C->D Binds E FRET Signal D->E Proximity leads to

Caption: Principle of the LanthaScreen™ TR-FRET Kinase Assay.

Step-by-Step Protocol:

  • Cell Culture and Treatment:

    • Seed cells in a 96-well plate and grow to the desired confluency.

    • Treat cells with a serial dilution of the test compound for a specified period.

  • Cell Lysis:

    • Lyse the cells to release the intracellular components, including the target kinase and its substrates.

  • Kinase Reaction (in lysate):

    • Add a reaction mixture containing a fluorescein-labeled substrate and ATP to the cell lysate.

    • Incubate to allow the kinase to phosphorylate the substrate.

  • Detection:

    • Add a detection solution containing a terbium-labeled antibody that specifically recognizes the phosphorylated substrate.

    • Incubate to allow the antibody to bind to the phosphorylated substrate.

  • Data Acquisition:

    • Measure the TR-FRET signal on a compatible plate reader. The signal is typically read at two wavelengths (one for the donor and one for the acceptor).

  • Data Analysis:

    • Calculate the emission ratio of the acceptor to the donor.

    • Determine the IC50 value as described for the biochemical assay.

Conclusion and Future Directions

While the direct synthesis and evaluation of 3-Chloro-6-methoxy-pyridazine 2-oxide derivatives as kinase inhibitors remain an open area for investigation, the foundational principles of medicinal chemistry and the known properties of the pyridazine scaffold provide a strong rationale for their potential. The N-oxide functionality, in particular, offers an avenue for creating novel chemical matter with potentially unique and advantageous interactions with kinase targets.

The comparative data for Ponatinib underscores the high bar for potency that new kinase inhibitors must meet. However, the significant adverse effects associated with Ponatinib also highlight the ongoing need for inhibitors with improved safety profiles. The exploration of novel scaffolds, such as the 3-Chloro-6-methoxy-pyridazine 2-oxide core, is therefore a critical endeavor in the quest for the next generation of targeted therapies.

Future research should focus on the synthesis of a diverse library of derivatives based on this scaffold, followed by systematic screening against a panel of kinases using the robust biochemical and cell-based assays detailed in this guide. The resulting structure-activity relationship data will be invaluable in guiding the optimization of lead compounds with the ultimate goal of developing potent, selective, and safe kinase inhibitors for the treatment of a range of human diseases.

References

  • Identification of Ponatinib and Other Known Kinase Inhibitors with Potent MEKK2 Inhibitory Activity. PMC. Available from: [Link].

  • FDA grants accelerated approval to ponatinib with chemotherapy for newly diagnosed Philadelphia chromosome-positive acute lymphoblastic leukemia. U.S. Food and Drug Administration. Available from: [Link].

  • FDA grants accelerated approval to ponatinib with chemotherapy for newly diagnosed Philadelphia chromosome-positive acute lymphoblastic leukemia. U.S. Food and Drug Administration. Available from: [Link].

  • Ponatinib. Wikipedia. Available from: [Link].

  • Ponatinib: a novel multi-tyrosine kinase inhibitor against human malignancies. PMC. Available from: [Link].

  • Ponatinib -- Review of Historical Development, Current Status, and Future Research. PMC. Available from: [Link].

  • Side-effects profile and outcomes of ponatinib in the treatment of chronic myeloid leukemia. Cancer. Available from: [Link].

  • Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. PMC. Available from: [Link].

  • Ponatinib | Blood Cancer United. Blood Cancer United. Available from: [Link].

  • Ponatinib Meets Primary Endpoint of Superior Function for Newly-Diagnosed Ph+ Acute Lymphoblastic Leukemia. Pharmacy Times. Available from: [Link].

  • How to measure Kinase activity with HTRF™ KinEASE™ assay kit. YouTube. Available from: [Link].

  • FP & TR-FRET Kinase Assays with Automated Liquid Handling. Molecular Devices. Available from: [Link].

  • Modelling ponatinib resistance in tyrosine kinase inhibitor-naïve and dasatinib resistant BCR-ABL1+ cell lines. PMC. Available from: [Link].

  • Pyridazine and Pyridazinone in Medicinal Chemistry: Synthesis and Antiinflammatory Pathways Targeting TxA2, TNF-α, and IL-6. PubMed. Available from: [Link].

  • Design of new disubstituted imidazo[1,2-b]pyridazine derivatives as selective Haspin inhibitors. Synthesis, binding mode and anticancer biological evaluation. NIH. Available from: [Link].

  • HTRF® Kinase Assay Protocol. ResearchGate. Available from: [Link].

  • Computational Investigations on Reaction Mechanisms of the Covalent Inhibitors Ponatinib and Analogs Targeting the Extracellular Signal-Regulated Kinases. MDPI. Available from: [Link].

  • Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones. NIH. Available from: [Link].

  • Discovery of a new pyrido[2,3-d]pyridazine-2,8-dione derivative as a potential anti-inflammatory agent through COX-1/COX-2 dual inhibition. RSC Medicinal Chemistry. Available from: [Link].

  • Pyridazine N-Oxides as Precursors to 2-Aminofurans: Scope and Limitations in Complexity Building Cascade Reactions. Organic Letters. Available from: [Link].

  • Imidazo[1,2-B]Pyridazines as Inhibitors of DYRK Kinases. ORCA - Cardiff University. Available from: [Link].

  • Medicinal Chemistry of Drugs with N-Oxide Functionalities. ACS Publications. Available from: [Link].

  • Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. CUNY Academic Works. Available from: [Link].

  • The pyridazine heterocycle in molecular recognition and drug discovery. PMC. Available from: [Link].

  • Imidazo[1,2-b]pyridazines as inhibitors of DYRK kinases. ORCA - Cardiff University. Available from: [Link].

  • Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors. PubMed. Available from: [Link].

  • Synthesis and biological evaluation of 3-amino-, 3-alkoxy- and 3-aryloxy-6-(hetero)arylpyridazines as potent antitumor agents. PubMed. Available from: [Link].

  • Design, synthesis and biological evaluation of 3-amino-6-(2-hydroxyphenyl)pyridazin-4-aryl derivatives as SMARCA2/4 degraders. PubMed. Available from: [Link].

  • Design, synthesis, and biological evaluation of 3-chloro-2-oxo-N-(arylcarbamoyl)-2H-1-benzopyran-6-sulfonamide derivatives as potential DPP-IV inhibitors. ResearchGate. Available from: [Link].

  • Synthesis and evaluation of 3-amino-6-aryl-pyridazines as selective CB(2) agonists for the treatment of inflammatory pain. PubMed. Available from: [Link].

Sources

Comparative

A Proposed Framework for the In Vitro Evaluation of 3-Chloro-6-methoxy-pyridazine 2-oxide Cytotoxicity

Introduction: The Promise and Unknowns of a Novel Pyridazine Derivative The pyridazine scaffold is a "privileged structure" in medicinal chemistry, recognized for its presence in a wide array of pharmacologically active...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Promise and Unknowns of a Novel Pyridazine Derivative

The pyridazine scaffold is a "privileged structure" in medicinal chemistry, recognized for its presence in a wide array of pharmacologically active compounds.[1][2] The unique physicochemical properties conferred by its adjacent nitrogen atoms, such as hydrogen bonding capacity and metabolic stability, make it a versatile core for developing novel therapeutics targeting cancer, inflammation, and infectious diseases.[1][3] Numerous pyridazine derivatives have been synthesized and evaluated, demonstrating potent anticancer activity through mechanisms that include the induction of apoptosis and the inhibition of critical cell signaling pathways like those mediated by protein kinases.[4][5][6]

This guide focuses on 3-Chloro-6-methoxy-pyridazine 2-oxide , a novel derivative for which there is a notable absence of publicly available cytotoxicity data.[7][8] This lack of information presents both a challenge and an opportunity. This document, therefore, serves not as a review of existing data, but as a comprehensive, field-informed framework for researchers. It provides a structured, multi-tiered approach to systematically evaluate the in vitro cytotoxicity of this compound, elucidate its potential mechanism of action, and objectively benchmark its performance against established chemotherapeutic agents.

Our narrative is built on the principle of self-validating systems. We will not only detail the "how" but, more critically, the "why" behind each experimental choice, ensuring that the data generated is robust, reproducible, and mechanistically insightful.

Part 1: Foundational Cytotoxicity Profiling (Tier 1)

The initial goal is to establish a foundational understanding of the compound's cytotoxic potential. A single assay is insufficient, as it can produce misleading results. For instance, a compound that inhibits metabolic activity without killing the cell might score as a false positive in an MTT assay. Therefore, a multi-pronged approach assessing different cellular health indicators is essential for a trustworthy initial assessment. We will measure metabolic function, membrane integrity, and overall cell number.

Recommended Cell Line Panel

To assess both potency and selectivity, a carefully chosen panel of cell lines is critical. This panel should include both hematological and solid tumor models, as well as a non-cancerous control.

Cell LineTypeRationale
HL-60 Human Promyelocytic LeukemiaA suspension cell line known for its sensitivity to apoptotic inducers, making it an excellent model for initial screening.[4]
MDA-MB-231 Human Breast AdenocarcinomaAn aggressive, adherent triple-negative breast cancer (TNBC) model, representing a challenging solid tumor type.[6]
A549 Human Lung CarcinomaA widely used adherent cell line for studying cytotoxicity in the context of lung cancer.[4]
MCF-10A Non-tumorigenic Breast EpithelialA critical control to determine the compound's therapeutic index—its selectivity for cancer cells over healthy cells.[4]
Experimental Workflow: Tier 1

The first tier involves parallel screening using two distinct endpoint assays following a 48-hour compound exposure.

G cluster_0 Cell Culture & Seeding cluster_1 Compound Treatment cluster_2 Parallel Cytotoxicity Assays cluster_3 Data Analysis seed Seed Cell Panel (HL-60, MDA-MB-231, A549, MCF-10A) in 96-well plates treat Treat with serial dilutions of 3-Chloro-6-methoxy-pyridazine 2-oxide (e.g., 0.01 µM to 100 µM) for 48h seed->treat assay_mtt MTT Assay (Metabolic Activity) treat->assay_mtt assay_ldh LDH Assay (Membrane Integrity) treat->assay_ldh absorbance Measure Absorbance (570nm for MTT, 490nm for LDH) assay_mtt->absorbance assay_ldh->absorbance ic50 Calculate IC50 Values (Dose-Response Curves) absorbance->ic50

Caption: Tier 1 experimental workflow for foundational cytotoxicity screening.
Protocol 1: MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-Diphenyltetrazolium Bromide) Assay

This colorimetric assay measures the metabolic activity of cells. Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt into purple formazan crystals, the amount of which is proportional to the number of living cells.[9][10]

Methodology:

  • Cell Seeding: Seed 5,000-10,000 cells per well in 100 µL of complete culture medium in a 96-well plate. For adherent cells (MDA-MB-231, A549, MCF-10A), allow them to attach overnight.[11]

  • Compound Treatment: Add 100 µL of medium containing the test compound at 2x the final desired concentration. Include vehicle-only (e.g., DMSO) controls and medium-only blanks.[12] Incubate for 48 hours at 37°C and 5% CO₂.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution (prepared in sterile PBS) to each well.[9]

  • Incubation: Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.[10][13]

  • Solubilization: Carefully remove the culture medium. Add 150 µL of a solubilization solution (e.g., DMSO or 0.1% NP-40 in isopropanol with 4 mM HCl) to each well to dissolve the crystals.[9][11]

  • Measurement: Agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at 570 nm using a microplate reader.[13]

  • Analysis: Correct for background by subtracting the absorbance of the medium-only blanks. Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Lactate Dehydrogenase (LDH) Release Assay

This assay quantifies cytotoxicity by measuring the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity—a hallmark of necrosis or late apoptosis.[14]

Methodology:

  • Plate Setup: Seed and treat cells as described in the MTT protocol (Steps 1 & 2). Set up additional control wells for "Maximum LDH Release" (cells treated with a lysis buffer, like 10X Triton X-100) and "Spontaneous LDH Release" (untreated cells).[15][16]

  • Sample Collection: After the 48-hour incubation, centrifuge the 96-well plate (for suspension cells) at 300 x g for 5 minutes.

  • Transfer Supernatant: Carefully transfer 50 µL of the cell-free supernatant from each well to a new flat-bottom 96-well plate.[15]

  • Reaction Setup: Prepare the LDH reaction mixture according to a commercial kit's instructions (typically containing a substrate and a catalyst/dye solution). Add 50 µL of this reaction mixture to each well containing the supernatant.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[14][15]

  • Measurement: Add 50 µL of stop solution (if required by the kit) and measure the absorbance at 490 nm.[15]

  • Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

Data Presentation: IC₅₀ Values

The results should be summarized by calculating the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound required to inhibit cell growth or viability by 50%. This is determined by plotting a dose-response curve (percent viability vs. log concentration) and fitting it with a nonlinear regression model.

CompoundAssayHL-60 IC₅₀ (µM)MDA-MB-231 IC₅₀ (µM)A549 IC₅₀ (µM)MCF-10A IC₅₀ (µM)Selectivity Index (MCF-10A / MDA-MB-231)
3-Chloro-6-methoxy-pyridazine 2-oxide MTT[Experimental Data][Experimental Data][Experimental Data][Experimental Data][Calculated Value]
3-Chloro-6-methoxy-pyridazine 2-oxide LDH[Experimental Data][Experimental Data][Experimental Data][Experimental Data][Calculated Value]

Part 2: Mechanistic Investigation (Tier 2)

If the foundational screening reveals potent and selective cytotoxicity, the next logical step is to investigate the mechanism of cell death. Based on the known activities of other pyridazine derivatives, apoptosis and cell cycle arrest are primary suspects.[4][6] Flow cytometry is a powerful tool for these investigations.

Protocol 3: Apoptosis Detection via Annexin V & Propidium Iodide (PI) Staining

This assay differentiates between distinct cell populations.[17] During early apoptosis, the membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) to label these early apoptotic cells.[18] Propidium iodide (PI) is a DNA-binding dye that is excluded by cells with intact membranes. It can therefore only enter and stain late apoptotic and necrotic cells, which have lost membrane integrity.[19]

Methodology:

  • Cell Treatment: Seed cells (e.g., 1 x 10⁶ cells in a 6-well plate) and treat with the compound at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours. Include a vehicle-treated negative control.

  • Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize, combine with the supernatant, and wash twice with cold PBS by centrifuging at 300 x g for 5 minutes.[17]

  • Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer at a concentration of ~1 x 10⁶ cells/mL.[19]

  • Staining: Add 5 µL of FITC-conjugated Annexin V and 1-2 µL of PI solution (e.g., 1 mg/mL stock). Gently vortex and incubate for 15-20 minutes at room temperature in the dark.[17][19]

  • Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately using a flow cytometer.

    • Viable Cells: Annexin V-negative and PI-negative.

    • Early Apoptotic Cells: Annexin V-positive and PI-negative.

    • Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive.

Protocol 4: Cell Cycle Analysis

This method determines if the compound induces cell death by halting cell cycle progression at a specific phase (G0/G1, S, or G2/M).[20] It uses a fluorescent dye like propidium iodide (PI) that binds stoichiometrically to DNA. The fluorescence intensity of a stained cell is therefore directly proportional to its DNA content. Cells in G2/M (which have replicated their DNA) will have twice the fluorescence intensity of cells in G0/G1.[21]

Methodology:

  • Cell Treatment: Treat cells as described for the apoptosis assay (Protocol 3, Step 1).

  • Cell Harvesting & Fixation: Harvest cells and wash with PBS. Fix the cells by resuspending the pellet in ice-cold 70% ethanol while gently vortexing to prevent clumping. Incubate at 4°C for at least 2 hours (or overnight).[21] Fixation permeabilizes the cells, allowing the dye to enter and stain the DNA.

  • Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL).[21] RNase treatment is crucial because PI can also bind to double-stranded RNA, which would otherwise confound the DNA content measurement.[21]

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Analysis: Analyze the samples on a flow cytometer, collecting data on a linear scale. Use software to model the cell cycle distribution and quantify the percentage of cells in each phase.[22]

Data Presentation: Mechanistic Insights
Treatment% Viable (Annexin V-/PI-)% Early Apoptotic (Annexin V+/PI-)% Late Apoptotic (Annexin V+/PI+)% G0/G1 Phase% S Phase% G2/M Phase
Vehicle Control[Data][Data][Data][Data][Data][Data]
Compound (IC₅₀) [Data][Data][Data][Data][Data][Data]
Compound (2x IC₅₀) [Data][Data][Data][Data][Data][Data]
Visualization: Potential Apoptotic Pathway

If the Annexin V assay is positive, it suggests the compound activates a programmed cell death pathway. This often involves a cascade of caspase enzymes and can be initiated through intrinsic (mitochondrial) or extrinsic (death receptor) pathways. Further investigation would be warranted.

G cluster_0 Cellular Stress cluster_1 Caspase Cascade cluster_2 Hallmarks of Apoptosis compound 3-Chloro-6-methoxy- pyridazine 2-oxide stress Mitochondrial Stress (Intrinsic Pathway) compound->stress Induces cas9 Caspase-9 (Initiator) stress->cas9 Activates cas3 Caspase-3 (Executioner) cas9->cas3 Activates hallmarks DNA Fragmentation PS Externalization (Annexin V Binding) cas3->hallmarks Executes

Caption: A hypothetical intrinsic apoptosis pathway induced by the compound.

Part 3: Comparative Benchmarking

To understand the translational potential of 3-Chloro-6-methoxy-pyridazine 2-oxide, its potency must be contextualized. Comparing its IC₅₀ values against standard-of-care chemotherapeutic agents in the same cell line panel provides an essential benchmark.

Selected Comparator Agents
AgentMechanism of Action
Doxorubicin DNA intercalator and topoisomerase II inhibitor, causing DNA damage and cell cycle arrest.[6]
Cisplatin Forms DNA adducts, leading to DNA damage and induction of apoptosis.
Cytarabine A pyrimidine analog that inhibits DNA synthesis, primarily affecting cells in the S-phase.[11]
Comparative Data Summary

This table provides a clear, objective comparison of cytotoxic potency. The Selectivity Index (SI), calculated as the IC₅₀ in the non-cancerous cell line divided by the IC₅₀ in a cancer cell line, is a key metric for therapeutic potential. A higher SI value is desirable.

CompoundHL-60 IC₅₀ (µM)MDA-MB-231 IC₅₀ (µM)A549 IC₅₀ (µM)MCF-10A IC₅₀ (µM)Selectivity Index (vs. MDA-MB-231)
3-Chloro-6-methoxy-pyridazine 2-oxide [Data][Data][Data][Data][Calculated]
Doxorubicin [Data][Data][Data][Data][Calculated]
Cisplatin [Data][Data][Data][Data][Calculated]
Cytarabine [Data][Data][Data][Data][Calculated]

Conclusion and Future Directions

This guide outlines a logical, robust, and scientifically rigorous framework for the initial in vitro characterization of 3-Chloro-6-methoxy-pyridazine 2-oxide. By progressing through a tiered system—from foundational cytotoxicity screening to mechanistic investigation and comparative benchmarking—researchers can generate a comprehensive and reliable dataset.

Positive and selective results from this framework would justify advancing the compound to more detailed mechanistic studies, such as:

  • Western Blot Analysis: To probe for the cleavage of caspase-3 and PARP, or changes in the expression of Bcl-2 family proteins.

  • Caspase Activity Assays: To quantify the activity of specific initiator (caspase-8, -9) and executioner (caspase-3, -7) caspases.

  • Reactive Oxygen Species (ROS) Measurement: To determine if cytotoxicity is mediated by oxidative stress.

By following this structured approach, the scientific community can efficiently and accurately determine whether 3-Chloro-6-methoxy-pyridazine 2-oxide holds promise as a candidate for further preclinical development.

References

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

  • Jayaraman, S. (2021). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. Retrieved from [Link]

  • OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Assaying cell cycle status using flow cytometry. PMC. Retrieved from [Link]

  • Provost, J. J., & Wallert, M. A. (2025). MTT Proliferation Assay Protocol. ResearchGate. Retrieved from [Link]

  • Lema, C., et al. (2019). A new pyridazinone exhibits potent cytotoxicity on human cancer cells via apoptosis and poly-ubiquitinated protein accumulation. NIH. Retrieved from [Link]

  • University of Rochester Medical Center. (n.d.). The Annexin V Apoptosis Assay. Retrieved from [Link]

  • Scribd. (n.d.). In Vitro Cytotoxicity Assay Protocol. Retrieved from [Link]

  • Nabil, S., et al. (2018). In vitro Cytotoxic Evaluation of Some New Synthesized Pyridazine Derivatives. Scholars Research Library. Retrieved from [Link]

  • Dumitrascu, F., et al. (2021). Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones. NIH. Retrieved from [Link]

  • protocols.io. (2024). LDH cytotoxicity assay. Retrieved from [Link]

  • Nabil, S., & Al-Dossary, A. O. (2019). in vitro Cytotoxic Evaluation of Some New Synthesized Pyridazine Derivatives. Asian Journal of Chemistry. Retrieved from [Link]

  • Cell Biologics Inc. (n.d.). LDH Assay. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

  • University of Leicester. (n.d.). Cell Cycle Tutorial Contents. Retrieved from [Link]

  • University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis. Retrieved from [Link]

  • Jaballah, M. Y. (2017). Pyridazine Based Scaffolds as Privileged Structures in anti-Cancer Therapy. ResearchGate. Retrieved from [Link]

  • Biocompare. (2020). Cell Cycle Analysis with Flow Cytometry. Retrieved from [Link]

  • Ghorab, M. M., et al. (2016). Synthesis of Some New Pyridazine Derivatives for Anti-HAV Evaluation. PMC - NIH. Retrieved from [Link]

  • Li, Y., et al. (2024). Recent contributions of pyridazine as a privileged scaffold of anticancer agents in medicinal chemistry: An updated review. PubMed. Retrieved from [Link]

  • Jaballah, M. Y. (2017). Pyridazine Based Scaffolds as Privileged Structures in anti-Cancer Therapy. Retrieved from [Link]

  • Yilmaz, I., et al. (2025). Investigation of Anticancer Properties of Newly Synthesized Pyridazine-Based Inhibitors in Mouse and Human Breast Cancer Cell Line. PubMed Central. Retrieved from [Link]

  • gsrs. (n.d.). 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. Retrieved from [Link]

  • Chemsrc. (2025). Pyridazine,3-chloro-6-methoxy-, 2-oxide. Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to Pyridazine N-Oxidation: A Comparative Study of Oxidizing Agents

Introduction: The Strategic Value of Pyridazine N-Oxidation In the landscape of modern drug discovery and materials science, pyridazine scaffolds are of paramount importance due to their prevalence in biologically active...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Pyridazine N-Oxidation

In the landscape of modern drug discovery and materials science, pyridazine scaffolds are of paramount importance due to their prevalence in biologically active compounds and functional materials.[1][2] The N-oxidation of the pyridazine ring is a fundamental and strategic transformation. It profoundly alters the electronic character of the heterocycle, transforming the electron-deficient pyridazine into an electron-rich N-oxide. This modification not only modulates the physicochemical properties of the molecule but also unlocks unique pathways for subsequent functionalization, making the pyridazine N-oxide a versatile synthetic intermediate.[1][3]

This guide provides an in-depth comparative analysis of the most common and effective oxidizing agents for pyridazine N-oxidation. Moving beyond a simple recitation of protocols, we will delve into the mechanistic rationale, operational advantages, and critical limitations of each method. The objective is to equip researchers, scientists, and process chemists with the expert knowledge required to select the optimal oxidation strategy based on substrate electronics, reaction scale, safety considerations, and economic viability.

Core Principles: The Mechanism and Electronic Effects in N-Oxidation

The N-oxidation of a pyridazine is an electrophilic attack on one of the nitrogen's lone pairs of electrons. The oxidant, typically a species with an electron-deficient oxygen atom (like a peroxy acid), acts as the electrophile.

The choice of which nitrogen is oxidized in an unsymmetrically substituted pyridazine is dictated by electronics. The most nucleophilic nitrogen—the one rendered more electron-rich by adjacent substituents—will typically be oxidized preferentially. Conversely, pyridazines bearing electron-withdrawing groups are less reactive and require more powerful oxidizing systems for efficient conversion.

Caption: General Mechanism of Pyridazine N-Oxidation.

Comparative Analysis of Key Oxidizing Agents

We will now evaluate the performance, advantages, and limitations of four major classes of oxidizing agents.

Peroxycarboxylic Acids (e.g., meta-Chloroperoxybenzoic Acid, m-CPBA)

m-CPBA is the benchmark oxidant for N-oxidation due to its high reactivity, predictability, and generally mild reaction conditions.[4] It is particularly valuable for substrates that are sensitive to high temperatures or harsh pH.

  • Mechanism of Action: The reaction proceeds via a concerted mechanism where the pyridazine nitrogen attacks the terminal, electrophilic oxygen of the peroxy acid, as depicted in the diagram above.

  • Performance & Experimental Data: m-CPBA typically provides high yields (>70-90%) for a wide range of substituted pyridines and diazines.[4][5] Reactions are often complete within hours at or below room temperature.

  • Advantages (When to Use It):

    • High Reactivity: Effective for both electron-rich and moderately electron-deficient pyridazines.

    • Mild Conditions: Often performed at 0 °C to room temperature, preserving sensitive functional groups.

    • Predictability: It is a well-understood reagent with a vast body of literature.

  • Limitations & Disadvantages (When to Avoid It):

    • Cost: m-CPBA is significantly more expensive than hydrogen peroxide-based systems, making it less suitable for large-scale industrial synthesis.[6]

    • Safety: Commercial m-CPBA (typically <77% purity) is stabilized but is still a potentially explosive, shock-sensitive solid that requires careful handling and storage.[6]

    • Workup: The byproduct, m-chlorobenzoic acid, is a solid that must be removed, typically by a basic wash or filtration, which can sometimes complicate the isolation of polar N-oxide products.

Detailed Experimental Protocol: N-Oxidation using m-CPBA

This protocol is a self-validating system designed for clarity and reproducibility.

G cluster_setup Reaction Setup cluster_reaction Reaction Execution cluster_workup Workup & Purification A 1. Dissolve substituted pyridazine (1.0 eq) in a suitable solvent (e.g., CH2Cl2, CHCl3) in a round-bottom flask. B 2. Cool the solution to 0 °C in an ice bath. This is critical to control the initial exotherm. A->B C 3. Add m-CPBA (~75%, 1.1-1.5 eq) portion-wise over 15-30 minutes. Monitor temperature to ensure it does not rise significantly. B->C D 4. Stir the reaction at 0 °C for 1 hour, then allow to warm to room temperature. C->D E 5. Monitor reaction progress by TLC or LC-MS until starting material is consumed (typically 2-12 hours). D->E F 6. Upon completion, cool the mixture and quench excess peroxide with 10% aq. Na2SO3 solution. E->F G 7. Wash the organic layer with saturated aq. NaHCO3 to remove m-chlorobenzoic acid byproduct. F->G H 8. Dry the organic layer (Na2SO4), filter, and concentrate under reduced pressure. G->H I 9. Purify the crude product by column chromatography or recrystallization to yield the pure pyridazine N-oxide. H->I

Caption: Standard experimental workflow for N-oxidation.

Hydrogen Peroxide / Acetic Acid (In Situ Peracetic Acid)

This is the classical, most economical method for N-oxidation, making it a workhorse for large-scale synthesis.[7] The reaction involves the in situ formation of peracetic acid from hydrogen peroxide and a carboxylic acid, typically glacial acetic acid.

  • Mechanism of Action: Acetic acid protonates hydrogen peroxide, which is then attacked by another molecule of acetic acid to form peracetic acid. The peracetic acid then acts as the oxidant in the same manner as m-CPBA.

  • Performance & Experimental Data: Yields are generally good to excellent (75-90%), but the reaction often requires elevated temperatures (70-90 °C) and longer reaction times compared to m-CPBA.[8]

  • Advantages (When to Use It):

    • Cost-Effective: The reagents are inexpensive and readily available, making this the preferred method for industrial applications.[6]

    • Eco-Friendly: The primary byproduct is water, making it a "greener" alternative.[6]

  • Limitations & Disadvantages (When to Avoid It):

    • Harsh Conditions: Requires elevated temperatures and acidic conditions, which are incompatible with acid-sensitive or thermally labile substrates.

    • Safety at Scale: Peracetic acid can be explosive at high concentrations and temperatures (>110 °C).[6] Careful temperature control is crucial.

    • Difficult Workup: Removal of the high-boiling acetic acid solvent can be challenging, often requiring vacuum distillation, which may not be suitable for non-volatile products.[8]

Detailed Experimental Protocol: N-Oxidation using H₂O₂ / Acetic Acid (Adapted from Organic Syntheses)[8]

  • Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, place the pyridazine substrate (1.0 eq).

  • Reagent Addition: Add glacial acetic acid (3-5 volumes). Begin stirring and add 30-35% aqueous hydrogen peroxide (1.1-1.5 eq) dropwise. The addition is exothermic and should be controlled to maintain the reaction temperature at 70-80 °C.

  • Reaction Execution: After the addition is complete, maintain the reaction mixture at 75-85 °C and monitor by TLC. The reaction may take several hours to reach completion.

  • Workup & Purification:

    • Cool the reaction mixture to room temperature.

    • Decompose any excess peroxide by the careful addition of a reducing agent like sodium sulfite.

    • Remove the acetic acid and water under reduced pressure. Caution: Ensure all peroxide is quenched before distillation.

    • The crude residue can then be purified by recrystallization, distillation, or chromatography.

Urea-Hydrogen Peroxide (UHP) Systems

Urea-hydrogen peroxide is a stable, solid, and safe source of H₂O₂.[9] It is often used in combination with an anhydride, such as trifluoroacetic anhydride (TFAA), to generate a highly reactive peroxy acid in situ. This system is particularly effective for electron-deficient pyridazines.[10]

  • Mechanism of Action: The anhydride reacts with the hydrogen peroxide released from UHP to form a potent peroxy acid (e.g., trifluoroperacetic acid). This powerful oxidant can N-oxidize even deactivated heterocyclic rings under relatively mild conditions.

  • Performance & Experimental Data: This method provides high yields for electron-poor pyridines and related heterocycles where other methods may fail or require harsh conditions.[10]

  • Advantages (When to Use It):

    • High Reactivity: Excellent for deactivated, electron-poor pyridazines.

    • Safety & Handling: UHP is a stable, crystalline solid, making it much safer and easier to handle and store than concentrated liquid H₂O₂.[9]

    • Mild Conditions: Reactions can often be run at or below room temperature.

  • Limitations & Disadvantages (When to Avoid It):

    • Cost: Anhydrides like TFAA are expensive and highly reactive, requiring careful handling.

    • Stoichiometry: The method is stoichiometric and generates significant amounts of urea and acid byproducts that must be removed during workup.

Potassium Peroxymonosulfate (Oxone®)

Oxone®, a triple salt containing potassium peroxymonosulfate (KHSO₅), is an inexpensive, stable, and versatile oxidant.[11][12] It is often used in a biphasic system or with a ketone catalyst to generate dioxiranes in situ.

  • Mechanism of Action: The active oxidant is the peroxymonosulfate anion. In the presence of a ketone (like acetone), it can form a highly reactive dioxirane species, which then transfers an oxygen atom to the pyridazine nitrogen.

  • Performance & Experimental Data: Oxone® is effective for the preparation of various N-oxides, including the di-N-oxides of pyrazines, in good yields.[11] The reaction conditions are typically mild.

  • Advantages (When to Use It):

    • Cost and Stability: Oxone® is an inexpensive and stable solid with a long shelf life.

    • Safety: Generally considered safer than organic peroxy acids.

    • Versatility: Can be used in various solvent systems, including aqueous mixtures, which can simplify workup.

  • Limitations & Disadvantages (When to Avoid It):

    • Solubility: Oxone® is primarily water-soluble, often requiring biphasic solvent systems or phase-transfer catalysts for reactions with organic-soluble substrates, which can complicate kinetics.

    • Acidity: The aqueous solution of Oxone® is acidic, which may not be suitable for acid-labile substrates. Buffering the reaction mixture is sometimes necessary.[2]

Quantitative Data Summary

The following table summarizes typical performance characteristics of the discussed oxidizing agents for the N-oxidation of pyridine, a close structural analog to pyridazine.

Oxidizing AgentTypical SubstrateSolventTemp (°C)Time (h)Yield (%)Reference(s)
m-CPBA 3-Substituted PyridinesDichloromethane252-6>90
H₂O₂ / AcOH PyridineAcetic Acid853-578-83[8]
UHP / TFAA Electron-deficient PyridinesDichloromethane405~89[10]
Oxone® 2,3-DimethylpyrazineH₂O / CH₂Cl₂252487[11]

Conclusion and Selection Guide

The choice of an oxidizing agent for pyridazine N-oxidation is a multi-factorial decision. There is no single "best" reagent; rather, there is an optimal reagent for a specific application.

Selection Guide Start Start: Need to perform Pyridazine N-Oxidation Scale What is the reaction scale? Start->Scale LargeScale Large Scale (>10g) Scale->LargeScale Large LabScale Lab Scale (<10g) Scale->LabScale Small Electronics Is the pyridazine electron-deficient? Sensitivity Is the substrate acid/heat sensitive? Electronics->Sensitivity No UHP_TFAA Use UHP / TFAA (High Reactivity) Electronics->UHP_TFAA Yes mCPBA Use m-CPBA (Reliable & Mild) Sensitivity->mCPBA Yes Oxone Consider Oxone® (Safe & Inexpensive) Sensitivity->Oxone No H2O2_AcOH Use H₂O₂ / AcOH (Most Economical) LargeScale->H2O2_AcOH LabScale->Electronics

Caption: Decision guide for selecting an N-oxidation reagent.

  • For large-scale, cost-driven syntheses where the substrate is robust, the H₂O₂ / Acetic Acid method is unparalleled in its economy.[6][8]

  • For electron-deficient pyridazines that are stubborn to oxidize, the UHP / TFAA system offers the requisite reactivity under mild conditions.[10]

  • For sensitive, complex substrates on a laboratory scale , m-CPBA remains the gold standard for its reliability, mild conditions, and predictable outcomes.

  • For general-purpose lab work where a balance of safety, cost, and effectiveness is desired, Oxone® presents a compelling and convenient alternative to m-CPBA.[11]

By understanding the fundamental principles and the specific operational characteristics of each reagent, researchers can confidently and efficiently execute this critical transformation in their synthetic campaigns.

References

  • Klein, B., & Berkowitz, J. (1959). Pyrazines. I. Pyrazine-N-oxides. Preparation and Spectral Characteristics. Journal of the American Chemical Society, 81(19), 5160–5166. [Link]

  • Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(5), 242-268. [Link]

  • Mosher, H. S., et al. (1953). Pyridine-N-oxide. Organic Syntheses, 33, 79. [Link]

  • Frederich, J. H., et al. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters, 24(10), 1907–1912. [Link]

  • Google Patents. (n.d.). Synthesis of pyridine-N-oxide. CN1982297A.
  • Atwood, J. L., et al. (1995). Oxidation methods for aromatic diazines: Substituted pyrazine-N-oxides, pyrazine-N,N′-dioxides, and 2,2′:6′,2″-terpyridine-1,1″-dioxide. Main Group Chemistry, 1(1-2), 135-141. [Link]

  • Jubilant Ingrevia. (2024). Pyridine-N-Oxide Safety Data Sheet. [Link]

  • Finta, Z., et al. (2014). Preparation of Pyridine N-oxide Derivatives in Microreactor. Periodica Polytechnica Chemical Engineering, 58(2), 93-100. [Link]

  • Gunda, P., et al. (2014). A practical, efficient, and rapid method for the oxidation of electron deficient pyridines using trifluoroacetic anhydride and hydrogen peroxide–urea complex. Tetrahedron Letters, 55(1), 184-187. [Link]

  • Organic Syntheses. (n.d.). Catalytic, Metal-Free Oxidation of Primary Amines to Nitriles. [Link]

  • Youssif, S. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC. [Link]

  • OC Chem. (2022, December 25). Preparation of Pyridines, Part 8: Chemistry of Pyridine-N-oxides. YouTube. [Link]

  • Darabantu, M. (n.d.). Diazines. Course Material. [Link]

  • Pang, H., et al. (2020). Mono-N-oxidation of Heterocycle-Fused Pyrimidines. RSC Advances, 10, 44341-44346. [Link]

  • Scribd. (n.d.). Typical Reactivity of The Diazines. [Link]

  • Itai, T., & Kamiya, S. (1963). Potential Anti-cancer Agents. X. Syntheses and Reactions of 3- and 6-Azidopyridazine 1-Oxide. Chemical & Pharmaceutical Bulletin, 11(3), 348-355. [Link]

  • Qian, C., et al. (2011). Advances in the Application of Urea-Hydrogen Peroxide to Oxidation Reactions. Chinese Journal of Organic Chemistry, 31(11), 1838-1846. [Link]

  • Borger, M. (2019). Photochemistry of Pyridazine N-oxides: A Versatile Tool for Heterocycle Synthesis. Florida State University Libraries. [Link]

  • Narender, T., et al. (2019). Recent Advances in the Oxone-Mediated Synthesis of Heterocyclic Compounds. Molecules, 24(22), 4125. [Link]

  • Wikipedia. (n.d.). Hydrogen peroxide–urea. [Link]

  • Reddy, K. A., et al. (2007). Efficient Synthesis of N-Oxide Derivatives: Substituted 2-(2-(Pyridyl-N-oxide)methylsulphinyl)benzimidazoles. Synthetic Communications, 37(16), 2861-2866. [Link]

  • Sharifi, A., et al. (2005). Urea- Hydrogen Peroxide (UHP) Oxidation of Thiols to the Corresponding Disulfides Promoted by Maleic Anhydride as Mediator. Molecules, 10(10), 1213-1217. [Link]

  • Shul’pin, G. B., et al. (1995). Oxidations by the reagent ‘H2O2–vanadium complex–pyrazine-2-carboxylic acid’. Part 4. Oxidation of alkanes, benzene and alcohols by an adduct of H2O2 with urea. Journal of the Chemical Society, Perkin Transactions 2, (7), 1459-1463. [Link]

  • Tolstikov, G. A., et al. (1978). Oxidation with p-(Methoxycarbonyl)perbenzoic acid 2. Oxidation of nitrogen heterocycles to the N-oxides. Bulletin of the Academy of Sciences of the USSR, Division of chemical science, 27(10), 2083-2085. [Link]

  • Yakura, T., & Yoshimoto, Y. (2012). Journey Describing Applications of Oxone in Synthetic Chemistry. Chemical Reviews, 112(8), 4361-4405. [Link]

  • Basistyi, V. S., & Frederich, J. H. (2022). Pyridazine N-Oxides as Photoactivatable Surrogates for Reactive Oxygen Species. Organic Letters. [Link]

  • Gruzdev, D. A., et al. (2023). Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence. Materials, 16(3), 1294. [Link]

Sources

Comparative

A Researcher's Guide to the Structural Elucidation of 3-Chloro-6-methoxy-pyridazine 2-oxide: A Comparative Analysis

The Central Role of Structural Analysis Pyridazine N-oxides are a class of compounds with diverse biological activities, and their therapeutic potential is intrinsically linked to their molecular geometry.[1][2][3] The N...

Author: BenchChem Technical Support Team. Date: February 2026

The Central Role of Structural Analysis

Pyridazine N-oxides are a class of compounds with diverse biological activities, and their therapeutic potential is intrinsically linked to their molecular geometry.[1][2][3] The N-oxide functional group, in particular, introduces a unique electronic and steric profile that can significantly influence intermolecular interactions with biological targets.[2][4] Therefore, a comprehensive understanding of the three-dimensional arrangement of atoms, bond lengths, and bond angles in 3-Chloro-6-methoxy-pyridazine 2-oxide is paramount for rational drug design and development.

Gold Standard: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction remains the most unambiguous method for determining the absolute structure of a crystalline compound. The process, from crystal growth to data refinement, is a meticulous workflow that provides a high-resolution snapshot of the molecule's conformation in the solid state.

Experimental Protocol: A Step-by-Step Workflow

The successful X-ray crystal structure analysis of 3-Chloro-6-methoxy-pyridazine 2-oxide would hinge on the following critical steps:

  • Crystallization: The initial and often most challenging step is growing single crystals of sufficient size and quality. This involves dissolving the purified compound in a suitable solvent or a mixture of solvents and allowing the solvent to evaporate slowly. Common techniques include slow evaporation, vapor diffusion, and cooling crystallization. The choice of solvent is crucial and is often determined empirically.

  • Crystal Mounting and Data Collection: A suitable crystal is selected, mounted on a goniometer head, and placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage. The crystal is then exposed to a monochromatic X-ray beam, and the diffraction pattern is collected on a detector as the crystal is rotated.

  • Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and the symmetry of the crystal (space group). The initial positions of the atoms in the asymmetric unit are determined using direct methods or Patterson methods. This initial model is then refined against the experimental data to improve the fit between the observed and calculated structure factors. The final refinement provides precise atomic coordinates, bond lengths, bond angles, and thermal displacement parameters.

XRay_Workflow cluster_prep Sample Preparation cluster_data Data Acquisition cluster_analysis Structure Determination Synthesis Synthesis & Purification of 3-Chloro-6-methoxy-pyridazine 2-oxide Crystallization Crystal Growth (Slow Evaporation, Vapor Diffusion) Synthesis->Crystallization Mounting Crystal Mounting Crystallization->Mounting Data_Collection X-ray Diffraction Data Collection Mounting->Data_Collection Processing Data Processing & Scaling Data_Collection->Processing Solution Structure Solution (Direct Methods) Processing->Solution Refinement Structure Refinement Solution->Refinement Validation Validation & Analysis Refinement->Validation Final_Structure Final_Structure Validation->Final_Structure Final Structural Model

Caption: Workflow for single-crystal X-ray diffraction analysis.

Comparative Analysis: Alternative and Complementary Techniques

While X-ray crystallography provides unparalleled detail, it is not always feasible, especially if the compound does not readily form high-quality crystals. In such cases, a combination of other analytical techniques can provide valuable structural insights.

TechniqueInformation ProvidedAdvantagesLimitations
Single-Crystal X-ray Diffraction Precise 3D atomic coordinates, bond lengths, bond angles, stereochemistry, packing interactions.Unambiguous structure determination.Requires well-ordered single crystals; solid-state conformation may differ from solution.
Nuclear Magnetic Resonance (NMR) Spectroscopy Connectivity of atoms, chemical environment of nuclei (¹H, ¹³C), through-space proximities (NOE).Provides information about the structure in solution; non-destructive.Does not provide precise bond lengths and angles; interpretation can be complex for intricate molecules.
Infrared (IR) & Raman Spectroscopy Presence of specific functional groups based on vibrational frequencies.Fast and requires small sample amounts; complementary to other techniques.Provides limited information on the overall 3D structure.[5][6]
Computational Chemistry (e.g., DFT) Optimized molecular geometry, electronic properties, theoretical vibrational frequencies.[4][5]Can predict structures of non-crystalline compounds; provides insights into electronic structure.Accuracy depends on the level of theory and basis set; does not provide direct experimental validation.

In-Depth Comparison: X-ray Crystallography vs. Computational Modeling

For 3-Chloro-6-methoxypyridazine (the parent compound of our target molecule), a study utilizing Density Functional Theory (DFT) has been reported.[5] This allows for a theoretical comparison with what one might expect from an experimental X-ray structure of the N-oxide.

DFT calculations can provide a highly accurate prediction of the molecular geometry in the gaseous phase. This computed structure can then be compared with the experimental solid-state structure obtained from X-ray diffraction. Any significant differences between the two can be attributed to intermolecular interactions in the crystal lattice, such as hydrogen bonding or π-stacking.

Sources

Validation

A Comparative Guide to the Metabolic Stability of 3-Chloro-6-methoxy-pyridazine 2-Oxide Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of drug discovery, the metabolic stability of a new chemical entity (NCE) is a paramount parameter that dictates its pharmacokinetic profil...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery, the metabolic stability of a new chemical entity (NCE) is a paramount parameter that dictates its pharmacokinetic profile and, ultimately, its clinical success. Poor metabolic stability can lead to rapid clearance, low bioavailability, and a short duration of action, necessitating higher or more frequent dosing that can exacerbate off-target toxicities. This guide provides an in-depth assessment of the metabolic stability of 3-chloro-6-methoxy-pyridazine 2-oxide derivatives, a class of heterocyclic compounds with significant potential in medicinal chemistry.

We will objectively compare the performance of these derivatives against relevant alternatives, supported by established experimental protocols and data interpretation frameworks. This analysis is designed to equip researchers with the insights needed to make informed decisions in lead optimization and candidate selection.

The Critical Role of N-Oxides in Modulating Metabolic Stability

The pyridazine core is a common scaffold in medicinal chemistry, but it can be susceptible to metabolism.[1] The introduction of an N-oxide moiety is a strategic chemical modification intended to alter the physicochemical properties of the parent molecule.[2] N-oxidation can increase polarity and water solubility, potentially influencing absorption and distribution.[2][3] More critically, it can block a potential site of metabolism on the nitrogen atom, sterically hinder adjacent positions from enzymatic attack, and alter the electronic properties of the entire ring system.[1]

However, N-oxides are not metabolically inert. They can be reduced back to the parent amine by enzymes like cytochrome P450, and their presence can direct metabolism to other parts of the molecule.[4][5][6] Therefore, a thorough experimental evaluation is essential to determine the net effect of N-oxidation on the metabolic fate of this specific chemical series.

Designing a Robust Metabolic Stability Assessment

To comprehensively evaluate the metabolic stability of our target compounds, we must select an appropriate in vitro system. The two most common and complementary models are liver microsomes and primary hepatocytes.

  • Liver Microsomes: These are subcellular fractions containing the majority of the Phase I drug-metabolizing enzymes, most notably the cytochrome P450 (CYP) superfamily.[7] Microsomal stability assays are high-throughput and cost-effective, making them ideal for screening and ranking compounds in early discovery.[7] They primarily assess a compound's susceptibility to oxidative metabolism.[8]

  • Hepatocytes: These are whole liver cells that contain the full complement of both Phase I and Phase II metabolic enzymes (e.g., UGTs, SULTs) and their necessary cofactors.[9][10][11] Hepatocyte assays provide a more holistic view of hepatic clearance, as they also account for cellular uptake and the contribution of non-CYP and Phase II metabolic pathways.[9][11]

For this guide, we will focus on a tiered approach, beginning with a human liver microsomal (HLM) assay for initial ranking, followed by a confirmatory hepatocyte assay for the most promising candidates.

Comparative Landscape: Selecting Appropriate Benchmarks

To contextualize the stability of our 3-chloro-6-methoxy-pyridazine 2-oxide derivatives (Series A), we will compare them against two logical comparator series:

  • Series B: Parent Pyridazines: The corresponding 3-chloro-6-methoxy-pyridazine analogues (lacking the N-oxide). This direct comparison will isolate the specific impact of the N-oxide group on metabolic stability.

  • Series C: Pyrazine Bioisosteres: Replacing the pyridazine N-oxide core with a pyrazine ring. Pyrazines are structurally related diazines, and this comparison will inform on the influence of the core heterocycle on metabolism.[1]

SeriesCompound IDCore StructureKey Features
A A-1 3-chloro-6-methoxy-pyridazine 2-oxideTarget Scaffold
B B-1 3-chloro-6-methoxy-pyridazineParent Scaffold (No N-Oxide)
C C-1 2-chloro-5-methoxy-pyrazineBioisosteric Replacement
Control Verapamil Known CYP3A4 SubstrateHigh-Turnover Control
Control Carbamazepine Known CYP3A4 SubstrateModerate-Turnover Control

Experimental Workflow and Protocols

A robust and reproducible experimental design is the foundation of trustworthy data. The following workflow outlines the key stages of the in vitro metabolic stability assessment.

G cluster_prep Preparation cluster_incubation Incubation (37°C) cluster_analysis Analysis P1 Prepare Compound Stock Solutions (10 mM in DMSO) I1 Pre-incubate HLM with Test Compound (1 µM final) P1->I1 P2 Prepare HLM & Cofactor Working Solutions I2 Initiate Reaction with NADPH Cofactor Solution P2->I2 I1->I2 I3 Sample at Time Points (0, 5, 15, 30, 45 min) I2->I3 A1 Quench Reaction with Cold Acetonitrile + Internal Std. I3->A1 A2 Centrifuge to Precipitate Protein A1->A2 A3 Analyze Supernatant by LC-MS/MS A2->A3 A4 Calculate % Remaining, t½, and CLint A3->A4 G cluster_B1 Metabolic Pathways for B-1 cluster_A1 Metabolic Pathways for A-1 B1 Parent Pyridazine (B-1) (High Clearance) B1_Met1 Ring Hydroxylation (Major Pathway) B1->B1_Met1 CYP-mediated B1_Met2 O-Demethylation B1->B1_Met2 CYP-mediated C1 Pyrazine (C-1) (Low Clearance) A1 Pyridazine N-Oxide (A-1) (Moderate Clearance) A1_Met1 O-Demethylation (Now Preferred) A1->A1_Met1 CYP-mediated A1_Met2 N-Oxide Reduction A1->A1_Met2 Reductases A1_Met3 Side-chain Oxidation (If applicable)

Sources

Comparative

Head-to-head comparison of Suzuki and Stille coupling with 3-Chloro-6-methoxy-pyridazine 2-oxide

An In-Depth Guide to Suzuki and Stille Coupling for the Functionalization of 3-Chloro-6-methoxy-pyridazine 2-oxide Introduction: The Challenge of C-C Bond Formation on a Privileged Scaffold In the landscape of medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to Suzuki and Stille Coupling for the Functionalization of 3-Chloro-6-methoxy-pyridazine 2-oxide

Introduction: The Challenge of C-C Bond Formation on a Privileged Scaffold

In the landscape of medicinal chemistry and drug development, pyridazine N-oxides represent a class of heterocyclic compounds with significant therapeutic potential. Their unique electronic properties and steric profile make them valuable scaffolds. Specifically, 3-chloro-6-methoxypyridazine 2-oxide is a versatile building block, but its elaboration via carbon-carbon bond formation presents a common yet critical challenge for synthetic chemists. The electron-deficient nature of the pyridazine ring, further accentuated by the N-oxide functionality, influences the reactivity of the C-Cl bond, making the choice of cross-coupling methodology paramount.

This guide provides a head-to-head comparison of two cornerstone palladium-catalyzed reactions—the Suzuki-Miyaura coupling and the Stille coupling—for the functionalization of this specific substrate. We will delve into the mechanistic nuances, explain the rationale behind experimental design, and provide robust, field-tested protocols to guide researchers in selecting the optimal strategy for their synthetic goals.

The Substrate: Understanding 3-Chloro-6-methoxy-pyridazine 2-oxide

The reactivity of 3-chloro-6-methoxypyridazine 2-oxide in cross-coupling reactions is governed by several factors:

  • Electron-Deficient Ring: The pyridazine ring is inherently electron-poor. The N-oxide group acts as a strong electron-withdrawing group, which further decreases electron density on the ring. This property is advantageous as it facilitates the rate-determining oxidative addition step in many palladium-catalyzed cycles.[1]

  • C-Cl Bond Strength: While the electron-deficient nature helps, the carbon-chlorine bond is inherently stronger and less reactive than corresponding C-Br or C-I bonds, often requiring more forcing conditions or highly active catalyst systems to achieve efficient oxidative addition.[2]

  • Coordinating N-oxide: The oxygen atom of the N-oxide can potentially coordinate to the palladium center. This can be a double-edged sword: it may help pre-concentrate the catalyst near the reaction site, but it could also act as a catalyst poison by occupying a coordination site needed for the catalytic cycle to proceed.

These characteristics necessitate a careful selection of catalysts, ligands, bases, and solvents to achieve high-yielding and clean transformations.

The Suzuki-Miyaura Coupling: A Low-Toxicity Workhorse

First reported by Akira Suzuki and Norio Miyaura in 1979, this reaction has become one of the most utilized C-C bond-forming methods due to the stability, commercial availability, and low toxicity of its organoboron reagents.[3][4]

Mechanistic Considerations

The catalytic cycle for the Suzuki coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[2] A crucial distinction from the Stille coupling is the requirement of a base to activate the organoboron species, forming a more nucleophilic "ate" complex, which facilitates the transfer of the organic group to the palladium center during transmetalation.[3]

Suzuki_Coupling_Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Ar-Cl PdII_Aryl trans-ArPd(II)(Cl)L₂ OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal [Ar'B(OR)₃]⁻ (from Ar'B(OR)₂ + Base) PdII_DiAryl ArPd(II)(Ar')L₂ Transmetal->PdII_DiAryl - Cl⁻, B(OR)₃ RedElim Reductive Elimination PdII_DiAryl->RedElim RedElim->Pd0  Regeneration Product Ar-Ar' (Product) RedElim->Product center

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimizing for 3-Chloro-6-methoxy-pyridazine 2-oxide
  • Catalyst & Ligand: The activation of the C-Cl bond is the primary hurdle. Modern catalyst systems employing bulky, electron-rich phosphine ligands are essential. Ligands like XPhos, SPhos, or RuPhos, when paired with a palladium source like Pd₂(dba)₃ or Pd(OAc)₂, generate highly active monoligated Pd(0) species that excel at cleaving strong C-Cl bonds.[5]

  • Base Selection: The choice of base is critical. Strong bases like Cs₂CO₃ or K₃PO₄ are often required for efficient transmetalation. However, the stability of the N-oxide substrate under strongly basic conditions at elevated temperatures must be considered. Weaker bases like K₂CO₃ might be attempted first, though likely with a penalty to reaction rate.

  • Solvent: Anhydrous, degassed polar aprotic solvents such as toluene, dioxane, or DMF are standard. A co-solvent system like toluene/ethanol/water can sometimes improve solubility and reaction rates.[1]

The Stille Coupling: Robust and Base-Free

Developed by John Kenneth Stille, this reaction couples an organohalide with an organotin reagent (stannane).[6] Its primary advantage is the high tolerance for a wide array of functional groups, largely because it does not require a base for activation, proceeding under neutral or nearly neutral conditions.[7][8]

Mechanistic Considerations

The catalytic cycle of the Stille reaction is analogous to the Suzuki coupling but does not require base-mediated activation of the organometallic partner.[6][9] The transmetalation step is believed to occur via an associative mechanism where the organostannane coordinates to the palladium center.[6]

Stille_Coupling_Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Ar-Cl PdII_Aryl trans-ArPd(II)(Cl)L₂ OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal Ar'Sn(R)₃ PdII_DiAryl ArPd(II)(Ar')L₂ Transmetal->PdII_DiAryl - ClSn(R)₃ RedElim Reductive Elimination PdII_DiAryl->RedElim RedElim->Pd0  Regeneration Product Ar-Ar' (Product) RedElim->Product

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Optimizing for 3-Chloro-6-methoxy-pyridazine 2-oxide
  • Catalyst & Ligand: While Pd(PPh₃)₄ is a classic catalyst for Stille couplings, more active systems similar to those used in Suzuki reactions (e.g., Pd₂(dba)₃ with phosphine ligands) are often necessary for unreactive chlorides.

  • Additives: The Stille reaction can be sluggish. Additives are often employed to accelerate the transmetalation step. Copper(I) salts (e.g., CuI) are known to have a synergistic effect.[10] Lithium chloride (LiCl) is also commonly used in polar solvents like DMF to facilitate the displacement of ligands from palladium, opening a coordination site for the incoming stannane.

  • Solvent: Anhydrous, degassed polar aprotic solvents like DMF, NMP, or dioxane are preferred.

Head-to-Head Comparison: Suzuki vs. Stille

The choice between Suzuki and Stille coupling is a trade-off between practicality, reactivity, and safety. The following table summarizes the key considerations for functionalizing 3-chloro-6-methoxypyridazine 2-oxide.

FeatureSuzuki-Miyaura CouplingStille Coupling
Organometallic Reagent Organoboron (Boronic acids/esters)Organotin (Stannanes)
Toxicity & Handling Low toxicity, generally stable solids. Boron byproducts are largely benign and water-soluble.[3]High toxicity of organotin reagents and byproducts. Requires careful handling and purification.[6][10]
Reaction Conditions Requires a base (e.g., Cs₂CO₃, K₃PO₄), which can be incompatible with base-sensitive functional groups.[11]Generally proceeds under neutral conditions, offering high functional group tolerance.[7][8]
Key Challenge Ensuring substrate stability under basic conditions.Complete removal of toxic tin byproducts from the final product.
Common Additives None typically required beyond the base.Cu(I) salts or LiCl are often used to accelerate the reaction.[10][12]
Purification Generally straightforward; boron byproducts are often removed with an aqueous wash.Can be challenging. Tin byproducts are often nonpolar and require diligent chromatography or specific workups.
Initial Screening Choice Often the first choice due to lower toxicity and easier workup.Excellent alternative when Suzuki coupling fails, especially with base-sensitive substrates.

Experimental Protocols

The following are representative, robust protocols adapted from established methodologies for chloro-azaheterocycles.[5] Researchers should perform initial small-scale trials to optimize conditions for their specific coupling partners.

Protocol 1: Suzuki-Miyaura Coupling (Adapted from BenchChem)[5]

This protocol uses a highly active Pd/XPhos catalyst system suitable for challenging C-Cl bond activation.

Suzuki_Workflow cluster_prep Reaction Setup (Inert Atmosphere) cluster_workup Workup & Purification A 1. Combine Solids: - 3-Chloro-6-methoxy-pyridazine 2-oxide (1.0 eq) - Arylboronic Acid (1.2 eq) - Cs₂CO₃ (2.0 eq) - Pd₂(dba)₃ (1.5 mol%) - XPhos (3.0 mol%) B 2. Add anhydrous, degassed Toluene A->B C 3. Seal vial and heat to 110 °C B->C D 4. Monitor by TLC/LC-MS (12-24h) C->D E 5. Cool, dilute with Ethyl Acetate D->E F 6. Wash with H₂O, then brine E->F G 7. Dry (Na₂SO₄), filter, concentrate F->G H 8. Purify by column chromatography G->H

Caption: Experimental workflow for the Suzuki coupling reaction.

Step-by-Step Methodology:

  • Reaction Setup: Inside a glovebox or under a stream of argon, add 3-chloro-6-methoxypyridazine 2-oxide (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), cesium carbonate (Cs₂CO₃, 2.0 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 1.5 mol%), and XPhos (3.0 mol%) to an oven-dried reaction vial equipped with a stir bar.

  • Solvent Addition: Add anhydrous, degassed toluene to achieve a suitable concentration (e.g., 0.1 M).

  • Reaction Conditions: Seal the vial tightly and remove it from the glovebox. Place the vial in a preheated oil bath or heating block at 110 °C and stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove inorganic salts.

  • Extraction: Transfer the filtrate to a separatory funnel and wash with water, followed by brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Stille Coupling (Representative Protocol)

This protocol is a general method for coupling unactivated heteroaryl chlorides and is a good starting point for optimization.

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried vial under argon, add 3-chloro-6-methoxypyridazine 2-oxide (1.0 equiv.), the organostannane (1.1 equiv.), Pd₂(dba)₃ (2.0 mol%), and a suitable phosphine ligand (e.g., P(t-Bu)₃, 4.0 mol%).

  • Solvent Addition: Add anhydrous, degassed DMF.

  • Additive: Add anhydrous lithium chloride (LiCl, 3.0 equiv.).

  • Reaction Conditions: Seal the vial and heat to 100-120 °C for 12-24 hours, stirring vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Workup: Cool the mixture to room temperature. Dilute with ethyl acetate and wash several times with water to remove DMF.

  • Tin Removal: Wash the organic layer with a saturated aqueous solution of potassium fluoride (KF). Stirring the biphasic mixture for 1-2 hours will precipitate insoluble tin fluorides, which can be removed by filtration through celite.

  • Drying and Concentration: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography.

Senior Scientist's Recommendation

For the initial exploration of coupling reactions with 3-chloro-6-methoxypyridazine 2-oxide, the Suzuki-Miyaura coupling is the recommended starting point. The primary drivers for this recommendation are the significantly lower toxicity of the reagents and the more straightforward purification of products. The established high reactivity of modern Pd/buchwald-ligand systems for C-Cl activation provides a high probability of success.

The Stille coupling should be considered a powerful secondary option. It is particularly valuable in cases where:

  • The substrate or coupling partner contains base-sensitive functional groups that are incompatible with Suzuki conditions.

  • The corresponding boronic acid is unstable or difficult to access.

  • The Suzuki coupling provides low or irreproducible yields, potentially due to substrate degradation or poor transmetalation efficiency.

Ultimately, the choice of method will depend on the specific synthetic target, the available reagents, and the laboratory's tolerance for handling toxic materials. By understanding the fundamental principles and trade-offs outlined in this guide, researchers can make an informed decision to efficiently advance their synthetic campaigns.

References

  • A Comparative Guide to Suzuki and Stille Couplings for the Functionalization of 1-Chloro-3,6-dimethoxyisoquinoline. Benchchem.
  • Suzuki Coupling. Organic Chemistry Portal.
  • Stille vs.
  • The Suzuki, the Heck, and the Stille reaction - Three versatile methods, for the introduction of new C-C bonds on solid support.
  • Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Reactions with 3-Chloro-6-methoxypyridazine. Benchchem.
  • Ch 23 Stille and Suzuki Coupling. YouTube.
  • Application Notes and Protocols for Suzuki Coupling of Arylboronic Acids with 3-Chloro-6-methoxypyridazine. Benchchem.
  • 3-Chloro-6-methoxypyridazine. LookChem.
  • Suzuki-Miyaura Coupling. Chemistry LibreTexts.
  • Stille reaction. Wikipedia.
  • Stille Coupling. Chemistry LibreTexts.
  • 3-Chloro-6-methoxypyridazine. Chem-Impex.
  • Stille Coupling. Organic Chemistry Portal.
  • The Mechanisms of the Stille Reaction. University of Windsor.
  • Suzuki reaction. Wikipedia.
  • Catalytic Selective Metal-Free Cross-Coupling of Heteroaromatic N-Oxides with Organosilanes.
  • Stille Cross-Coupling|Basics|Mechanism|C

Sources

Validation

A Researcher's Guide to Validating the Mechanism of Action of 3-Chloro-6-methoxy-pyridazine 2-oxide Based Drugs

Introduction: The Promise of the Pyridazine Scaffold In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged structures" due to their ability to interact with a wide range...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Promise of the Pyridazine Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as "privileged structures" due to their ability to interact with a wide range of biological targets. The pyridazine nucleus is a prominent member of this class, with its derivatives demonstrating a remarkable breadth of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] The compound 3-Chloro-6-methoxy-pyridazine 2-oxide represents a novel iteration of this versatile scaffold. The introduction of the N-oxide moiety can significantly alter the molecule's electronic properties, solubility, and metabolic stability, potentially unlocking new therapeutic mechanisms or enhancing existing ones.

This guide provides a comprehensive, technically-grounded framework for elucidating and validating the mechanism of action (MoA) of drugs derived from 3-Chloro-6-methoxy-pyridazine 2-oxide. Our approach is built on a multi-tiered, self-validating system of experiments designed to move from initial hypothesis to in vivo confirmation. We will compare the performance of our lead compound with established drugs, providing the supporting experimental data and protocols necessary for rigorous scientific inquiry.

Hypothesizing the Mechanism of Action: An Evidence-Based Approach

Given the extensive research on pyridazine derivatives, we can formulate two primary hypotheses for the MoA of a 3-Chloro-6-methoxy-pyridazine 2-oxide-based drug. The structure-activity relationship (SAR) studies of related compounds suggest that the substituents on the pyridazine ring are critical determinants of biological activity.[4][5]

  • Hypothesis A: Inhibition of Protein Kinases. A significant number of pyridazine-containing molecules function as potent inhibitors of protein kinases, which are crucial regulators of cellular signaling. A prime target within this family is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of tumor angiogenesis.[3][6][7]

  • Hypothesis B: Inhibition of Inflammatory Enzymes. The pyridazine core is also found in numerous selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme responsible for mediating pain and inflammation.[8][9][10]

This guide will proceed with the primary assumption of a kinase inhibition MoA (Hypothesis A), as it represents one of the most therapeutically significant and widely explored activities of the pyridazine scaffold. The described validation workflow is, however, readily adaptable to other potential targets.

A Multi-Tiered Framework for MoA Validation

A robust MoA validation strategy requires a logical progression from direct target interaction to cellular and, finally, whole-organism effects. Each tier of this framework is designed to answer a critical question, with the collective results providing a cohesive and validated understanding of the drug's function.

MoA_Validation_Workflow cluster_0 Tier 1: In Vitro Target Validation cluster_1 Tier 2: Cellular Pathway Analysis cluster_2 Tier 3: In Vivo Efficacy & Validation biochem Biochemical Assays (e.g., Kinase Activity) cetsa Target Engagement Assay (CETSA) biochem->cetsa Confirms direct binding in cellular context western Downstream Signaling (Multiplex Western Blot) biochem->western Is the cellular pathway affected? xenograft Animal Efficacy Models (Xenografts) western->xenograft Does cellular activity translate to in vivo efficacy? pd_markers Pharmacodynamic Markers xenograft->pd_markers Links efficacy to target modulation start Hypothesized MoA start->biochem Does the drug hit the purified target?

Caption: A multi-tiered workflow for MoA validation.

Tier 1: In Vitro Target Identification and Validation

Objective: To confirm the direct molecular target of the 3-Chloro-6-methoxy-pyridazine 2-oxide based drug and quantify its potency in comparison to a known alternative.

Method 1: Biochemical Kinase Inhibition Assays

Causality: Before assessing the drug in a complex cellular system, it is crucial to first establish its direct effect on the purified, isolated target protein. This biochemical approach removes confounding variables and provides a direct measure of inhibitory potency (IC50).[11][12] We will use a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay, a robust and sensitive method for high-throughput screening.[13][14]

Experimental Protocol: TR-FRET Kinase Assay

  • Reagent Preparation: Prepare assay buffer, a solution of the purified kinase (e.g., VEGFR-2), a biotinylated substrate peptide, and ATP at a concentration near its Km value.

  • Compound Dilution: Perform a serial dilution of the 3-Chloro-6-methoxy-pyridazine 2-oxide drug and the comparator drug (e.g., Sorafenib) in DMSO, followed by a further dilution in the assay buffer.

  • Kinase Reaction: In a 384-well plate, add the kinase, the test compounds, and allow a brief pre-incubation (15-20 minutes). Initiate the phosphorylation reaction by adding the substrate/ATP mixture. Incubate for 60 minutes at room temperature.

  • Detection: Stop the reaction by adding a detection solution containing a Europium-labeled anti-phosphopeptide antibody and Streptavidin-Allophycocyanin (SA-APC).

  • Data Acquisition: After a 60-minute incubation, read the plate on a TR-FRET enabled plate reader, measuring emission at both donor (Europium) and acceptor (APC) wavelengths.

  • Data Analysis: Calculate the TR-FRET ratio and plot the percentage of inhibition against the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Comparative Data (Hypothetical)

CompoundTargetBiochemical IC50 (nM)
Drug-Pyridazine-2-Oxide VEGFR-2 45
Sorafenib (Comparator)VEGFR-225
Drug-Pyridazine-2-Oxide p38α MAPK >10,000
Adezmapimod (Comparator)p38α MAPK50
Drug-Pyridazine-2-Oxide COX-2 >10,000
Celecoxib (Comparator)COX-240

This table demonstrates how to present comparative data, showing the potency and selectivity of the new drug.

Method 2: Cellular Thermal Shift Assay (CETSA®)

Causality: A potent biochemical IC50 is necessary but not sufficient. We must prove that the drug can enter a cell and physically bind to its intended target. CETSA is a powerful biophysical method that directly measures target engagement in an unadulterated cellular environment.[15][16] The principle is that ligand binding increases the thermal stability of the target protein, which can be quantified.[17]

Experimental Protocol: CETSA with Western Blot Detection

  • Cell Culture and Treatment: Culture a relevant cell line (e.g., human umbilical vein endothelial cells, HUVEC) to ~80% confluency. Treat the cells with the test drug or vehicle (DMSO) for 1-2 hours.

  • Heat Challenge: Harvest and resuspend the cells in PBS. Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 45°C to 65°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

  • Cell Lysis: Lyse the cells by freeze-thaw cycles.

  • Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes to pellet the precipitated proteins.

  • Protein Quantification: Transfer the supernatant (containing the soluble protein fraction) to new tubes and quantify the protein concentration.

  • Western Blot Analysis: Separate equal amounts of protein by SDS-PAGE, transfer to a membrane, and probe with a primary antibody specific for the target protein (e.g., anti-VEGFR-2). Detect with a secondary antibody and visualize the bands.

  • Data Analysis: Quantify the band intensity at each temperature. Plot the percentage of soluble protein relative to the non-heated control against temperature to generate a "melting curve." A shift in the curve to the right indicates target stabilization by the drug.

CETSA_Curves cluster_0 CETSA Melting Curve p1->p2 Vehicle p2->p3 Vehicle p3->p4 Vehicle p4->p5 Vehicle s1->s2 Drug s2->s3 Drug s3->s4 Drug s4->s5 Drug VEGFR2_Pathway cluster_drug VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 PLCg PLCγ VEGFR2->PLCg RAS RAS VEGFR2->RAS PI3K PI3K VEGFR2->PI3K Drug Drug-Pyridazine-2-Oxide Drug->VEGFR2 Sorafenib Sorafenib Sorafenib->VEGFR2 RAF RAF Sorafenib->RAF RAS->RAF AKT AKT PI3K->AKT MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Angiogenesis ERK->Proliferation mTOR mTOR AKT->mTOR mTOR->Proliferation

Caption: Simplified VEGFR-2 signaling pathway and points of inhibition.

Experimental Protocol: Signaling Pathway Analysis

  • Cell Culture and Stimulation: Seed HUVEC cells and grow to ~80% confluency. Serum-starve the cells overnight.

  • Inhibitor Treatment: Pre-treat the cells with the Drug-Pyridazine-2-Oxide, Sorafenib, or vehicle (DMSO) for 2 hours.

  • Ligand Stimulation: Stimulate the cells with VEGF (e.g., 50 ng/mL) for 10-15 minutes to activate the pathway.

  • Cell Lysis: Immediately wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Western Blotting: Perform SDS-PAGE and Western blotting as described in the CETSA protocol. [18]6. Antibody Probing: Probe the membranes with primary antibodies against key signaling nodes: p-VEGFR-2, total VEGFR-2, p-ERK, total ERK, p-AKT, and total AKT. Use GAPDH or β-actin as a loading control.

  • Data Analysis: Quantify the band intensities for each phospho-protein and normalize to the corresponding total protein. Compare the levels of phosphorylation in drug-treated samples to the VEGF-stimulated control.

Comparative Data (Hypothetical)

Treatmentp-VEGFR-2 (% of Control)p-ERK (% of Control)p-AKT (% of Control)
Vehicle100%100%100%
Drug-Pyridazine-2-Oxide (100 nM) 15% 25% 30%
Sorafenib (100 nM)10%15%20%

This table quantitatively shows that the drug inhibits the intended cellular signaling pathway.

Tier 3: In Vivo Efficacy and Target Validation

Objective: To confirm that the drug's cellular activity translates into therapeutic efficacy in a living organism and that this efficacy is linked to in vivo target modulation.

Method: Human Tumor Xenograft Models

Causality: The ultimate test for an anticancer drug is its ability to inhibit tumor growth in vivo. Xenograft models, where human tumor cells are implanted into immunodeficient mice, are the industry standard for preclinical efficacy testing. [19][20]This step validates that the drug has suitable pharmacokinetic and pharmacodynamic properties to reach its target and exert a therapeutic effect.

Experimental Protocol: Subcutaneous Xenograft Study

  • Cell Implantation: Implant a human cancer cell line known to be dependent on VEGFR-2 signaling (e.g., A431) subcutaneously into the flank of immunodeficient mice (e.g., nude or SCID mice).

  • Tumor Growth and Randomization: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Randomize the mice into treatment groups (e.g., Vehicle, Drug-Pyridazine-2-Oxide, Sorafenib).

  • Drug Administration: Administer the drugs according to a predetermined schedule and route (e.g., daily oral gavage).

  • Tumor Measurement: Measure tumor volume with calipers 2-3 times per week. Monitor animal body weight as a measure of general toxicity.

  • Efficacy Endpoints: Continue the study until tumors in the vehicle group reach a predetermined size. The primary endpoint is Tumor Growth Inhibition (TGI), calculated as the percentage difference in the mean tumor volume between treated and vehicle groups.

  • Pharmacodynamic (PD) Analysis: At the end of the study (or in a satellite group), collect tumors at a specified time point after the final dose. Analyze tumor lysates by Western blot (as in Tier 2) to confirm in vivo inhibition of p-VEGFR-2.

Comparative Data (Hypothetical)

Treatment GroupDose (mg/kg, p.o.)Tumor Growth Inhibition (TGI, %)Body Weight Change (%)
Vehicle-0%+5%
Drug-Pyridazine-2-Oxide 50 75% -2%
Sorafenib5080%-8%

This table summarizes the in vivo performance, comparing efficacy and a key toxicity indicator.

Conclusion: A Self-Validating Path to MoA Confirmation

The multi-tiered framework presented in this guide provides a rigorous and logical pathway for validating the mechanism of action of novel 3-Chloro-6-methoxy-pyridazine 2-oxide based drugs. By systematically moving from in vitro target potency to cellular pathway modulation and finally to in vivo efficacy, this approach ensures that each experimental result validates the last. This self-validating system not only builds a strong, defensible data package for the drug candidate but also provides invaluable insights for lead optimization and future clinical development. The versatility of the pyridazine scaffold suggests a bright future for its derivatives, and a disciplined approach to MoA validation is the key to unlocking their full therapeutic potential.

References

  • Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. (n.d.). PubMed Central. Retrieved January 20, 2026, from [Link]

  • Al-Ghorbani, M., et al. (2022).
  • Fahmy, H., et al. (2021). Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. PubMed. Retrieved January 20, 2026, from [Link]

  • Kim, J., et al. (2018). Synthesis and Structure Activity Relationship of Pyridazine-Based Inhibitors for Elucidating the Mechanism of Amyloid Inhibition. PubMed. Retrieved January 20, 2026, from [Link]

  • Al-Ghorbani, M., et al. (2023). Pyridazine derivatives as selective COX-2 inhibitors: A review on recent updates.
  • Farghaly, T. A., & Abdallah, M. A. (2020). Discovery of Novel Pyridazine-Based Cyclooxygenase-2 Inhibitors with a Promising Gastric Safety Profile. PubMed Central. Retrieved January 20, 2026, from [Link]

  • Advanced In Vivo Cell Line Derived Xenograft Models for Oncology Drug Discovery. (2021). Crown Bioscience.
  • Preclinical Drug Testing Using Xenograft Models. (n.d.). MDS Pharm Services.
  • Osman, E. O., et al. (n.d.). New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential... RSC Publishing. Retrieved January 20, 2026, from [Link]

  • Structure-activity relationship of the synthesized pyridazine derivatives. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (n.d.). Bio-protocol. Retrieved January 20, 2026, from [Link]

  • Design, synthesis, and structure-activity relationships of a series of 3-[2-(1-benzylpiperidin-4-yl)ethylamino]pyridazine derivatives as acetylcholinesterase inhibitors. (2007). PubMed. Retrieved January 20, 2026, from [Link]

  • Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking. (2021). PubMed. Retrieved January 20, 2026, from [Link]

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025). Celtarys Research.
  • The structure activity relationship for the newly synthesized pyridazin-3-one derivatives. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

  • Patient-derived cancer models: Valuable platforms for anticancer drug testing. (n.d.). Frontiers.
  • Structures of VEGFR-2 inhibitors approved for clinical use. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

  • 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. (2023). Altogen Labs.
  • Pyridinylquinoxalines and pyridinylpyridopyrazines as lead compounds for novel p38 alpha mitogen-activated protein kinase inhibitors. (2010). PubMed. Retrieved January 20, 2026, from [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016). NCBI. Retrieved January 20, 2026, from [Link]

  • In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. (n.d.). Eurofins Discovery. Retrieved January 20, 2026, from [Link]

  • The Structure-Antiproliferative Activity Relationship of Pyridine Derivatives. (2024). PubMed. Retrieved January 20, 2026, from [Link]

  • Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (n.d.). PubMed Central. Retrieved January 20, 2026, from [Link]

  • VEGFR-2 inhibitor. (n.d.). Wikipedia. Retrieved January 20, 2026, from [Link]

  • Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology.
  • The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. (2015). Annual Reviews.
  • Selective VEGFR-2 Inhibitors: Synthesis of Pyridine Derivatives, Cytotoxicity and Apoptosis Induction Profiling. (2025).
  • How Does a Biochemical Kinase Assay Work? (2018). BellBrook Labs.
  • Structures of VEGFR-2 inhibitors approved for clinical use. (n.d.). ResearchGate. Retrieved January 20, 2026, from [Link]

  • Cellular Thermal Shift Assay (CETSA). (2020). News-Medical.Net.
  • Analysis of Signaling Pathways by Western Blotting and Immunoprecipitation. (n.d.). Springer Nature Experiments. Retrieved January 20, 2026, from [Link]

  • 4.5.
  • Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. (n.d.). PubMed. Retrieved January 20, 2026, from [Link]

  • Novel p38α MAP kinase inhibitors identified from yoctoReactor DNA-encoded small molecule library. (n.d.). MedChemComm (RSC Publishing).
  • Supporting Information Hybrid-Designed Inhibitors of p38 MAP Kinase Utilizing N-Aryl Pyridazinones. (n.d.).

Sources

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 3-Chloro-6-methoxy-pyridazine 2-oxide

An Expert Guide to Personal Protective Equipment for Handling 3-Chloro-6-methoxy-pyridazine 2-oxide Disclaimer: An official, verified Safety Data Sheet (SDS) for 3-Chloro-6-methoxy-pyridazine 2-oxide is not publicly avai...

Author: BenchChem Technical Support Team. Date: February 2026

An Expert Guide to Personal Protective Equipment for Handling 3-Chloro-6-methoxy-pyridazine 2-oxide

Disclaimer: An official, verified Safety Data Sheet (SDS) for 3-Chloro-6-methoxy-pyridazine 2-oxide is not publicly available at the time of this writing. The following guidance is synthesized from safety data for structurally analogous pyridazine derivatives and established principles of laboratory safety. The toxicological properties of this specific compound have not been fully investigated. It is imperative to treat this chemical as potentially hazardous and to conduct a thorough, site-specific risk assessment before any handling. This guide is intended to supplement, not replace, your institution's safety protocols.

Hazard Assessment: Understanding the Risks

Before handling any chemical, understanding its potential hazards is the critical first step in selecting appropriate Personal Protective Equipment (PPE). Based on data from similar pyridazine compounds, 3-Chloro-6-methoxy-pyridazine 2-oxide should be presumed to pose the following risks:

Potential HazardGHS Hazard StatementRationale and Potential EffectsAuthoritative Source (Analogous Compounds)
Serious Eye Irritation H319Direct contact with eyes can cause significant irritation, redness, pain, and potential damage.[1][2][3][4]
Skin Irritation H315The substance is likely to cause skin irritation upon contact, leading to redness, itching, or inflammation. Prolonged contact may cause more severe effects.[1][2][3][4]
Respiratory Irritation H335Inhalation of dust or aerosols may irritate the respiratory tract, causing coughing, shortness of breath, and inflammation of the nose, throat, and lungs.[1][3][5]
Harmful if Swallowed H302Ingestion of the compound may be harmful and could lead to gastrointestinal irritation or other systemic effects.[3]

The causality is clear: the potential for the compound to cause irritation to all primary routes of exposure (eyes, skin, respiratory system) dictates a comprehensive PPE strategy. This "barrier method" is your primary defense against accidental exposure.

Core PPE Requirements: A Head-to-Toe Protocol

Engineering controls, such as working within a certified chemical fume hood, are the first and most effective line of defense.[6][7] The following PPE is mandatory and should be used in conjunction with, not as a substitute for, proper engineering controls.

Eye and Face Protection
  • Minimum Requirement: Safety glasses with side-shields that conform to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory.[2][3][8]

  • Recommended for Splash Risk: When handling solutions or performing operations with a high risk of splashing, tightly fitting chemical splash goggles should be worn.[7]

  • Maximum Protection: For large-scale operations or significant splash hazards, use a combination of chemical splash goggles and a full-face shield.

Hand Protection
  • Glove Type: Chemically resistant nitrile or butyl rubber gloves are recommended.[1][6] Do not use latex gloves, as they offer poor protection against many organic chemicals.[7]

  • Protocol:

    • Always inspect gloves for tears, pinholes, or signs of degradation before use.[8]

    • Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[8]

    • Dispose of contaminated gloves immediately in the designated hazardous waste container.

    • Wash hands thoroughly with soap and water after removing gloves.[1][8]

Skin and Body Protection
  • Standard Protection: A buttoned, long-sleeved laboratory coat should be worn to protect against incidental contact.

  • Enhanced Protection: For procedures involving larger quantities or a higher risk of splashes, a PVC or other chemically resistant apron worn over the lab coat is advised.[1] Ensure that street clothes are fully covered and wear long pants and closed-toe shoes.

Respiratory Protection

The primary method for respiratory protection is to handle this compound within a fume hood to minimize inhalation exposure.[6][7]

  • For Solid Compound: If handling the solid material outside of a fume hood where dust may be generated, a NIOSH-approved N95 (or higher) particulate respirator is necessary.[1][2]

  • For Solutions/Vapors: If engineering controls are insufficient to control vapors or mists, a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is required.[8] Respirator use requires a formal respiratory protection program, including fit testing and training.

Safe Handling Workflow

This workflow diagram illustrates the critical steps from preparation to disposal, ensuring safety at each stage.

SafeHandlingWorkflow cluster_prep 1. Preparation Phase cluster_ppe 2. Donning PPE cluster_handling 3. Chemical Handling cluster_cleanup 4. Decontamination & Doffing PPE A Review SDS & Conduct Site-Specific Risk Assessment B Verify Fume Hood Functionality A->B C Assemble All Materials (Chemicals & Equipment) B->C D Don Lab Coat & Apron (if needed) C->D Proceed to PPE E Don Respirator (if required) D->E F Don Eye/Face Protection E->F G Don Gloves (over lab coat cuffs) F->G H Perform Work Inside Fume Hood G->H Begin Experiment I Keep Containers Closed When Not in Use H->I J Clean Up Spills Immediately I->J K Decontaminate Work Area & Equipment J->K Work Complete L Doff Gloves (Proper Technique) K->L M Doff Face Shield/Goggles L->M N Doff Lab Coat/Apron M->N O Doff Respirator (if used) N->O P Wash Hands Thoroughly O->P Q Safe Exit P->Q Exit Lab

Caption: Workflow for handling 3-Chloro-6-methoxy-pyridazine 2-oxide.

Step-by-Step Protocols

Adherence to strict procedures for donning and doffing PPE is as important as the equipment itself. Incorrect removal can lead to self-contamination.

Protocol for Donning PPE
  • Body Protection: Don lab coat and fasten it completely. If required, don a chemical-resistant apron.

  • Respiratory Protection: If a respirator is required, perform a seal check and don it.

  • Eye/Face Protection: Put on safety goggles or glasses.

  • Hand Protection: Don gloves, ensuring the cuffs of the gloves go over the cuffs of the lab coat sleeves.

Protocol for Doffing PPE (Critical Sequence)

This sequence is designed to move from most contaminated to least contaminated.

  • Gloves: Remove gloves using a technique that avoids touching the outer surface with bare skin. For example, peel one glove off by pinching it at the wrist, and use the inside-out glove to remove the second glove. Dispose of them in a hazardous waste receptacle.[8]

  • Apron: If used, unfasten the apron and remove it without touching the outer surface.

  • Eye/Face Protection: Remove goggles or face shield from the back to the front.

  • Lab Coat: Remove the lab coat by rolling it down the arms and folding it inward to contain any contamination.

  • Respirator: If used, remove the respirator last.

  • Hygiene: Wash hands and any exposed skin areas thoroughly with soap and water.[9]

Emergency and Disposal Plans

Emergency Procedures
  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][9]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove all contaminated clothing. If irritation persists, seek medical attention.[2][3]

  • Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2][3][10]

  • Spill Cleanup: Evacuate the area. Wearing full PPE (including respiratory protection), cover the spill with a dry, inert absorbent material (like vermiculite or sand). Sweep up the material, avoiding dust generation, and place it in a sealed, labeled container for hazardous waste disposal.[1][10]

Disposal Plan
  • Chemical Waste: Dispose of unused 3-Chloro-6-methoxy-pyridazine 2-oxide and any solutions containing it as hazardous chemical waste.

  • Contaminated Materials: All disposable PPE (gloves, etc.) and materials used for spill cleanup must be placed in a sealed, clearly labeled container for disposal as hazardous waste.

  • Regulatory Compliance: All waste disposal must be conducted in strict accordance with local, state, and federal environmental regulations.[2][3]

References

  • Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

  • Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. [Link]

  • gsrs. 3-CHLORO-6-METHOXY-PYRIDAZINE 2-OXIDE. [Link]

  • Watson International Ltd. 6-Chloropyridazin-3-amine - Safety Data Sheet. [Link]

  • Chemsrc. Pyridazine,3-chloro-6-methoxy-, 2-oxide | CAS#:14634-52-7. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Chloro-6-methoxy-pyridazine 2-oxide
Reactant of Route 2
Reactant of Route 2
3-Chloro-6-methoxy-pyridazine 2-oxide
© Copyright 2026 BenchChem. All Rights Reserved.